Flipper-TR probe

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Flipper-TR Probe: Mechanism, Application, and Experimental Protocols

The Flipper-TR® probe is a revolutionary tool in the field of mechanobiology, enabling the direct measurement of membrane tension in living cells. This fluorogenic probe provides invaluable insights into the physical forces that govern a multitude of cellular processes, from cell migration and division to signaling and disease pathogenesis. This technical guide provides a comprehensive overview of the Flipper-TR probe, its mechanism of action, detailed experimental protocols, and its application in studying critical signaling pathways.

Core Principles of the Flipper-TR Probe

1.1. Molecular Structure and Mechanism of Action

Flipper-TR® is a mechanosensitive fluorescent probe specifically designed to report on the lipid packing and tension of cellular membranes.[1] Its core structure consists of two dithienothiophene (DTT) units, which act as "flippers".[2][3] In a relaxed or low-tension membrane, these flippers adopt a twisted conformation due to repulsion between the sulfur atoms.[1] As membrane tension increases, the lateral pressure from the surrounding lipids forces the flippers into a more planar conformation.[2]

This change in conformation is the key to the probe's function. The planarization of the DTT units leads to a significant change in the probe's photophysical properties. Specifically, increased planarity results in a red-shift in the excitation spectrum and, most importantly, an increase in the fluorescence lifetime.[4][5] This change in fluorescence lifetime is the primary readout for membrane tension and is measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[6][7] Flipper-TR® is fluorogenic, meaning it is only fluorescent when inserted into a lipid membrane, minimizing background signal from the aqueous environment.[8]

1.2. Variants for Subcellular Targeting

The Flipper probe family has been expanded to include variants that target specific organelles, allowing for the investigation of membrane tension in distinct subcellular compartments. These include:

• ER Flipper-TR: Targets the endoplasmic reticulum.[9]

• Mito Flipper-TR: Targets the mitochondria.[9]

• Lyso Flipper-TR: Targets late endosomes and lysosomes.[3]

• HaloFlipper: A hybrid probe that can be targeted to any membrane of interest by genetically fusing the HaloTag protein to a protein localized to that membrane.[4]

Data Presentation: Quantitative Analysis of Membrane Tension

The fluorescence lifetime of Flipper-TR® provides a quantitative measure of membrane tension. The data is typically acquired using FLIM and analyzed by fitting the fluorescence decay to a bi-exponential model, yielding two lifetime components, τ1 and τ2. The longer lifetime component (τ1) is generally used to report on membrane tension.[9][10]

Cell Type	Condition	Average Fluorescence Lifetime (τ1, ns)	Reference
HeLa	Isotonic	~4.5 - 5.5	[9]
HeLa	Hypo-osmotic shock (increased tension)	Increased lifetime	[6]
HeLa	Hyper-osmotic shock (decreased tension)	Decreased lifetime	[6]
RPE1	Confluent	~5.5 ± 0.1	[9]
RPE1	Non-confluent	~5.4 ± 0.2	[9]
MDCK	Isotonic	-	[10]
Various (HeLa, MDCK, etc.)	Endosomal compartments	Lower lifetime than plasma membrane	[10]

Organelle Probe	Cell Type	Average Fluorescence Lifetime (ns)	Reference
ER Flipper-TR	HeLa	~3.5	[9]
Mito Flipper-TR	HeLa	~3.2	[9]

Experimental Protocols

3.1. Preparation of Flipper-TR Stock Solution

• Dissolve the vial of Flipper-TR® (50 nmol) in 50 µL of anhydrous dimethyl sulfoxide (B87167) (DMSO) to create a 1 mM stock solution.[11]

• Store the stock solution at -20°C or below. When stored properly, the solution is stable for approximately 3 months.[11]

• Before use, allow the vial to warm to room temperature before opening.[11]

3.2. Staining Protocol for Live Cells

This protocol is optimized for HeLa cells and may require empirical optimization for other cell types.[11]

• Culture cells on coverslips or in imaging dishes suitable for high-resolution microscopy.

• Prepare a staining solution by diluting the 1 mM Flipper-TR® stock solution to a final concentration of 1 µM in the desired cell culture medium. For tissues, a higher concentration of 2 µM for 30 minutes may be necessary to ensure penetration.[12][13]

• Remove the existing cell culture medium and replace it with the Flipper-TR® staining solution.

• Incubate the cells for 15 minutes at 37°C in a humidified atmosphere with 5% CO2.[5] Longer incubation times may lead to probe internalization into endosomes.[10]

• The probe does not need to be washed out, as it is only fluorescent in the membrane.[11] However, for some applications, a wash step with fresh media may be performed.

3.3. FLIM Imaging and Data Acquisition

• Microscope Setup: Use a confocal microscope equipped with a pulsed laser and a time-correlated single photon counting (TCSPC) system for FLIM.

• Excitation: Excite the Flipper-TR® probe using a pulsed laser at 485 nm or 488 nm.[11]

• Emission: Collect the fluorescence emission through a 600/50 nm bandpass filter.[11]

• Image Acquisition: Acquire FLIM images, ensuring sufficient photon counts per pixel for accurate lifetime fitting.

• Data Analysis:

  • Fit the fluorescence decay curves for each pixel or region of interest (ROI) to a bi-exponential decay model.[9][10]

  • The longer lifetime component, τ1, which typically ranges from 2.8 to 7.0 ns, is used to report membrane tension. A longer lifetime corresponds to higher membrane tension.[11]

Visualization of Signaling Pathways and Workflows

4.1. Flipper-TR Mechanism of Action

Caption: Mechanism of Flipper-TR reporting on membrane tension.

4.2. Experimental Workflow for Flipper-TR FLIM Imaging

Caption: Experimental workflow for Flipper-TR FLIM imaging.

4.3. Role of Membrane Tension in TORC2 Signaling

The Target of Rapamycin Complex 2 (TORC2) is a critical regulator of cell growth and proliferation, and its activity is intricately linked to the physical state of the plasma membrane.[14] Studies have shown that changes in plasma membrane tension can directly modulate TORC2 signaling.[2] A decrease in membrane tension, as can be measured by a decrease in Flipper-TR fluorescence lifetime, leads to the activation of TORC2.[2] This creates a homeostatic feedback loop where TORC2 activity can influence processes that, in turn, regulate membrane tension.[2][8]

Caption: Regulation of TORC2 signaling by membrane tension.

4.4. Membrane Tension in Ferroptosis

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.[12] Recent studies have revealed a critical role for mechanotransduction in the execution of ferroptosis. The accumulation of lipid peroxides in the plasma membrane leads to an increase in membrane tension, which can be detected by an increase in the fluorescence lifetime of Flipper-TR.[3][15] This increased tension activates mechanosensitive ion channels, such as Piezo1 and TRP channels, leading to cation influx, cell swelling, and eventual plasma membrane rupture.[3][12]

Caption: Role of membrane tension in the ferroptosis signaling pathway.

Conclusion

The Flipper-TR probe and its derivatives represent a significant advancement in the study of mechanobiology. By providing a direct and quantitative readout of membrane tension in live cells and specific organelles, these tools are empowering researchers to unravel the complex interplay between mechanical forces and cellular function. The detailed protocols and understanding of the probe's application in key signaling pathways provided in this guide will aid researchers, scientists, and drug development professionals in leveraging this powerful technology to advance their scientific inquiries.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Lipid peroxidation increases membrane tension, Piezo1 gating, and cation permeability to execute ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Expanding TOR Complex 2 Signaling: Emerging Regulators and New Connections [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. TORC2 controls endocytosis through plasma membrane tension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. spirochrome.com [spirochrome.com]
• 12. Membrane Dynamics and Cation Handling in Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Expanding TOR Complex 2 Signaling: Emerging Regulators and New Connections - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Flipper-TR Probe: A Technical Guide to Sensing Membrane Tension

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Flipper-TR probe, a powerful tool for the real-time, quantitative measurement of membrane tension in living cells. We will delve into the core principles of its mechanism, provide detailed experimental protocols, and present key quantitative data to facilitate its application in research and drug development.

Core Principle of Membrane Tension Sensing

The Flipper-TR probe is a fluorescent molecule designed to report on the mechanical state of lipid bilayers.[1] Its function is based on a unique mechanosensitive molecular structure that responds to changes in lipid packing and membrane tension.[2][3] Flipper-TR is a push-pull molecule built around a bis(dithienothiophene) core.[4] When it inserts into a cell's plasma membrane, its fluorescence properties change in response to the local lipid environment.[5][6]

The key to Flipper-TR's function lies in the ability of its two dithienothiophene rings to twist relative to each other.[7][8] The angle of this twist is directly influenced by the lateral pressure exerted by the surrounding lipid molecules.

• In a relaxed, low-tension membrane: The lipid acyl chains are more disordered, providing more space for the Flipper-TR molecule. In this state, the probe adopts a twisted conformation.[4]

• In a tense, tightly packed membrane: The lipid acyl chains are more ordered and compact, exerting greater lateral pressure on the Flipper-TR probe. This pressure forces the molecule into a more planar conformation.[4][7]

This change in conformation directly affects the probe's fluorescence properties, particularly its fluorescence lifetime. The fluorescence lifetime of the Flipper-TR molecule is longer in a planar conformation (high tension) and shorter in a twisted conformation (low tension).[4][9] This relationship allows for the quantitative measurement of membrane tension using Fluorescence Lifetime Imaging Microscopy (FLIM).[5][10] The fluorescence lifetime of Flipper-TR has been shown to have a linear relationship with membrane tension in cells, enabling straightforward quantification.[9][11]

Below is a diagram illustrating the principle of Flipper-TR's mechanism of action.

Caption: Flipper-TR's response to membrane tension.

Quantitative Data

The following table summarizes the key photophysical and experimental parameters of the Flipper-TR probe.

Parameter	Value	Reference
Excitation Wavelength (λabs)	488 nm	[5][12]
Emission Wavelength (λem)	600 nm	[5][12]
Molar Extinction Coefficient (εmax)	1.6 x 10^4 mol^-1·cm^-1	[5]
Fluorescence Lifetime Range	2.8 - 7.0 ns	[12][13]
Recommended Concentration	0.5 - 1 µM	[1][12]
Stock Solution	1 mM in anhydrous DMSO	[12][14]

Experimental Protocols

The following is a generalized protocol for staining live cells with Flipper-TR and performing FLIM imaging. This protocol may need to be optimized for specific cell types and experimental conditions.

Materials

• Flipper-TR probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (with and without serum)

• Live cells cultured on a suitable imaging dish or coverslip

• FLIM microscope system with a pulsed laser (e.g., 488 nm) and appropriate emission filters (e.g., 575-625 nm bandpass)[12]

Probe Preparation

• Prepare a 1 mM stock solution: Dissolve the contents of a vial of Flipper-TR in anhydrous DMSO.[12][14] For a 50 nmol vial, this would typically be 50 µL of DMSO.

• Storage: Store the stock solution at -20°C or below, protected from light and moisture.[12] The solution is stable for approximately 3 months when stored properly.

Cell Staining

• Prepare staining solution: Dilute the 1 mM Flipper-TR stock solution to a final concentration of 0.5 - 1 µM in cell culture medium.[1][12] It is recommended to prepare this solution fresh before each experiment. The presence of serum in the media may reduce labeling efficiency, and a higher probe concentration (up to 2 µM) may be required.[12]

• Incubation: Replace the culture medium of your cells with the Flipper-TR staining solution.

• Incubation Time: Incubate the cells for 15-30 minutes at the appropriate temperature and CO2 conditions for your cell line.[14]

• Washing (Optional): Since Flipper-TR is only fluorescent in a lipid membrane, a washing step is often not necessary.[5][12] However, for long-term imaging (>24h), it is recommended to replace the staining solution with fresh culture medium.[12]

FLIM Imaging and Data Analysis

• Microscope Setup: Use a FLIM microscope equipped with a pulsed laser at 488 nm for excitation.[12] Collect the fluorescence emission through a bandpass filter, typically around 600 nm (e.g., 600/50 nm).[12]

• Image Acquisition: Acquire FLIM images, ensuring sufficient photon counts for accurate lifetime analysis.

• Data Analysis:

  • Fit the fluorescence decay curves from regions of interest (e.g., the plasma membrane) using a multi-exponential decay model (typically a double-exponential fit).[12]

  • The longer lifetime component (τ1) is the one that reports on membrane tension.[12] This value will typically range from 2.8 to 7.0 ns.[12][13]

  • A longer lifetime indicates higher membrane tension.

The experimental workflow is summarized in the diagram below.

Caption: Experimental workflow for Flipper-TR.

Logical Relationships and Considerations

The relationship between membrane tension and Flipper-TR's fluorescence lifetime is the cornerstone of its application. However, it is crucial to understand the underlying assumptions and potential confounding factors.

The probe's response is primarily due to changes in lipid packing.[2][3] While membrane tension is a major driver of lipid packing, other factors such as lipid composition can also influence it.[9] For example, Flipper-TR can differentiate between liquid-ordered and liquid-disordered phases in a membrane.[3] Therefore, when interpreting results, it is important to consider whether observed changes in fluorescence lifetime are due to acute changes in tension or longer-term changes in membrane composition.

The logical relationship can be visualized as follows:

Caption: Factors influencing Flipper-TR's signal.

Conclusion

The Flipper-TR probe represents a significant advancement in the field of mechanobiology, providing a sensitive and quantitative method for measuring membrane tension in living cells.[1] By understanding the core principles of its function, adhering to established experimental protocols, and carefully considering the underlying biological context, researchers can effectively leverage this tool to gain novel insights into the role of membrane mechanics in a wide range of cellular processes. The development of targeted versions of the Flipper-TR probe, such as those for the endoplasmic reticulum, mitochondria, and lysosomes, further expands the possibilities for investigating organelle-specific membrane tension.[4][13]

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. researchgate.net [researchgate.net]
• 3. Research progress on the regulatory role of cell membrane surface tension in cell behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 6. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. spirochrome.com [spirochrome.com]
• 13. sciencewerke.com [sciencewerke.com]
• 14. researchgate.net [researchgate.net]

Flipper-TR Fluorescent Probe: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of mechanobiology, understanding the forces at play within cellular membranes is crucial for deciphering a host of physiological and pathological processes, including cell motility, division, and signaling.[1][2][3] Membrane tension, a key physical parameter, governs many of these events.[2][4] The Flipper-TR® probe is a sophisticated molecular tool designed to specifically measure membrane tension in living cells.[5][6][7][8][9] This fluorogenic probe inserts into the plasma membrane and reports on the tension between lipid layers through changes in its fluorescence lifetime, which can be quantified using Fluorescence Lifetime Imaging Microscopy (FLIM).[4][5][6][10]

Core Mechanism of Action

The functionality of Flipper-TR is rooted in its unique chemical structure and photophysical properties. It is a "push-pull" small molecule built around a bis(dithienothiophene) core.[1] This mechanophore possesses two fluorescent "flipper" groups that are twisted in relation to each other in their ground state.[3][11][12]

When Flipper-TR inserts into a cell membrane, the degree of twisting between these two groups is influenced by the physical forces exerted by the surrounding lipid molecules.[13]

• Low Membrane Tension (Relaxed State): In a relaxed or low-tension membrane, the lipid packing is less compact. This allows the Flipper-TR molecule to maintain a more twisted conformation.[1]

• High Membrane Tension (Stressed State): As membrane tension increases, the lipids become more tightly packed. This lateral compression exerts pressure on the Flipper-TR molecule, causing it to adopt a more planar (untwisted) conformation.[1][11]

This change in conformation is the key to its function as a tension sensor. The planarity of the molecule directly affects its electronic properties and, consequently, its fluorescence. Upon excitation, the molecule undergoes an ultrafast planarization to a state known as the planar intramolecular charge-transfer (PICT) state, which is the sole emissive state.[4] Conditions that favor this planarization, such as increased membrane tension, lead to a higher quantum yield and a longer fluorescence lifetime.[4] Conversely, in a more twisted state, non-radiative decay pathways are more prevalent, resulting in a lower quantum yield and a shorter fluorescence lifetime.[4]

Therefore, a longer fluorescence lifetime of Flipper-TR is indicative of a more planar conformation, which directly correlates with higher membrane tension.[2][6] It's important to note that changes in lipid composition can also affect the probe's lifetime, so this must be considered in experimental design.[6][11]

Photophysical Properties and Data

The fluorescence lifetime of Flipper-TR is the primary readout for membrane tension.[5][6][7] This parameter is measured using FLIM, a technique that distinguishes fluorophores based on their excited-state decay time rather than their emission intensity.[4] This makes the measurement robust and less susceptible to artifacts like photobleaching or variations in probe concentration.[11]

Property	Value	Notes
Excitation Wavelength (λAbs)	480 nm[6][7]	Can be excited with a common 488 nm laser.[6][7]
Emission Wavelength (λEm)	600 nm[6][7]	Emission is typically collected in a window around this peak (e.g., 575-625 nm).[6][7]
Fluorescence Lifetime (τ)	2.8 - 7.0 ns[6][7]	The longer lifetime component (τ1) is mechanosensitive and used to report membrane tension.[6][11]
Molar Extinction Coefficient (εmax)	1.66 x 10^4 M^-1 cm^-1 (in DMSO)[6][7]
Quantum Yield (QY)	30% (in Acetyl acetate)[6][7]

Experimental Protocols

Measuring membrane tension with Flipper-TR requires careful sample preparation and specialized microscopy. The following is a generalized protocol based on common practices with cell cultures.

Reagent Preparation

• Stock Solution: Prepare a 1 mM stock solution of Flipper-TR by dissolving the contents of a vial (e.g., 50 nmol) in an appropriate volume (e.g., 50 µL) of anhydrous dimethyl sulfoxide (B87167) (DMSO).[6][7]

• Storage: Store the stock solution at -20°C. It is recommended to use fresh, anhydrous DMSO as moisture can reduce the shelf life of the probe.[6][7] Properly stored solutions are stable for approximately 3 months.[6][7]

Cell Staining

• Cell Culture: Culture cells (e.g., HeLa, MDCK) on coverslips suitable for microscopy.

• Staining Solution: Dilute the 1 mM Flipper-TR stock solution in a phenol (B47542) red-free imaging medium to a final concentration of 50 nM to 1 µM.[13][14]

• Incubation: Add the staining solution to the cells and incubate for at least 10-15 minutes at 37°C.[13][14]

• No Wash Step Required: Flipper-TR is fluorogenic, meaning it is essentially non-fluorescent in aqueous solution and only becomes fluorescent upon insertion into a lipid membrane.[5][8][13] Therefore, a wash step is not necessary.[14]

FLIM Imaging and Data Acquisition

• Microscopy Setup: Use a FLIM system, commonly equipped with a time-correlated single photon counting (TCSPC) device.[4][10]

• Excitation: Excite the sample with a pulsed laser at 485 nm or 488 nm.[7]

• Emission Collection: Collect the emitted photons through a bandpass filter, typically around 600/50 nm.[7]

• Data Acquisition: Acquire photon arrival time data for each pixel in the region of interest. Ensure sufficient photon counts are collected to generate reliable lifetime statistics.

Data Analysis

• Lifetime Extraction: The collected photon histograms are fitted to extract fluorescence lifetime values. Several methods can be used, including multi-exponential reconvolution fitting, tail fitting, or phasor analysis.[4]

• Biexponential Decay: Flipper-TR typically exhibits a double-exponential fluorescence decay.[11] Two decay times, τ1 and τ2, are extracted from the fit.[6]

• Tension Reporting: The longer lifetime component, τ1, which typically ranges from 2.8 to 7.0 ns, is the one sensitive to membrane tension and is used for reporting.[6][11] A longer τ1 value corresponds to higher membrane tension.[6] The shorter lifetime, τ2 (0.5 to 2 ns), is less suitable for this purpose.[6]

Applications and Significance

The ability to quantify membrane tension in live cells opens up numerous avenues for research and drug development.

• Cell Biology: Flipper-TR has been used to study the role of membrane tension in processes like cell migration, endocytosis, exocytosis, and cytoskeleton remodeling.[4][15]

• Disease Research: Altered membrane tension is a characteristic of certain diseases. For example, cancer cells are known to have higher membrane tension than healthy cells, a feature that could be explored for diagnostic or therapeutic purposes.[3]

• Drug Development: The probe can be used to screen for compounds that modulate membrane tension, potentially identifying new drugs for a variety of conditions.

• Organelle-Specific Measurement: Derivatives of Flipper-TR have been developed to target specific organelles like the endoplasmic reticulum, mitochondria, and lysosomes, allowing for the investigation of membrane tension within these subcellular compartments.[1][16]

Conclusion

The Flipper-TR probe represents a significant advancement in the field of mechanobiology, providing a reliable and quantitative method for measuring membrane tension in living systems. Its mechanism, based on the tension-dependent planarization of a push-pull mechanophore, allows for sensitive detection of changes in the lipid bilayer's physical state. By using FLIM, researchers can gain valuable insights into the intricate interplay between mechanical forces and biological function at the cellular and subcellular levels.

References

• 1. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. physicsworld.com [physicsworld.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 6. spirochrome.com [spirochrome.com]
• 7. lubio.ch [lubio.ch]
• 8. Probe for measuring plasma-membrane tension. [gentaur.com.de]
• 9. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 10. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. ER Flipper-TR® - ER specific membrane tension probe - spirochrome [spirochrome.com]

Probing the Mechanics of Life: An In-depth Technical Guide to Flipper Probes for Mechanobiology Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Flipper probes, a revolutionary class of fluorescent tools for the real-time measurement of membrane tension in living cells. We will delve into the core principles of their mechanism, provide detailed experimental protocols, and explore their applications in elucidating the intricate interplay between mechanical forces and biological function.

Introduction: Unveiling the Forces Within

Cells are constantly subjected to and generate mechanical forces that are fundamental to a vast array of physiological and pathological processes, including cell division, migration, differentiation, and tissue development. The plasma membrane and organellar membranes act as the primary interface for sensing and transducing these mechanical cues. Understanding the dynamics of membrane tension is therefore crucial for deciphering the mechanisms of mechanotransduction. Flipper probes have emerged as indispensable tools in this field, offering a non-invasive and quantitative method to visualize and measure membrane tension with high spatiotemporal resolution.

The Flipper Probe: Mechanism of Action

Flipper probes are small, fluorescent molecules designed to insert into lipid bilayers. Their unique mechanosensitive properties stem from their molecular structure, which features two planar aromatic systems linked by a single bond, allowing for torsional rotation.

In a low-tension or disordered membrane environment, the two aromatic planes of the Flipper probe are twisted relative to each other. Upon excitation, the probe has a shorter fluorescence lifetime. As membrane tension increases, the lateral pressure exerted by the packed lipid molecules forces the Flipper probe into a more planar conformation. This planarization extends the π-electron conjugation across the molecule, resulting in a red-shift in the excitation spectrum and, most importantly, a significant increase in its fluorescence lifetime. This direct relationship between membrane tension and fluorescence lifetime is the cornerstone of Flipper probe functionality.

Figure 1: Mechanism of Flipper Probes. Increased membrane tension planarizes the probe, leading to a longer fluorescence lifetime.

Quantitative Data of Flipper Probes

The photophysical properties of Flipper probes are central to their application. The following tables summarize key quantitative data for the widely used Flipper-TR® probe and its organelle-specific derivatives.

Table 1: Photophysical Properties of Flipper Probes

Probe	Excitation (λabs)	Emission (λem)	Molar Extinction Coefficient (εmax)	Quantum Yield (QY)	Fluorescence Lifetime (τ) Range
Flipper-TR®	~480 nm	~600 nm	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	~30% (in AcOEt)	2.8 - 7 ns[1][2]
ER Flipper-TR®	~480 nm	~600 nm	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	~30% (in AcOEt)	~3.2 ns (in HeLa cells)[3]
Mito Flipper-TR®	~480 nm	~600 nm	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	~30% (in AcOEt)	~3.2 ns (in HeLa cells)[3]
Lyso Flipper-TR®	~480 nm	~600 nm	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	~30% (in AcOEt)	~4.0 ns (in HeLa cells)[4]
Halo-Flipper™	Not specified	Not specified	Not specified	Not specified	2.8 - 7.0 ns[5]

Table 2: Fluorescence Lifetime of Flipper-TR® in Giant Unilamellar Vesicles (GUVs) with Varying Lipid Compositions

Lipid Composition	Membrane Phase	Fluorescence Lifetime (τ)
DOPC	Liquid-disordered (Ld)	3.75 ± 0.08 ns[2][6][7]
DOPC:Cholesterol (60:40)	Liquid-ordered (Lo)	5.31 ± 0.12 ns[2][6][7]
SM:Cholesterol (70:30)	Liquid-ordered (Lo)	6.39 ± 0.09 ns[2][6][7]
DOPC:SM:Cholesterol (25:58:17)	Phase-separated (Ld domain)	4.79 ± 0.21 ns[6][7]
DOPC:SM:Cholesterol (25:58:17)	Phase-separated (Lo domain)	6.57 ± 0.29 ns[6][7]

Experimental Protocols

The following provides a detailed methodology for using Flipper probes in live-cell imaging experiments.

Probe Preparation

• Stock Solution: Dissolve the Flipper probe in anhydrous dimethyl sulfoxide (B87167) (DMSO) to a final concentration of 1 mM.

• Storage: Store the stock solution at -20°C. Aliquoting is not recommended as it can lead to faster degradation. The stock solution is stable for several months when stored properly.

Cell Staining

• Working Solution: Dilute the 1 mM stock solution in pre-warmed cell culture medium to a final working concentration of 1-5 µM. The optimal concentration should be determined empirically for each cell type and experimental condition.

• Incubation: Replace the cell culture medium with the Flipper probe-containing medium and incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing (Optional): Flipper probes are essentially non-fluorescent in aqueous solution, so a washing step is often not necessary. However, for certain applications or to reduce background, cells can be washed once with fresh, pre-warmed medium before imaging.

Fluorescence Lifetime Imaging Microscopy (FLIM)

FLIM is the imaging modality of choice for Flipper probes as it directly measures the fluorescence lifetime, which is the key parameter reporting on membrane tension.

• Microscope Setup: Use a confocal or multiphoton microscope equipped with a pulsed laser and time-correlated single photon counting (TCSPC) electronics.

• Excitation: Excite the Flipper probe at approximately 488 nm.

• Emission: Collect the fluorescence emission in a spectral window of approximately 575-625 nm.

• Image Acquisition: Acquire FLIM data, ensuring sufficient photon counts in the region of interest for accurate lifetime determination.

Figure 2: Experimental workflow for using Flipper probes in mechanobiology research.

Data Analysis

The fluorescence decay curves obtained from FLIM measurements are typically fitted to a bi-exponential function. The longer lifetime component (τ₁) is the most sensitive to changes in membrane tension. Alternatively, phasor analysis can be used for a fit-free and intuitive visualization of lifetime changes. The resulting fluorescence lifetime map provides a quantitative and spatially resolved representation of membrane tension across the cell.

Applications in Mechanobiology Research

Flipper probes have been instrumental in advancing our understanding of a variety of mechanobiological processes.

Investigating Mechanosensitive Ion Channels

A key area of application is the study of mechanosensitive ion channels, such as Piezo1, which play a critical role in converting mechanical stimuli into biochemical signals. Flipper probes have been used to correlate local changes in membrane tension with the activation of these channels, providing direct evidence for the force-from-lipids principle of mechanosensation.

Figure 3: Signaling pathway of Piezo1 activation investigated using Flipper probes.

Elucidating the Role of the Cytoskeleton in Membrane Tension Regulation

The actin cytoskeleton is a major regulator of plasma membrane tension. Flipper probes have enabled researchers to visualize how dynamic changes in the actin network, such as those occurring during cell migration and cytokinesis, directly impact membrane tension.

Probing the Mechanics of Organelles

With the development of organelle-specific Flipper probes (e.g., for the endoplasmic reticulum, mitochondria, and lysosomes), it is now possible to investigate the mechanical properties of intracellular membranes. This has opened up new avenues for understanding how mechanical forces are transmitted within the cell and how they influence organelle function.

Investigating the YAP/TAZ Signaling Pathway

The Hippo signaling pathway effectors, YAP and TAZ, are key transcriptional regulators that respond to mechanical cues. Flipper probes have been used to demonstrate how changes in plasma membrane tension can influence the localization and activity of YAP/TAZ, providing a direct link between membrane mechanics and gene expression.

Interpretation of Flipper Probe Data: Tension vs. Lipid Order

It is crucial to recognize that the fluorescence lifetime of Flipper probes is sensitive to both membrane tension and lipid order. In membranes with a constant lipid composition, changes in fluorescence lifetime can be directly attributed to changes in membrane tension. However, in situations where the lipid composition may be altered, for example, during certain signaling events or in different cellular compartments, changes in lipid packing (order) can also contribute to the observed lifetime changes. Therefore, careful experimental design and, when necessary, the use of complementary techniques to assess lipid order are essential for the accurate interpretation of Flipper probe data.

Conclusion and Future Perspectives

Flipper probes represent a significant technological advancement for the field of mechanobiology. Their ability to provide quantitative, real-time measurements of membrane tension in living cells has already yielded profound insights into a wide range of biological processes. The ongoing development of new Flipper probe variants with improved photophysical properties and targeting capabilities, coupled with advancements in microscopy and data analysis, promises to further expand their utility. These powerful tools will undoubtedly continue to be at the forefront of research aimed at unraveling the complex and fascinating interplay between mechanics and biology, with significant implications for both fundamental science and the development of novel therapeutic strategies for a host of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dacemirror.sci-hub.st [dacemirror.sci-hub.st]

Measuring Plasma Membrane Tension: A Technical Guide to the Flipper-TR Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasma membrane tension is a critical regulator of a vast array of cellular processes, including cell migration, division, endocytosis, and signal transduction.[1][2] It emerges from the interplay between the lipid bilayer, the underlying cytoskeleton, and membrane-associated proteins. The ability to accurately measure and visualize changes in membrane tension in living cells is paramount for understanding fundamental cell biology and for developing novel therapeutics that target mechanical signaling pathways. This guide provides an in-depth technical overview of Flipper-TR®, a fluorescent probe designed for the quantitative measurement of plasma membrane tension through Fluorescence Lifetime Imaging Microscopy (FLIM).[3][4]

Flipper-TR® is a mechanosensitive fluorescent probe that specifically inserts into the plasma membrane.[5] Its fluorescence properties are directly coupled to the physical state of the lipid bilayer, making it a powerful tool for real-time monitoring of membrane tension dynamics.[2][6]

Core Mechanism of Flipper-TR®

Flipper-TR® is a "planarizable push-pull" molecule. Its core structure consists of two dithienothiophene groups that can twist relative to each other.[7][8] The degree of this twist is influenced by the lateral pressure exerted by lipids within the membrane.

• Low Tension (Relaxed Membrane): In a relaxed, more disordered membrane, the probe adopts a twisted conformation. Upon excitation, it has a shorter fluorescence lifetime.[7]

• High Tension (Stretched Membrane): An increase in membrane tension leads to greater lipid packing and ordering.[9] This increased lateral pressure forces the Flipper-TR® molecule into a more planar conformation. This planarization results in a longer fluorescence lifetime.[7][10]

This relationship between membrane tension and fluorescence lifetime is the basis for its use as a tension sensor. The measurement is based on fluorescence lifetime, which is an intrinsic property of the fluorophore in its environment, and is generally independent of probe concentration, offering a significant advantage over intensity-based measurements.[10][11] It's important to note that changes in lipid composition or temperature can also affect the membrane environment and thus the probe's lifetime, which should be considered during experimental design.[11][12]

Caption: Mechanism of Flipper-TR action in response to membrane tension.

Quantitative Data with Flipper-TR®

The fluorescence lifetime of Flipper-TR® provides a quantitative readout of membrane tension. Below is a summary of reported lifetime values in various contexts. These values are typically determined by fitting the fluorescence decay curve, often using a bi-exponential model where the longer lifetime component (τ1) or the average lifetime (τAVG) is reported.[9]

Cell Type / Model System	Condition	Typical Fluorescence Lifetime (τ) Range (ns)	Key Observation	Reference
HeLa Cells	Isotonic (Control)	~5.5 ns (τ1)	Baseline membrane tension.	[9]
HeLa Cells	Hypertonic Shock	Decrease in lifetime	Osmotic shock reduces cell volume and decreases membrane tension.	[13][14]
HeLa Cells	Hypotonic Shock	Increase in lifetime	Osmotic shock increases cell volume and stretches the membrane.	[2]
MDCK Cells	Myosin Inhibition (Blebbistatin)	~0.1 ns increase	Inhibition of cortical contractility can paradoxically increase plasma membrane tension in some contexts.	[8]
Drosophila Ovarian Cyst	Developmental Processes	Varies (stage-dependent)	Membrane tension changes during tissue morphogenesis and cell differentiation.	[12]
Giant Unilamellar Vesicles (GUVs)	Phase-separated lipids	4.79 - 6.57 ns	Probe lifetime is sensitive to lipid phase (Ld vs. Lo domains).	[2]

Experimental Protocols

Accurate measurement of membrane tension using Flipper-TR® requires careful sample preparation and specialized imaging. The following is a generalized protocol based on common practices.[5][11][13]

Reagent Preparation

• 1 mM Flipper-TR® Stock Solution: Dissolve 50 nmol of Flipper-TR® in 50 µL of anhydrous DMSO.[5][11]

• Storage: Store the stock solution at -20°C or below. Avoid multiple freeze-thaw cycles and protect from light. The solution is typically stable for about 3 months when stored properly.[5][11]

Cell Staining

• Cell Culture: Plate cells on glass-bottom dishes suitable for high-resolution microscopy. Allow cells to adhere and reach the desired confluency.

• Staining Solution: Dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1-2 µM in pre-warmed cell culture medium.[5] Note that the presence of serum (e.g., FCS) may reduce labeling efficiency.[5][11]

• Incubation: Replace the culture medium with the Flipper-TR® staining solution. Incubate for 15-30 minutes at 37°C.[15] Optimal staining time should be determined empirically for each cell type to avoid significant internalization of the probe.[9][12]

• Washing (Optional but Recommended): Gently wash the cells two to three times with pre-warmed culture medium or imaging buffer to remove excess probe.

• Imaging: Proceed to imaging immediately in a suitable imaging buffer or culture medium. To avoid artifacts from probe washout during time-lapse experiments, it is often recommended to keep the imaging medium supplemented with Flipper-TR®.[9]

FLIM Imaging and Data Acquisition

• Microscopy System: A confocal or two-photon microscope equipped with a FLIM system is required. This typically involves a pulsed laser and time-correlated single photon counting (TCSPC) electronics.[11][13]

• Excitation: Flipper-TR® can be excited using a 488 nm pulsed laser.[5][11] Two-photon excitation around 880-950 nm is also possible.[9]

• Laser Repetition Rate: A laser frequency of 20-40 MHz is recommended to capture the full decay of the probe's long lifetime.[9]

• Emission: Collect the fluorescence signal in a spectral window of approximately 575-625 nm.[5][11]

• Data Acquisition: Acquire images with sufficient photon counts per pixel (e.g., >100 photons/pixel in the area of interest) to ensure accurate lifetime fitting.[15] The acquisition time per image is typically 2-4 minutes.[12]

Data Analysis

• Image Segmentation: Use intensity images to generate a mask that specifically selects the plasma membrane, avoiding intracellular structures like endosomes where the probe may accumulate over time and which exhibit a lower lifetime.[9]

• Lifetime Fitting: Fit the fluorescence decay data for each pixel within the segmented region. A bi-exponential reconvolution fit is commonly used.

• Data Extraction: Extract the average lifetime (τAVG) or the amplitude-weighted average of the long lifetime component (τ1) for quantitative analysis.[9]

• Visualization: Generate a lifetime map where each pixel's color represents its calculated fluorescence lifetime, providing a visual representation of membrane tension distribution across the cell.

Caption: Standard experimental workflow for Flipper-TR measurements.

Application in Signaling Pathway Analysis

Membrane tension is increasingly recognized as a key regulator of cell signaling. For instance, it plays a role in mechanotransduction pathways involving YAP/TAZ, Piezo1 channels, and growth factor receptor signaling. Flipper-TR® can be used to investigate how mechanical cues at the plasma membrane are converted into biochemical signals.

One area of application is in studying the interplay between the actin cytoskeleton, membrane tension, and signaling. For example, the Rho family of small GTPases, which are master regulators of the actin cytoskeleton, can influence membrane tension. Conversely, changes in membrane tension can feedback to regulate Rho GTPase activity.

Caption: Logical relationship in a tension-related signaling pathway.

By using Flipper-TR® in combination with inhibitors (like the myosin II inhibitor Blebbistatin) or genetic perturbations (siRNA knockdown of Rho-GEFs/GAPs), researchers can dissect the complex feedback loops between cytoskeletal forces, membrane tension, and downstream signaling events.[9]

Conclusion

Flipper-TR® provides a powerful and quantitative method for investigating the role of plasma membrane tension in cell biology and disease. By leveraging FLIM, this probe enables the visualization of membrane tension dynamics in living cells with high spatial and temporal resolution. Adherence to rigorous experimental protocols and data analysis procedures is essential for obtaining reliable and reproducible results. As our understanding of mechanobiology grows, tools like Flipper-TR® will be indispensable for researchers and drug development professionals seeking to unravel and modulate the mechanical signaling that governs cellular function.

References

• 1. biorxiv.org [biorxiv.org]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 4. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 5. spirochrome.com [spirochrome.com]
• 6. Research progress on the regulatory role of cell membrane surface tension in cell behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spirochrome.com [spirochrome.com]
• 12. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Flipper-TR: A Technical Guide to a Novel Mechanosensitive Probe in Cell Biology

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications of Flipper-TR, a revolutionary fluorescent probe for quantifying membrane tension in living cells. By directly reporting on the mechanical state of lipid bilayers through changes in its fluorescence lifetime, Flipper-TR has opened new avenues for investigating a myriad of cellular processes where membrane mechanics play a critical role. This document provides a comprehensive overview of the probe's mechanism, key applications, detailed experimental protocols, and quantitative data, serving as an essential resource for researchers in cell biology and drug development.

Introduction to Flipper-TR: Mechanism of Action

Flipper-TR is a mechanosensitive fluorescent probe designed to measure membrane tension by responding to changes in lipid packing.[1][2] Structurally, it consists of two dithienothiophene (DTT) "flippers" that are twisted in a relaxed state.[3][4] When inserted into a lipid bilayer, the lateral pressure exerted by the lipids influences the conformation of the Flipper-TR molecule.[4][5]

In a relaxed membrane with low tension, the probe maintains a twisted conformation, resulting in a shorter fluorescence lifetime.[6] Conversely, an increase in membrane tension leads to greater lipid packing, which in turn planarizes the Flipper-TR molecule.[4][6] This planarization extends the π-conjugation of the fluorophore, causing a red-shift in its excitation spectrum and, most importantly, a significant increase in its fluorescence lifetime.[5][6] This direct relationship between membrane tension and fluorescence lifetime allows for quantitative measurements using Fluorescence Lifetime Imaging Microscopy (FLIM).[3][7]

The fluorescence lifetime of Flipper-TR is sensitive to the physicochemical environment of the membrane, providing a direct readout of lipid packing.[1] It is important to note that while changes in lipid composition can also affect the probe's lifetime, variations observed over short timescales in living cells are predominantly attributed to changes in membrane tension.[8]

Core Applications in Cell Biology

The ability of Flipper-TR to quantify membrane tension in real-time and with high spatial resolution has led to its application in a wide range of cell biology research areas:

• Cell Migration and Motility: Plasma membrane tension is a key regulator of cell movement. Flipper-TR has been instrumental in visualizing and measuring tension gradients in migrating cells, revealing how forces generated by the actomyosin (B1167339) cortex are transmitted to the plasma membrane to drive processes like cell spreading and collective migration.[1]

• Endocytosis and Exocytosis: Vesicle trafficking events involve significant membrane remodeling. Flipper-TR allows for the investigation of how membrane tension changes during endocytic and exocytic processes, providing insights into the mechanical regulation of these essential cellular functions.[3][9]

• Cell Division: The dramatic changes in cell shape during mitosis and cytokinesis are accompanied by dynamic alterations in membrane tension. Flipper-TR can be used to monitor these changes, helping to elucidate the role of membrane mechanics in coordinating cell division.[3]

• Signal Transduction: Membrane tension can influence the activity of membrane-associated proteins and signaling pathways. For instance, Flipper-TR has been used to study the activation of the TORC2 signaling pathway in yeast, which is sensitive to changes in membrane tension.[3]

• Organelle Biology: With the development of targeted Flipper-TR derivatives, it is now possible to measure membrane tension in specific organelles such as the endoplasmic reticulum, mitochondria, and lysosomes.[8][10] This allows for the investigation of the unique mechanical properties of these intracellular compartments and their roles in cellular homeostasis.

• Drug Discovery and Development: By providing a quantitative readout of membrane mechanics, Flipper-TR can be a valuable tool in screening for compounds that modulate cellular tension. This has potential applications in cancer biology, where changes in cell mechanics are often observed, and in the development of drugs targeting mechanosensitive ion channels.

Quantitative Data Summary

The fluorescence lifetime of Flipper-TR provides a quantitative measure of membrane tension. The table below summarizes typical lifetime values and changes observed in various experimental contexts. The primary lifetime component, τ1, is used to report on membrane tension.[11]

Experimental Condition	Cell Type/System	Base Lifetime (τ1, ns)	Change in Lifetime (Δτ1, ns)	Associated Change in Tension	Reference
Isotonic vs. Hypertonic Shock	HeLa Cells	~4.5 (Isotonic)	Decrease	Decrease	[7][9]
Isotonic vs. Hypotonic Shock	HeLa Cells	~4.5 (Isotonic)	Increase	Increase	[7]
Micropipette Aspiration	HeLa Cells	Varies	+0.2	Increase	[9]
Micropipette Aspiration	Giant Unilamellar Vesicles (GUVs)	Varies	+0.2	Increase	[9]
Confluent vs. Non-confluent	RPE1 Cells	~5.5 (Confluent)	-0.1 (Non-confluent)	Lower in non-confluent	[9]
Plasma Membrane	HeLa Cells	~4.5	N/A	N/A	[9]
Endoplasmic Reticulum (ER Flipper-TR)	HeLa Cells	~3.5	N/A	Lower than Plasma Membrane	[9]
Mitochondria (Mito Flipper-TR)	HeLa Cells	~3.2	N/A	Lower than Plasma Membrane	[9]
Lysosomes (Lyso Flipper-TR)	HeLa Cells	~4.0	N/A	N/A	[12]

Experimental Protocols

General Staining Protocol for Live Cells

This protocol is a starting point and should be optimized for specific cell types and experimental conditions.[11]

Materials:

• Flipper-TR probe (e.g., from Spirochrome)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (serum-free medium may improve labeling efficiency)

• Cells cultured on coverslips or imaging dishes

Procedure:

• Prepare Stock Solution: Dissolve the Flipper-TR vial content in anhydrous DMSO to a final concentration of 1 mM. Store the stock solution at -20°C or below.[11]

• Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution in cell culture medium to a final working concentration. A starting concentration of 1 µM is recommended. Prepare this solution fresh before each experiment.[11]

• Cell Staining:

  • Remove the culture medium from the cells.

  • Add the staining solution to the cells and incubate for 15-30 minutes at the desired temperature (e.g., 37°C). Longer incubation times may lead to endocytosis of the probe.[9]

• Washing (Optional but Recommended):

  • Remove the staining solution.

  • Wash the cells gently with fresh, pre-warmed culture medium to remove excess probe.

• Imaging: Proceed with FLIM imaging immediately.

FLIM Data Acquisition and Analysis

Instrumentation:

• A confocal or multiphoton microscope equipped with a FLIM system (e.g., Time-Correlated Single Photon Counting - TCSPC).

• Pulsed laser source for excitation.

• Sensitive photon detectors.

Acquisition Settings:

• Excitation Wavelength: 480-490 nm.[1]

• Emission Collection: 575-625 nm.[1][11]

• Laser Repetition Rate: A rate of 20 MHz is optimal to capture the full decay of Flipper-TR. Higher rates can be used for relative comparisons but may bias the measurement of longer lifetime components.[1]

• Photon Counts: Accumulate a sufficient number of photons per pixel or region of interest (ROI) to ensure good statistical accuracy for lifetime fitting (e.g., >100 photons/pixel).[13]

Data Analysis:

• The fluorescence decay curve for each pixel or ROI is typically fitted with a bi-exponential decay model.[11]

• This fit yields two lifetime components, τ1 and τ2, and their respective amplitudes.

• The longer lifetime component, τ1, which typically ranges from 2.8 to 7.0 ns, is used to report on membrane tension. A longer τ1 indicates higher membrane tension.[11]

• The shorter lifetime component, τ2 (0.5 to 2 ns), has a smaller amplitude and is less suitable for reporting membrane tension.[11]

Visualizations

Flipper-TR Mechanism of Action

Caption: Flipper-TR conformation and fluorescence lifetime in response to membrane tension.

Experimental Workflow for Measuring Membrane Tension

Caption: A typical experimental workflow for Flipper-TR based membrane tension measurements.

Relationship between Cellular Processes and Membrane Tension

Caption: The central role of membrane tension in various cellular processes.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 3. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. Lyso Flipper-TR® - Lysosome specific membrane tension probe - spirochrome [spirochrome.com]
• 11. spirochrome.com [spirochrome.com]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]

Flipper-TR® Probe: A Technical Guide to Measuring Membrane Tension

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

The study of mechanobiology, which explores how physical forces regulate biological processes, has been significantly advanced by the development of molecular probes capable of measuring mechanical forces within living cells. Among these, the Flipper-TR® probe has emerged as a important tool for quantifying membrane tension, a critical parameter in a multitude of cellular events including cell division, migration, and endocytosis. This technical guide provides a comprehensive overview of the Flipper-TR® probe, from its discovery and mechanism of action to detailed experimental protocols and data analysis.

Discovery and Development

The Flipper-TR® probe is a fluorescent lipid tension reporter, or "FliptR," developed to address the need for a sensitive and quantitative tool to measure membrane tension in live cells. It belongs to a family of "Flipper" probes designed by the Matile group, which are engineered to report on the organization of lipid bilayers. Flipper-TR® is a push-pull small molecule built around a bis(dithienothiophene) core. This structure allows the probe to readily insert into the plasma membrane of cells.[1]

The key innovation of the Flipper probes lies in their mechanosensitive fluorescence. The two dithienothiophene flippers are twisted out of conjugation in a relaxed state due to steric hindrance.[2] Increased lateral pressure in the membrane, which is a proxy for membrane tension, forces these flippers to adopt a more planar conformation. This planarization results in a red-shift in the excitation spectrum and, most importantly, an increase in the fluorescence lifetime of the probe.[1][2] This change in fluorescence lifetime provides a quantifiable measure of membrane tension.

Derivatives of the Flipper-TR® probe have been developed to target specific intracellular organelles, enabling the investigation of membrane tension in the endoplasmic reticulum (ER), mitochondria, and lysosomes.[1][3] These targeted probes, such as ER Flipper-TR®, Mito Flipper-TR®, and Lyso Flipper-TR®, incorporate specific targeting motifs to direct their localization within the cell.[3][4][5]

Mechanism of Action

The functionality of the Flipper-TR® probe is based on its conformational change in response to the physical environment of the lipid bilayer.

In a relaxed membrane with low tension, the Flipper-TR® molecule adopts a twisted conformation, leading to a shorter fluorescence lifetime. As membrane tension increases, the lipids in the bilayer become more tightly packed, exerting lateral pressure on the probe. This pressure forces the dithienothiophene flippers to planarize, resulting in a longer fluorescence lifetime.[1][2] This relationship between membrane tension and fluorescence lifetime is approximately linear, allowing for quantitative measurements using Fluorescence Lifetime Imaging Microscopy (FLIM).[2]

Quantitative Data

The photophysical properties and fluorescence lifetime of Flipper-TR® are crucial for its application. The following tables summarize key quantitative data for the probe.

Table 1: Photophysical Properties of Flipper-TR®

Property	Value	Reference
λabs (in DMSO)	480 nm	[4][5][6]
λfl (in DMSO)	600 nm	[4][5][6]
εmax (in DMSO)	1.66 x 10⁴ M⁻¹cm⁻¹	[4][5][6]
Fluorescence Lifetime	2.8 - 7 ns	[4][5][6]
Quantum Yield (QY) (in AcOEt)	30%	[4][5][6]

Table 2: Average Fluorescence Lifetimes of Flipper Probes in HeLa Cells

Probe	Average Lifetime (ns)	Reference
Flipper-TR® (Plasma Membrane)	~4.5	[3]
ER Flipper-TR®	~3.5	[3]
Mito Flipper-TR®	~3.2	[3]
Lyso Flipper-TR®	~4.0	[3]

Experimental Protocols

Accurate and reproducible measurements of membrane tension using Flipper-TR® require careful adherence to experimental protocols. The following provides a detailed methodology for staining and imaging.

Preparation of Flipper-TR® Stock Solution

• Dissolve: Dissolve the contents of a Flipper-TR® vial (typically 50 nmol) in 50 µL of anhydrous DMSO to create a 1 mM stock solution.[7]

• Storage: Store the stock solution at -20°C or below. The solution is stable for approximately 3 months when stored properly. Allow the vial to warm to room temperature before opening.[7]

Staining of Live Cells

• Prepare Staining Solution: Dilute the 1 mM Flipper-TR® stock solution to a final concentration of 0.5 - 1 µM in cell culture medium.[6] It is recommended to prepare this solution shortly before use. The presence of serum (e.g., FCS) in the medium may reduce labeling efficiency, and the probe concentration can be increased up to 2 µM if the signal is low.[7]

• Incubation: Add the staining solution to the cells and incubate for 15-30 minutes. For tissues, a longer incubation time and higher concentration (e.g., 2 µM for 30 minutes) may be necessary to ensure penetration.[8]

• Washing (Optional): The probe is fluorogenic, meaning it is only fluorescent when inserted into a lipid membrane.[9] Therefore, washing is not strictly necessary, especially for long-term imaging.

Fluorescence Lifetime Imaging Microscopy (FLIM)

• Microscope Setup: Use a FLIM system equipped with a pulsed laser for excitation.

• Excitation: Excite the Flipper-TR® probe at 488 nm.[6][7]

• Emission Collection: Collect the fluorescence emission through a 575-625 nm or 600/50 nm bandpass filter.[6][7]

• Data Acquisition: Acquire FLIM data using time-correlated single photon counting (TCSPC).

• Data Analysis: Fit the fluorescence decay curves with a double exponential model to extract two lifetime components, τ₁ and τ₂.[3] The average lifetime (τ_AVG) is a weighted average of these two components. Changes in membrane tension are reflected in the changes of these lifetime values.

Applications and Significance

The Flipper-TR® probe has enabled researchers to investigate the role of membrane tension in a variety of biological contexts:

• Cell Migration and Adhesion: Studies have used Flipper-TR® to visualize membrane tension gradients in migrating cells, revealing that these gradients are long-ranged and linear in adherent cells.[10]

• Cell Division: Membrane tension is a key regulator of cytokinesis, and Flipper-TR® can be used to monitor the dynamic changes in tension during this process.

• Endocytosis and Exocytosis: These processes involve significant membrane remodeling, and Flipper-TR® allows for the direct measurement of tension changes that accompany vesicle formation and fusion.

• Bacterial Interactions: Flipper-TR® has been successfully used to stain both Gram-positive and Gram-negative bacteria, providing insights into how bacteria 'feel' and respond to different surfaces.[11][12]

• Drug Development: Understanding how drugs affect membrane properties is crucial. Flipper-TR® can be employed to screen compounds that modulate membrane tension, potentially identifying new therapeutic agents.

Conclusion

The Flipper-TR® probe represents a significant advancement in the field of mechanobiology, providing a powerful tool for the quantitative imaging of membrane tension in living cells and organisms. Its sensitivity, specificity, and ease of use have made it an invaluable asset for researchers seeking to unravel the intricate interplay between mechanical forces and biological function. As research in this area continues to expand, the applications of Flipper-TR® and its derivatives are poised to provide even deeper insights into the fundamental mechanisms that govern life at the cellular and subcellular levels.

References

• 1. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Lyso Flipper-TR® - Lysosome specific membrane tension probe - spirochrome [spirochrome.com]
• 5. ER Flipper-TR® - ER specific membrane tension probe - spirochrome [spirochrome.com]
• 6. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 7. spirochrome.com [spirochrome.com]
• 8. researchgate.net [researchgate.net]
• 9. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]

Probing the Tension Within: A Technical Guide to Organelle-Specific Flipper Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of organelle-specific Flipper probes, a class of advanced fluorescent tools designed to measure membrane tension in the Endoplasmic Reticulum (ER), Mitochondria, and Lysosomes. These probes are instrumental in the field of mechanobiology, offering unprecedented insights into the physical forces that govern cellular processes.

The Core Concept: Flipper Probes and Membrane Tension

Flipper probes are mechanosensitive fluorescent molecules specifically engineered to report on the physical state of lipid bilayers.[1][2] Their fundamental structure consists of two "flipper" units, typically based on dithienothiophene, connected by a bond that allows them to twist relative to each other.[3][4] This "push-pull" electronic system is the key to their function.[3][5][6]

When inserted into a fluid, low-tension membrane, the flipper units are in a twisted conformation. As membrane tension increases, the lateral pressure from surrounding lipids forces the probe into a more planar state.[4][7] This conformational change alters the probe's electronic properties, leading to a measurable increase in its fluorescence lifetime.[3][7][8][9] Consequently, by using Fluorescence Lifetime Imaging Microscopy (FLIM), researchers can quantitatively map membrane tension across different cellular compartments.[8][9][10][11]

The general mechanism of action for Flipper probes is illustrated below.

Figure 1: Mechanism of Flipper probes in response to membrane tension.

Targeting the Cellular Machinery: Organelle Specificity

To investigate the unique mechanical properties of individual organelles, the core Flipper probe structure is chemically modified with specific targeting moieties.[12] These additions guide the probe to the desired subcellular location.[5]

• Mitochondria (Mito-Flipper-TR®): Targeting the mitochondria is achieved by attaching a cationic triphenylphosphonium (TPP) group.[5][12][13] The highly negative membrane potential of the inner mitochondrial membrane actively sequesters these positively charged probes.[5][13]

• Lysosomes (Lyso-Flipper-TR®): For lysosomal targeting, a weakly basic group such as morpholine (B109124) is incorporated.[12] In the acidic environment of the lysosome (pH 4.5-4.7), this group becomes protonated, trapping the probe within the organelle.[12]

• Endoplasmic Reticulum (ER Flipper-TR®): The ER-specific probes utilize targeting groups that have a high affinity for the unique lipid composition and environment of the ER membrane.[5][12][14]

The following diagram illustrates these organelle-targeting strategies.

Figure 2: Targeting strategies for organelle-specific Flipper probes.

Quantitative Data Summary

The photophysical properties of the commercially available organelle-specific Flipper-TR® probes are summarized below. These values are essential for setting up imaging experiments and interpreting the resulting data.

Probe Name	Target Organelle	Excitation (λabs)	Emission (λfl)	Fluorescence Lifetime (τ)	Typical Concentration
ER Flipper-TR®	Endoplasmic Reticulum	~480 nm	~600 nm	2.8 - 7 ns	0.5 - 1 µM[14]
Mito Flipper-TR®	Mitochondria	480 nm[15]	600 nm[15]	2.8 - 7 ns[15]	0.5 - 1 µM[15]
Lyso Flipper-TR®	Lysosomes	~480 nm	~600 nm	2.8 - 7 ns	0.5 - 1 µM[16]

Note: The fluorescence lifetime is highly dependent on the local membrane environment and tension. The provided range reflects typical values observed from fluid to ordered membranes.[15][17] Excitation is commonly performed with a 488 nm laser line.[15][17]

Experimental Protocols

This section outlines a general methodology for staining live cells with organelle-specific Flipper probes and performing FLIM analysis. Optimization may be required depending on the cell type and experimental conditions.

Materials and Reagents

• Organelle-specific Flipper probe (ER, Mito, or Lyso Flipper-TR®)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Cells of interest cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

• Isotonic and Hypertonic buffers (e.g., PBS and PBS with 0.5 M sucrose (B13894) for osmotic shock)

Probe Preparation

• Prepare a 1 mM stock solution of the Flipper probe in anhydrous DMSO.

• Vortex briefly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light and moisture.

Cell Staining Procedure

• Culture cells to a desired confluency (typically 50-70%) on glass-bottom imaging dishes.

• Prepare a staining solution by diluting the 1 mM Flipper probe stock solution to a final concentration of 0.5 - 1 µM in pre-warmed live-cell imaging medium.[14][15][16]

• Remove the culture medium from the cells and wash once with pre-warmed medium.

• Add the staining solution to the cells and incubate for 15-30 minutes at 37°C and 5% CO₂.[18] Incubation times may need optimization for different cell lines.

• After incubation, remove the staining solution and wash the cells two to three times with pre-warmed imaging medium to remove excess probe.

• Add fresh, pre-warmed imaging medium to the cells. The cells are now ready for imaging.

FLIM Imaging and Analysis

• Place the imaging dish on the stage of a confocal microscope equipped with a FLIM module (e.g., using Time-Correlated Single Photon Counting, TCSPC).

• Excite the Flipper probe using a 488 nm pulsed laser.[15][17] For two-photon excitation, a wavelength around 880-950 nm can be used.[1]

• Collect the fluorescence emission in the range of 575-625 nm.[15][17]

• Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime calculation.

• Analyze the FLIM data using appropriate software (e.g., multi-exponential reconvolution fitting, phasor analysis) to generate a fluorescence lifetime map of the organelles.[10][11]

• (Optional Control): To confirm probe mechanosensitivity, induce an osmotic shock.[8][9] Acquire a baseline FLIM image, then replace the imaging medium with a hypertonic solution (e.g., medium containing 0.5 M sucrose) to increase membrane tension and acquire another image. A corresponding change in fluorescence lifetime should be observed.

The workflow for a typical FLIM experiment using Flipper probes is depicted below.

Figure 3: General experimental workflow for FLIM imaging with Flipper probes.

Conclusion

Organelle-specific Flipper probes represent a significant advancement in cell biology, providing a powerful tool to dissect the role of mechanical forces in subcellular processes.[8][9] By enabling quantitative imaging of membrane tension in the ER, mitochondria, and lysosomes, these probes open new avenues for research in areas such as organelle dynamics, intracellular trafficking, and the cellular response to stress, with profound implications for basic science and drug development.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. physicsworld.com [physicsworld.com]
• 4. researchgate.net [researchgate.net]
• 5. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanosensitive Fluorescent Probes to Image Membrane Tension in Mitochondria, Endoplasmic Reticulum, and Lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent Advances in Organelle-Targeted Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ER Flipper-TR® - ER specific membrane tension probe - spirochrome [spirochrome.com]
• 15. Mito Flipper-TR® - Mitochondria specific membrane tension probe - spirochrome [spirochrome.com]
• 16. Lyso Flipper-TR® - Lysosome specific membrane tension probe - spirochrome [spirochrome.com]
• 17. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Flipper-TR Probe Staining in Live Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the Flipper-TR® probe for real-time measurement of membrane tension in live cells. The Flipper-TR® probe is a fluorescent reporter that allows for the quantification of plasma membrane tension through Fluorescence Lifetime Imaging Microscopy (FLIM).

Introduction to Flipper-TR® Probe

The Flipper-TR® probe is a sophisticated mechanosensitive fluorescent dye designed to investigate membrane biology. It specifically localizes to the plasma membrane of living cells and reports on changes in membrane tension.[1][2][3][4] The probe's mechanism relies on its unique molecular structure, featuring two twisted dithienothiophenes.[3] Changes in membrane tension alter the conformation of the probe; increased tension leads to a planarization of the molecule. This conformational change results in a measurable increase in the probe's fluorescence lifetime.[5][6] Consequently, FLIM is the required imaging modality to quantify these changes.[1][3][7] The Flipper-TR® probe is fluorogenic, meaning its fluorescence is significantly enhanced upon insertion into a lipid membrane compared to when it is in an aqueous solution.[1] It has been successfully used in a variety of organisms, including mammalian cells, bacteria, and yeast.[3][8]

Principle of Measurement

The core of the Flipper-TR® probe's function lies in its ability to change its fluorescence lifetime in response to the mechanical state of the lipid bilayer.

• Low Membrane Tension: In a relaxed membrane, the Flipper-TR® probe adopts a twisted conformation. This results in a shorter fluorescence lifetime.[5]

• High Membrane Tension: As membrane tension increases, the surrounding lipid molecules become more ordered and packed, forcing the Flipper-TR® probe into a more planar conformation.[5] This planar state exhibits a longer fluorescence lifetime.[5][9]

This relationship between membrane tension and fluorescence lifetime allows for a quantitative assessment of mechanical forces at the plasma membrane.[10][11]

Quantitative Data Summary

The following tables summarize the key photophysical properties and recommended starting concentrations for the Flipper-TR® probe.

Table 1: Photophysical Properties of Flipper-TR® Probe

Property	Value	Reference
Excitation Wavelength (λAbs)	480 nm	[3]
Emission Wavelength (λEm)	600 nm	[3]
Molar Extinction Coefficient (εmax)	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	[3]
Fluorescence Lifetime (τ)	2.8 - 7 ns	[3]
Quantum Yield (QY)	30% (in Acetate)	[3]

Table 2: Recommended Staining Conditions

Parameter	Recommendation	Notes	Reference
Stock Solution Preparation
Solvent	Anhydrous DMSO	Old or wet DMSO can reduce the probe's shelf life.	[3]
Stock Concentration	1 mM	Dissolve 50 nmol vial content in 50 µL of anhydrous DMSO.	[3][12]
Storage	-20°C, protected from light	Stable for approximately 3 months.	[3]
Working Solution
Recommended Starting Concentration	1 µM	Dilute the stock solution in cell culture medium.	[3]
Concentration Range	0.5 - 2 µM	Optimal concentration should be determined empirically for each cell type. If the signal is low, the concentration can be increased.	[3][4]
Incubation Time	15 minutes	At 37°C in a humidified atmosphere with 5% CO₂.	[3]
Imaging Parameters
Excitation	488 nm pulsed laser	For FLIM imaging.	[3]
Emission Collection	575 - 625 nm (or 600/50 nm bandpass filter)	[3][13]

Experimental Protocols

Materials

• Flipper-TR® probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Live cells of interest

• Appropriate cell culture medium (e.g., DMEM, Leibovitz's L-15)[14]

• Glass-bottom dishes or coverslips suitable for microscopy

• Incubator (37°C, 5% CO₂)

• Fluorescence Lifetime Imaging Microscope (FLIM) system with a pulsed laser (e.g., 488 nm)

Staining Protocol for Live Adherent Cells

This protocol is optimized for HeLa cells and can be adapted for other adherent cell lines.[3]

• Cell Preparation: Culture cells on glass-bottom dishes or coverslips to the desired confluency.

• Prepare Flipper-TR® Stock Solution:

  • Allow the vial of Flipper-TR® to warm to room temperature before opening.

  • Add 50 µL of anhydrous DMSO to the 50 nmol vial to create a 1 mM stock solution.

  • Mix thoroughly by vortexing.

  • Store the stock solution at -20°C.

• Prepare Staining Solution:

  • Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1 µM in pre-warmed cell culture medium.

  • Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If low signal is observed, consider using a serum-free medium for staining or increasing the probe concentration up to 2 µM.[3]

• Cell Staining:

  • Aspirate the existing culture medium from the cells.

  • Add the staining solution to the cells, ensuring the entire surface is covered.

  • Incubate the cells for 15 minutes at 37°C in a humidified atmosphere containing 5% CO₂.[3]

• Imaging:

  • The probe is fluorescent only in membranes, so washing is not typically required.[3]

  • Proceed with FLIM imaging. For long-term imaging (over 24 hours), the probe can be left in the medium.[3]

FLIM Data Acquisition and Analysis

• Microscope Setup: Use a FLIM microscope equipped with a 488 nm pulsed laser for excitation. Collect fluorescence emission through a 600/50 nm bandpass filter.[3][13]

• Image Acquisition: Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime analysis.

• Data Analysis:

  • Fit the fluorescence decay curves from regions of interest (ROI) or on a pixel-by-pixel basis using a double-exponential decay model to extract the fluorescence lifetimes (τ₁ and τ₂).[3]

  • Changes in membrane tension will be reflected in the changes of these lifetime values.

Diagrams

Flipper-TR® Mechanism of Action

Caption: Flipper-TR® probe conformation and fluorescence lifetime change with membrane tension.

Experimental Workflow

References

• 1. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 2. Probe for measuring plasma-membrane tension. [gentaur.fr]
• 3. spirochrome.com [spirochrome.com]
• 4. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 5. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Photocleavable Fluorescent Membrane Tension Probes: Fast Release with Spatiotemporal Control in Inner Leaflets of Plasma Membrane, Nuclear Envelope, and Secretory Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. biorxiv.org [biorxiv.org]
• 14. Fluorescence lifetime estimation: a practical approach using Flipper-TR FLIM | bioRxiv [biorxiv.org]

Probing Membrane Tension with Flipper-TR: An Application Note and Protocol for FLIM Microscopy

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing Flipper-TR, a fluorescent membrane tension probe, in conjunction with Fluorescence Lifetime Imaging Microscopy (FLIM). Flipper-TR offers a powerful tool for investigating the biophysical properties of cellular membranes, with significant applications in basic research and drug development.

Introduction to Flipper-TR and Membrane Tension

Biological membranes are dynamic structures that play a crucial role in a multitude of cellular processes, including cell migration, signaling, and trafficking.[1] Membrane tension, a key physical parameter, reflects the in-plane force acting on the membrane and is integral to regulating these events.[1] Flipper-TR is a fluorescent probe specifically designed to quantify changes in membrane tension within living cells.[2][3]

The probe inserts into the plasma membrane and its fluorescence lifetime is sensitive to the local lipid packing.[1][4][5] As membrane tension increases, the lipid packing becomes more ordered, causing the Flipper-TR molecule to adopt a more planar conformation. This planarization leads to a red-shift in its excitation spectrum and, critically for FLIM applications, an increase in its fluorescence lifetime.[6] Conversely, a decrease in membrane tension results in a more twisted conformation and a shorter fluorescence lifetime.[6] This direct relationship between fluorescence lifetime and membrane tension allows for quantitative mapping of this parameter across the cell membrane.[3][7]

Mechanism of Action of Flipper-TR

Flipper-TR's mechanosensitive properties stem from its unique molecular structure, which consists of two dithienothiophene units that can twist relative to each other.[1]

Caption: Flipper-TR conformational changes in response to membrane tension.

In a relaxed membrane with disordered lipids, the probe favors a twisted conformation, leading to a shorter fluorescence lifetime.[6] When membrane tension increases, the surrounding lipids become more ordered, which in turn forces the probe into a more planar state, resulting in an increased fluorescence lifetime.[6] This relationship allows for the visualization and quantification of membrane tension changes.[3]

Experimental Protocols

Materials

• Flipper-TR probe (Spirochrome, SC020)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (phenol red-free recommended for imaging)

• HeLa cells (or other cell line of interest)

• Coverslips or imaging dishes

Probe Preparation

• Stock Solution: Dissolve the contents of a Flipper-TR vial in 50 µL of anhydrous DMSO to create a 1 mM stock solution.

• Storage: Store the stock solution at -20°C or below. The solution is stable for approximately 3 months when stored properly. Allow the vial to warm to room temperature before opening.[8]

Cell Staining Protocol

This protocol has been optimized for HeLa cells and can be adapted for other adherent cell lines.[8]

• Cell Seeding: Seed cells on coverslips or imaging dishes to achieve the desired confluency for imaging.

• Staining Solution: Dilute the 1 mM Flipper-TR stock solution in cell culture medium to a final concentration of 1 µM. It is recommended to prepare this solution fresh before each experiment.[8]

• Incubation: Replace the existing cell culture medium with the Flipper-TR staining solution. Incubate the cells for 15-30 minutes at 37°C.[9] For tissue samples, a longer incubation of 30 minutes with 2 µM Flipper-TR may be necessary to ensure penetration.[9]

• Washing (Optional): The probe is primarily fluorescent within the membrane, so a wash step is not strictly necessary.[5][8] However, for long-term imaging (>24h), the medium containing the probe can be removed and replaced with fresh medium to minimize potential long-term effects.[8]

Caption: Experimental workflow for staining cells with Flipper-TR.

FLIM Imaging

FLIM imaging of Flipper-TR requires a microscope equipped with a pulsed laser and time-correlated single photon counting (TCSPC) capabilities.[1][8]

• Excitation: Use a pulsed laser at 488 nm for excitation.[8][9] Two-photon excitation can also be performed around 880-950 nm.[10]

• Emission: Collect the fluorescence emission using a bandpass filter centered around 575-625 nm.[8] A 600/50 nm filter is commonly used.[8]

• Acquisition Settings:

  • Laser Power: Adjust the laser power to keep the photon counting rate below 0.5 photons per pulse to avoid pile-up effects.[9]

  • Acquisition Time: Acquire data for a sufficient duration to collect at least 100 photons per pixel in the regions of interest to ensure good statistical accuracy for lifetime fitting.[9] This can be achieved by repetitive scanning.[9]

  • Laser Repetition Rate: An 80 MHz laser pulse rate is commonly used.[9]

Data Analysis

The fluorescence decay of Flipper-TR is typically best described by a double-exponential model.[8][11]

• Fitting: Fit the photon histograms from regions of interest (ROIs) or individual pixels to a bi-exponential decay function to extract two lifetime components, τ1 and τ2.

• Lifetime Component for Tension: The longer lifetime component (τ1), which typically ranges from 2.8 to 7.0 ns, is the primary reporter of membrane tension.[8] An increase in τ1 corresponds to an increase in membrane tension.[8] The shorter lifetime component (τ2) is less sensitive to tension.[8]

• Analysis Methods: Several methods can be used to analyze Flipper-TR FLIM data, including multi-exponential reconvolution fitting, tail fitting, mean photon arrival time (first moment), and phasor analysis.[1][4][12]

Quantitative Data Summary

The following table summarizes typical fluorescence lifetime values of Flipper-TR under different experimental conditions.

Cell Type/Model System	Condition	Average Fluorescence Lifetime (τ1, ns)	Reference
HeLa Cells	Isotonic Medium	~3.5 - 4.5	[2][10]
HeLa Cells	Hypotonic Shock (Increased Tension)	Increase in lifetime	[2][10]
HFF-1 Cells	100 mOsm kg⁻¹ (Low Tension)	~3.8	[11]
HFF-1 Cells	300 mOsm kg⁻¹ (High Tension)	~4.8	[11]
Giant Unilamellar Vesicles (GUVs) - DOPC	Liquid-disordered phase	~3.75	[7]
Giant Unilamellar Vesicles (GUVs) - SM: CL 70 :30	Liquid-ordered phase	~5.31	[7]

Applications in Drug Development and Research

Flipper-TR FLIM microscopy is a valuable tool for investigating a wide range of cellular processes and for screening the effects of pharmacological compounds on membrane biophysics.

• Mechanotransduction: Study how cells sense and respond to mechanical stimuli.

• Cell Migration and Invasion: Investigate the role of membrane tension in cancer cell motility and metastasis.

• Endocytosis and Exocytosis: Analyze the changes in membrane tension during vesicle formation and fusion.

• Drug-Membrane Interactions: Screen for compounds that modulate membrane tension and lipid organization.

• Organelle-Specific Tension: Utilize Flipper-TR derivatives to measure membrane tension in specific organelles like the endoplasmic reticulum, mitochondria, and lysosomes.[10][13]

Caption: Applications of Flipper-TR FLIM in research and drug development.

Important Considerations

• Phototoxicity: Minimize light exposure to the sample to reduce phototoxicity and potential artifacts.[8]

• Temperature Control: Membrane properties are temperature-sensitive, so maintain a stable temperature during imaging.[9]

• Lipid Composition: Changes in membrane lipid composition can also affect the Flipper-TR lifetime. It is crucial to consider this when interpreting results.[7]

• Calibration: For absolute quantification of membrane tension, calibration curves can be generated using techniques like micropipette aspiration on model membranes.[7]

By following these protocols and considerations, researchers can effectively employ Flipper-TR with FLIM microscopy to gain valuable insights into the role of membrane tension in cellular function and disease.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spirochrome.com [spirochrome.com]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Flipper-TR Imaging Experiments

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing the Flipper-TR® probe in fluorescence lifetime imaging microscopy (FLIM) to quantitatively measure membrane tension in live cells.

Core Principle

Flipper-TR is a mechanosensitive fluorescent probe designed to specifically insert into the plasma membrane of living cells.[1][2] Its core mechanism relies on the relationship between the physical packing of membrane lipids and the probe's fluorescence lifetime.[3][4]

• High Membrane Tension: Lipids are more tightly packed, forcing the Flipper-TR molecule into a more planar conformation. This planar state results in a longer fluorescence lifetime.[4][5]

• Low Membrane Tension: Lipids are less ordered, allowing the probe to adopt a more twisted conformation. This twisted state leads to a shorter fluorescence lifetime.[4][5]

By measuring this fluorescence lifetime using FLIM, researchers can create a quantitative map of membrane tension across the cell.[6] This technique is a powerful tool for investigating cellular processes where mechanical forces are critical, such as cell migration, division, and signal transduction.[7]

Experimental Protocol

This protocol provides a comprehensive, step-by-step guide for cell preparation, staining, imaging, and analysis. While optimized for HeLa cells, it serves as an excellent starting point for other cell lines.[8]

Materials and Reagents

• Flipper-TR® probe

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Live cells cultured on glass-bottom imaging dishes

• Complete cell culture medium (e.g., DMEM with serum)

• Phosphate-buffered saline (PBS) or other imaging-compatible buffer

• A confocal or two-photon microscope equipped for FLIM (e.g., with a pulsed laser and TCSPC hardware)

Probe Preparation (1 mM Stock Solution)

• Allow the vial of Flipper-TR® to warm to room temperature before opening.

• Add 50 µL of anhydrous DMSO to the vial to create a 1 mM stock solution.[8][9]

• Vortex until the probe is fully dissolved.

• Store the stock solution in small aliquots at -20°C, protected from light and moisture. The solution is stable for approximately 3 months when stored correctly.[8]

Cell Staining

• Culture cells to the desired confluency on a suitable imaging dish.

• Prepare a fresh staining solution by diluting the 1 mM Flipper-TR® stock solution into pre-warmed cell culture medium. The recommended starting concentration is 1 µM .[8]

  • Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If the signal is low, the probe concentration can be increased up to 2 µM.[8]

• Remove the existing medium from the cells and wash once with pre-warmed PBS.

• Add the Flipper-TR® staining solution to the cells.

• Incubate for 15-30 minutes at 37°C in a humidified atmosphere with 5% CO2.[8][9]

  • Note: After 30 minutes, endosomal structures may become visible due to membrane turnover. These typically exhibit a lower fluorescence lifetime.[8]

• Washing is optional. Since the probe is only fluorescent in a lipid membrane, the background from the medium is minimal, especially if it contains serum.[2][8] For imaging in a buffer, wash the cells once with fresh medium or buffer.

Fluorescence Lifetime Imaging Microscopy (FLIM)

• Microscope Configuration:

  • Excitation: Use a pulsed laser at 488 nm.[8]

  • Emission: Collect the fluorescence signal using a bandpass filter, typically between 575 nm and 625 nm.[8]

• Image Acquisition:

  • Acquire FLIM data using time-correlated single photon counting (TCSPC).

  • Adjust acquisition parameters (e.g., laser power, scan speed, frame accumulation) to achieve sufficient photon counts for accurate lifetime fitting (a minimum of 100-1000 photons per pixel is recommended) while minimizing phototoxicity.[9]

Data Analysis

• The fluorescence decay curve for each pixel is fitted to a multi-exponential model, typically a double-exponential decay.[8][10]

• This fit yields two lifetime components, τ1 and τ2. The longer lifetime component, τ1 , which has the higher amplitude, is used to report on membrane tension.[8][11]

• Generate a pseudo-colored lifetime map where pixel color corresponds to the calculated τ1 value, providing a visual representation of membrane tension.

Quantitative Data Summary

The fluorescence lifetime of Flipper-TR is an absolute value that can be compared across experiments. The typical lifetime (τ1) ranges from 2.8 to 7.0 ns.[8] Longer lifetimes correlate with higher membrane tension.

Cell Type/Condition	Typical Mean Fluorescence Lifetime (τ1, ns)	Implication
HeLa Cells (Control)	3.5 - 4.5	Baseline membrane tension[12]
HeLa Cells (Hypo-osmotic shock)	Increase in lifetime	Increased membrane tension[6][12]
HeLa Cells (Hyper-osmotic shock)	Decrease in lifetime	Decreased membrane tension[4][12]
MDCK Cells (Apical membrane)	~6.6	Higher tension[3]
MDCK Cells (Basolateral membrane)	~4.8	Lower tension[3]
Bacteria (e.g., E. coli, B. subtilis)	Shorter than eukaryotic cells (~2 µM staining)	Reflects differences in membrane composition[5][11]

Visualized Workflows and Pathways

Experimental Workflow

The following diagram outlines the complete experimental procedure for a Flipper-TR imaging experiment.

Caption: A step-by-step workflow for Flipper-TR membrane tension imaging.

Conceptual Pathway: Cytoskeletal Control of Membrane Tension

Membrane tension is not solely a property of the lipid bilayer but is actively regulated by the underlying actin cytoskeleton. This interaction is a key area of investigation using Flipper-TR.

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 3. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spirochrome.com [spirochrome.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pnas.org [pnas.org]
• 12. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Flipper-TR in Endocytosis Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Endocytosis, the process by which cells internalize molecules and particles, is critically dependent on the dynamic remodeling of the plasma membrane. This process involves significant changes in membrane curvature and tension. Flipper-TR is a fluorescent membrane probe that reports on membrane tension through changes in its fluorescence lifetime, making it a powerful tool for studying the biophysical aspects of endocytosis.[1] This document provides detailed application notes and protocols for utilizing Flipper-TR and its derivatives to investigate membrane tension dynamics during endocytosis.

Mechanism of Action of Flipper-TR

Flipper-TR is a mechanosensitive probe that inserts into the lipid bilayer of cellular membranes.[2] Its core structure consists of two twisted dithienothiophene moieties. In a low-tension or disordered membrane environment, the probe is in a twisted conformation. Upon an increase in membrane tension and lipid packing, the probe planarizes. This conformational change leads to a red-shift in its excitation spectrum and, most importantly, an increase in its fluorescence lifetime. This relationship between membrane tension and fluorescence lifetime allows for the quantitative imaging of membrane tension using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2]

Data Presentation: Quantitative Flipper-TR Fluorescence Lifetime Data

The following table summarizes reported fluorescence lifetime values for Flipper-TR and its derivatives in various cellular membranes. These values can serve as a reference for interpreting experimental results.

Probe	Cell Line/System	Cellular Location	Reported Fluorescence Lifetime (τ)	Notes
Flipper-TR	HeLa	Plasma Membrane	~4.5 ns	Baseline membrane tension.[3]
MDCK	Apical Plasma Membrane	Longer lifetime (more red)	Higher lipid order compared to basolateral.[4]
MDCK	Basolateral Plasma Membrane	Shorter lifetime (more green)	Lower lipid order compared to apical.[4]
HeLa	Endosomes	Lower lifetime than plasma membrane	Observed after prolonged incubation.[1][4]
ER Flipper-TR	HeLa	Endoplasmic Reticulum	~3.5 ns	Lower tension than plasma membrane.[3]
Mito Flipper-TR	HeLa	Mitochondria	~3.2 ns	Lower tension than plasma membrane.[3]
Lyso Flipper-TR	HeLa	Late Endosomes/Lysosomes	~4.0 ns	Reports tension in late endocytic compartments.[3]
Flipper-TR	GUVs (DOPC)	Liquid-disordered (Ld) phase	~3.75 ns	Low tension model membrane.[1]
Flipper-TR	GUVs (SM: CL 70 :30)	Liquid-ordered (Lo) phase	~6.39 ns	High tension/ordered model membrane.[1]

Experimental Protocols

Protocol 1: General Staining of Plasma Membrane with Flipper-TR for Endocytosis Studies

This protocol is adapted from procedures for staining the plasma membrane and can be used as a starting point for observing the internalization of the probe via endocytosis over time.

Materials:

• Flipper-TR probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (phenol red-free recommended for imaging)

• Coverslips or imaging dishes

• Cells of interest

Procedure:

• Stock Solution Preparation: Dissolve Flipper-TR in anhydrous DMSO to a final concentration of 1 mM. Store the stock solution at -20°C, protected from light and moisture.

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips suitable for high-resolution microscopy. Allow cells to adhere and reach the desired confluency.

• Staining Solution Preparation: On the day of the experiment, dilute the 1 mM Flipper-TR stock solution to a final concentration of 1-2 µM in pre-warmed, serum-free cell culture medium.[5][6] For cultured cells, a 15-minute incubation with 1 µM Flipper-TR is often sufficient.[6] For tissues, a higher concentration and longer incubation (e.g., 2 µM for 30 minutes) may be necessary to ensure penetration.[5][6]

• Cell Staining: Remove the culture medium from the cells and replace it with the Flipper-TR staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C and 5% CO₂. For studies focused on observing endocytosis of the probe itself, longer incubation times (e.g., 2 hours or more) may be required.[1][4] Note that prolonged incubation can lead to significant internalization of Flipper-TR.[5][6]

• Washing (Optional): For short-term imaging of the plasma membrane, washing is not typically required as Flipper-TR is fluorogenic. If washing is necessary, use a phenol (B47542) red-free medium.

• Imaging: Proceed with FLIM imaging.

Protocol 2: Imaging Membrane Tension Changes during Induced Endocytosis

This protocol describes how to induce endocytosis and concurrently measure changes in membrane tension using Flipper-TR.

Materials:

• Cells stained with Flipper-TR (as per Protocol 1)

• Inducer of endocytosis (e.g., Epidermal Growth Factor (EGF) for clathrin-mediated endocytosis, or a hypertonic solution to induce membrane stress)

• FLIM microscope system

Procedure:

• Cell Preparation: Stain cells with Flipper-TR as described in Protocol 1.

• Baseline Imaging: Acquire baseline FLIM images of the cells before inducing endocytosis. This will provide the resting membrane tension.

• Induction of Endocytosis: Add the endocytosis inducer to the imaging medium. For example, add EGF to a final concentration of 100 ng/mL to stimulate clathrin-mediated endocytosis of the EGF receptor.

• Time-Lapse FLIM Imaging: Immediately after adding the inducer, start acquiring a time-lapse series of FLIM images. The temporal resolution will depend on the speed of the endocytic process being studied and the signal-to-noise ratio of the Flipper-TR signal.

• Data Analysis: Analyze the fluorescence lifetime changes over time in specific regions of interest, such as areas of the plasma membrane where endocytic pits are forming. A decrease in fluorescence lifetime would suggest a local decrease in membrane tension, while an increase would indicate higher tension.

Protocol 3: Measuring Membrane Tension in Early Endosomes using Endo Flipper-TR

This protocol is designed for the specific measurement of membrane tension in early endosomes.

Materials:

• Endo Flipper-TR probe

• Other materials as listed in Protocol 1

Procedure:

• Probe Preparation: Prepare a 1 mM stock solution of Endo Flipper-TR in anhydrous DMSO.

• Cell Staining: Dilute the Endo Flipper-TR stock solution to a final concentration of 1 µM in pre-warmed cell culture medium. Incubate the cells with the staining solution for 30-60 minutes at 37°C. The probe will initially label the plasma membrane and then be internalized into early endosomes.

• Imaging: After the incubation period, wash the cells with fresh medium and proceed with FLIM imaging. The probe will accumulate in the early endosomes, allowing for the measurement of their membrane tension.

• Co-localization (Optional): To confirm the localization of Endo Flipper-TR, co-stain with a known marker for early endosomes (e.g., fluorescently tagged Rab5).

Visualization of Signaling Pathways and Workflows

Signaling Pathway: Regulation of Membrane Tension during Endocytosis

Caption: Key signaling pathways influencing membrane tension during endocytosis.

Experimental Workflow: Measuring Membrane Tension Changes During Endocytosis

Caption: Workflow for FLIM imaging of membrane tension during endocytosis.

Logical Relationship: Flipper-TR Mechanism

Caption: The causal chain from membrane tension to Flipper-TR's signal.

Discussion of Signaling Pathways in Endocytosis and Membrane Tension

Membrane tension is a critical regulator of endocytosis. High membrane tension generally opposes the membrane deformation required for vesicle formation and thus inhibits endocytosis.[1] Several signaling pathways converge on the regulation of membrane tension and the actin cytoskeleton, which in turn affects endocytic processes.

• TORC2 Signaling: The Target of Rapamycin Complex 2 (TORC2) is a key regulator of plasma membrane tension. Inhibition of TORC2 leads to an increase in membrane tension, which in turn impairs endocytosis.[7] This effect is mediated, at least in part, by hindering the recruitment of proteins necessary for vesicle fission, such as those containing N-BAR domains.[7] Flipper-TR can be used to quantify the changes in membrane tension upon modulation of TORC2 activity, providing a direct link between this signaling pathway and the biophysical state of the plasma membrane.

• Actin Cytoskeleton Dynamics: The actin cytoskeleton plays a dual role in endocytosis. Actin polymerization can generate protrusive forces that increase membrane tension, particularly at the leading edge of migrating cells.[8][9] Conversely, localized actin polymerization at endocytic sites is often required to overcome the energy barrier of membrane bending, especially under conditions of high membrane tension.[10] Flipper-TR imaging can reveal spatial gradients of membrane tension that are established and maintained by actin dynamics.[8][9] For instance, inhibiting actin polymerization with drugs like Latrunculin A leads to a more uniform distribution of membrane tension.[8]

• Dynamin and Vesicle Fission: Dynamin is a large GTPase that is essential for the scission of endocytic vesicles from the plasma membrane. While current models of dynamin function focus on its mechanochemical role in constricting the neck of the vesicle, the interplay with local membrane tension is crucial.[11] High membrane tension can resist the final fission step. While direct measurements of tension at the neck of a budding vesicle are challenging, Flipper-TR can provide information on the overall membrane tension state of the plasma membrane from which the vesicle is budding, offering context for the forces that dynamin must overcome.

By using Flipper-TR and its derivatives, researchers can gain valuable insights into how these signaling pathways are translated into mechanical changes in the cell membrane to regulate the complex process of endocytosis.

References

• 1. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Actin dynamics sustains spatial gradients of membrane tension in adherent cells - preLights [prelights.biologists.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Membrane Bending by Actin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Real-time Visualization of Dynamin-catalyzed Membrane Fission and Vesicle Release - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Membrane Tension Dynamics in Migrating Cells Using Flipper-TR

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cell migration is a fundamental biological process essential for development, immune response, and wound healing, and its dysregulation is a hallmark of diseases such as cancer metastasis. A key physical parameter governing cell migration is membrane tension, the in-plane force within the lipid bilayer of the plasma membrane. Flipper-TR is a fluorescent probe specifically designed to quantify membrane tension in living cells. Its fluorescence lifetime is sensitive to the lipid packing of the cell membrane, which in turn is modulated by membrane tension. An increase in membrane tension leads to a more ordered lipid environment, causing the Flipper-TR molecule to become more planar and exhibit a longer fluorescence lifetime. This direct relationship allows for the real-time, non-invasive measurement of membrane tension dynamics during complex cellular processes like migration using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2]

This document provides detailed application notes and protocols for the use of Flipper-TR to measure membrane tension during cell migration, intended for researchers in cell biology, biophysics, and drug discovery.

Principle of Flipper-TR

Flipper-TR is a mechanosensitive fluorescent probe that reports on the physical state of the lipid bilayer.[3] The molecule consists of two dithienothiophene units that can twist relative to each other. In a low-tension, less ordered membrane, the probe is in a twisted conformation. Upon an increase in membrane tension, the lateral compression of lipids forces the probe into a more planar conformation. This planarization extends the π-electron system, resulting in an increase in the fluorescence lifetime of the probe.[2] Therefore, longer Flipper-TR fluorescence lifetimes are indicative of higher membrane tension.[3] The fluorescence lifetime of Flipper-TR typically ranges from 2.8 to 7.0 ns.[3]

Quantitative Data Presentation

The following tables summarize quantitative data on Flipper-TR fluorescence lifetime under various experimental conditions, providing a reference for expected values in cell migration studies.

Table 1: Flipper-TR Fluorescence Lifetime in Response to Osmotic Shock in HeLa Cells

Condition	Osmolarity	Average Fluorescence Lifetime (τ)	Reference
Hypo-osmotic Shock	~150 mOsm	Increased Lifetime	[4]
Isotonic	~300 mOsm	Baseline Lifetime	[4]
Hyper-osmotic Shock	>300 mOsm	Decreased Lifetime	[4]

Table 2: Flipper-TR Fluorescence Lifetime in Migrating versus Non-Migrating Cells

Cell Type	Condition	Region	Average Fluorescence Lifetime (τ₁) (ns)	Reference
Fish Keratocytes	Migrating	Front	4.85 ± 0.13	[5]
Rear	4.65 ± 0.16	[5]
U2OS	Polarized	Front	Higher Lifetime	[5]
Rear	Lower Lifetime	[5]
RPE1	Polarized	Front	Higher Lifetime	[5]
Rear	Lower Lifetime	[5]
HeLa	Polarized	Front	Higher Lifetime	[5]
Rear	Lower Lifetime	[5]
Cos7	Polarized	Front	Higher Lifetime	[5]
Rear	Lower Lifetime	[5]

Table 3: Flipper-TR Photophysical Properties

Property	Value	Reference
Excitation Maximum (λabs)	480 nm	[3]
Emission Maximum (λem)	600 nm	[3]
Molar Extinction Coefficient (εmax)	1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO)	[3]
Fluorescence Lifetime Range (τ)	2.8 - 7.0 ns	[3]

Experimental Protocols

This section provides a detailed methodology for measuring membrane tension in migrating cells using Flipper-TR and FLIM.

Materials

• Flipper-TR probe (e.g., from Spirochrome)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (phenol red-free recommended for imaging)

• Cells of interest (e.g., HeLa, U2OS, or other migratory cell lines)

• Glass-bottom dishes or coverslips suitable for high-resolution microscopy

• FLIM system equipped with a pulsed laser (e.g., 488 nm) and time-correlated single photon counting (TCSPC) electronics.[6][7]

Protocol 1: Staining Cultured Cells with Flipper-TR

• Prepare a 1 mM Flipper-TR stock solution: Dissolve the contents of a Flipper-TR vial in the appropriate volume of anhydrous DMSO.[3] Store the stock solution at -20°C, protected from light and moisture.[3]

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips and culture them until they reach the desired confluency for migration assays (e.g., a scratch wound assay or single-cell migration).

• Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution to a final concentration of 1-2 µM in pre-warmed, serum-containing cell culture medium.[3] The optimal concentration may need to be determined empirically for each cell line. Note that the presence of serum can reduce labeling efficiency, so a higher concentration might be necessary.[3]

• Cell Staining: Replace the culture medium with the Flipper-TR staining solution and incubate the cells for 15-30 minutes at 37°C and 5% CO₂.[3]

• Imaging: The probe is fluorescent only when inserted into a membrane, so washing is not strictly necessary, especially for long-term imaging.[3] You can directly proceed to imaging in the staining solution or replace it with fresh, phenol (B47542) red-free medium.

Protocol 2: FLIM Data Acquisition

• Microscope Setup: Use a confocal or multiphoton microscope equipped with a FLIM module.

• Excitation: Excite the Flipper-TR probe using a pulsed laser at 485 nm or 488 nm.[7]

• Emission: Collect the fluorescence emission through a bandpass filter, typically between 575 nm and 625 nm.[3][7]

• FLIM Data Collection: Acquire FLIM data using TCSPC. Ensure sufficient photon counts are collected for each pixel or region of interest (ROI) to allow for accurate lifetime fitting.

• Live-Cell Imaging: For time-lapse imaging of migrating cells, acquire FLIM images at regular intervals. Minimize light exposure to reduce phototoxicity.

Protocol 3: FLIM Data Analysis

• Data Fitting: The fluorescence decay of Flipper-TR is typically fitted with a double-exponential function to extract two lifetime components, τ₁ and τ₂.[3]

• Interpreting Lifetimes: The longer lifetime component, τ₁, which has a higher amplitude, is used to report on membrane tension.[3] Longer τ₁ values correspond to higher membrane tension.[3] The shorter lifetime component, τ₂, is less sensitive to changes in membrane tension.[3]

• Image Generation: Generate FLIM images where the color of each pixel represents the calculated τ₁ value, providing a spatial map of membrane tension.

• Data Quantification: Select ROIs at the leading and trailing edges of migrating cells to quantify the average fluorescence lifetime and observe changes over time.

Signaling Pathways and Experimental Workflows

Visualizing the relationships between experimental steps and the underlying biological pathways is crucial for a comprehensive understanding.

Experimental Workflow for Measuring Membrane Tension in Migrating Cells

Caption: Step-by-step workflow for Flipper-TR experiments.

Signaling Pathway Regulating Membrane Tension During Cell Migration

Caption: RhoA signaling pathway in membrane tension regulation.

Conclusion

Flipper-TR is a powerful tool for the quantitative and dynamic measurement of membrane tension in living cells. By following the detailed protocols and utilizing the reference data provided, researchers can effectively investigate the role of membrane tension in cell migration and other cellular processes. This will aid in elucidating the mechanobiology of cell migration and potentially identify new targets for therapeutic intervention in diseases characterized by aberrant cell motility.

References

• 1. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spirochrome.com [spirochrome.com]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spirochrome.com [spirochrome.com]

Application Notes and Protocols for Flipper-TR Probe in Plant Cell Mechanics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Flipper-TR probe is a fluorescent sensor designed for the real-time measurement of plasma membrane tension in living cells.[1][2][3] This advanced tool is particularly valuable for investigating the intricate mechanical forces that govern plant cell growth, development, and response to environmental stimuli. Flipper-TR's mechanism relies on its unique molecular structure, which reports changes in membrane lipid organization and tension through alterations in its fluorescence lifetime.[2][4] This allows for quantitative mapping of membrane tension dynamics using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2]

Principle of Action:

The Flipper-TR probe consists of two twisted dithienothiophene molecules.[2][5] When inserted into a lipid bilayer, the probe's conformation changes in response to the lateral pressure exerted by the lipids.

• Low Membrane Tension: In a relaxed or low-tension membrane, the two fluorophores of the Flipper-TR molecule are in a twisted conformation. This results in a shorter fluorescence lifetime.

• High Membrane Tension: As membrane tension increases, the surrounding lipids become more ordered and compact, forcing the Flipper-TR molecule into a more planar conformation.[6] This planarization leads to a longer fluorescence lifetime.[4][6]

This direct relationship between membrane tension and fluorescence lifetime enables researchers to visualize and quantify mechanical stress in the plasma membrane of living plant cells. The probe is fluorogenic, meaning it only becomes fluorescent upon insertion into a lipid membrane, reducing background noise from the aqueous environment.[2]

Applications in Plant Cell Biology

The Flipper-TR probe opens up new avenues for investigating a wide range of mechanical processes in plant cells, including:

• Turgor Pressure Sensing: Directly visualize the effects of turgor pressure on the plasma membrane.

• Cell Wall Dynamics: Investigate the interplay between the cell wall and the plasma membrane during cell expansion and morphogenesis.

• Osmotic Stress Response: Monitor real-time changes in membrane tension in response to hyperosmotic and hypoosmotic conditions.

• Pathogen Interactions: Observe changes in membrane tension at the site of pathogen attack or symbiotic interactions.

• Mechanotransduction: Elucidate the signaling pathways that are initiated by mechanical stimuli at the plasma membrane.

Quantitative Data Summary

The following tables summarize typical fluorescence lifetime values and changes observed with the Flipper-TR probe. Note that these values were obtained from studies on mammalian cells and giant unilamellar vesicles (GUVs), as specific quantitative data for plant cells is not yet widely published. However, they provide a valuable reference range for what can be expected in plant cell experiments. It is crucial to establish baseline fluorescence lifetime values for your specific plant system.

Table 1: Flipper-TR Fluorescence Lifetime in Different Membrane Environments

Membrane System	Condition	Average Fluorescence Lifetime (τ) (ns)	Reference
GUVs (DOPC)	Liquid-disordered (Ld) phase	3.75 ± 0.08	[4]
GUVs (SM: CL 70 :30)	Liquid-ordered (Lo) phase	6.39 ± 0.15	[4]
HeLa Cells	Isotonic Medium	~4.5	[7]
MDCK Cells	Isotonic Medium	~5.5	[5]

Table 2: Change in Flipper-TR Fluorescence Lifetime in Response to Osmotic Shock (in HeLa Cells)

Osmotic Condition	Change in Osmolarity	Change in Fluorescence Lifetime (τ)	Reference
Hypoosmotic Shock	Decrease	Increase	[8]
Hyperosmotic Shock	Increase	Decrease	[8]

Experimental Protocols

Materials

• Flipper-TR probe (e.g., from Spirochrome)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Plant growth medium (e.g., Murashige and Skoog medium)

• Plant protoplasts, seedlings, or tissue explants (e.g., Arabidopsis thaliana roots or leaf epidermis)

• Fluorescence Lifetime Imaging Microscope (FLIM) system equipped with a 488 nm pulsed laser and a 575-625 nm emission filter.

Probe Preparation (1 mM Stock Solution)

• Allow the vial of Flipper-TR to warm to room temperature before opening.

• Dissolve the contents of the vial (typically 50 nmol) in anhydrous DMSO to a final concentration of 1 mM. For a 50 nmol vial, this would be 50 µL of DMSO.

• Vortex briefly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light and moisture. The solution should be stable for approximately 3 months when stored correctly.[9]

Staining Protocol for Plant Cells (General Guidance)

This protocol is a starting point and should be optimized for your specific plant material.

• Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution in your plant growth medium to a final concentration of 0.5-2 µM. It is recommended to start with 1 µM. Prepare this solution fresh just before use.

• Incubation:

  • For Protoplasts: Resuspend the protoplasts in the staining solution and incubate for 15-30 minutes at room temperature in the dark.

  • For Seedlings or Tissue Explants: Immerse the seedlings or tissue (e.g., Arabidopsis roots) in the staining solution and incubate for 30-60 minutes at room temperature in the dark. A longer incubation time may be required for the probe to penetrate the cell wall.

• Washing (Optional): The Flipper-TR probe is essentially non-fluorescent in aqueous solution, so a washing step is often not necessary.[9] If background fluorescence is an issue, you can gently wash the sample once with fresh plant growth medium.

• Mounting: Mount the stained samples on a microscope slide or in an imaging chamber suitable for FLIM imaging.

FLIM Imaging and Data Analysis

• Microscope Setup:

  • Use a FLIM system with a pulsed laser for excitation (e.g., 488 nm).[9]

  • Collect the fluorescence emission through a bandpass filter, typically between 575 and 625 nm.[9]

• Image Acquisition:

  • Acquire FLIM data, ensuring sufficient photon counts in the regions of interest for accurate lifetime fitting.

  • Minimize light exposure to reduce phototoxicity and photobleaching.

• Data Analysis:

  • The fluorescence decay curves are typically fitted with a bi-exponential model to extract two lifetime components, τ1 and τ2.[9]

  • The longer lifetime component, τ1, which has the higher amplitude, is used to report membrane tension.[9] An increase in τ1 corresponds to an increase in membrane tension.

Visualizations

Mechanism of Flipper-TR Action

Caption: Flipper-TR conformational change in response to membrane tension.

Experimental Workflow for Plant Cell Imaging

Caption: General experimental workflow for using Flipper-TR in plant cells.

Signaling Pathway Hypothesis

Caption: Hypothetical mechanotransduction pathway investigated with Flipper-TR.

References

• 1. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 3. spirochrome.com [spirochrome.com]
• 4. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 5. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. pnas.org [pnas.org]
• 9. spirochrome.com [spirochrome.com]

Measuring Membrane Tension in Yeast and Bacteria using Flipper-TR®

Application Notes for Researchers, Scientists, and Drug Development Professionals

The Flipper-TR® probe is a powerful tool for the real-time, quantitative measurement of membrane tension in live cells. This fluorescent probe inserts into the lipid bilayer and reports on changes in membrane packing and tension through alterations in its fluorescence lifetime, which can be precisely measured using Fluorescence Lifetime Imaging Microscopy (FLIM). These application notes provide detailed protocols for the use of Flipper-TR® in two key model organisms: the budding yeast Saccharomyces cerevisiae and the bacteria Escherichia coli and Bacillus subtilis.

Principle of Flipper-TR®

Flipper-TR® is a mechanosensitive fluorescent probe designed to measure membrane tension. Its fluorescence lifetime is sensitive to the physical state of the lipid bilayer. When membrane tension increases, the lipid bilayer becomes more ordered, causing the Flipper-TR® molecule to adopt a more planar conformation. This planarization leads to an increase in its fluorescence lifetime. Conversely, a decrease in membrane tension results in a more disordered membrane and a twisted conformation of the probe, leading to a shorter fluorescence lifetime.[1] This relationship allows for the quantitative assessment of membrane tension dynamics in living cells.

Data Presentation

The following tables summarize the fluorescence lifetime of Flipper-TR® in yeast and bacteria under different conditions. The longer lifetime component (τ1) is reported as it is the primary indicator of membrane tension.[2]

Table 1: Flipper-TR® Fluorescence Lifetime in Yeast (Saccharomyces cerevisiae)

Condition	Fluorescence Lifetime (τ1) (ns)	Reference
Normal Growth	Baseline to be determined empirically	[3]
Hypo-osmotic Shock (Increased Tension)	Expected to Increase	[1]
Hyper-osmotic Shock (Decreased Tension)	Expected to Decrease	[1]
TORC2 Inhibition (Increased Tension)	Increase	[4]

Table 2: Flipper-TR® Fluorescence Lifetime in Bacteria

Organism	Location/Condition	Fluorescence Lifetime (τ1) (ns)	Reference
Bacillus subtilis	Mid-cell	~3.22 ± 0.16	[2]
Poles and Septum	Longer than mid-cell	[5]
Bottom Plane	Longer than mid-plane	[5]
Top Plane	Longer than mid-plane	[5]
Escherichia coli	Overall	~3.05 ± 0.21	[2]
Bottom Plane	~3.33	[5]
Top Plane	~3.75	[5]

Experimental Protocols

Protocol 1: Measuring Membrane Tension in Saccharomyces cerevisiae

This protocol provides a method for staining budding yeast with Flipper-TR® and preparing them for FLIM imaging.

Materials:

• Saccharomyces cerevisiae strain of interest

• Yeast extract peptone dextrose (YPD) or appropriate synthetic complete (SC) medium[2]

• Flipper-TR® (Spirochrome, SC020)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Concanavalin A (ConA)

• Glass-bottom imaging dishes

• FLIM microscope with a 488 nm pulsed laser and a 600/50 nm emission filter[6]

Procedure:

• Yeast Culture Preparation:

  • Inoculate a single colony of S. cerevisiae into 5 mL of YPD or SC medium.

  • Grow overnight at 30°C with shaking to stationary phase.

  • The next day, dilute the culture to an OD600 of ~0.2 in fresh medium and grow to mid-log phase (OD600 ~0.6-0.8).

• Flipper-TR® Staining:

  • Prepare a 1 mM stock solution of Flipper-TR® in anhydrous DMSO.[6]

  • Dilute the Flipper-TR® stock solution to a final concentration of 1 µM in the yeast culture medium. A higher concentration of up to 2 µM can be used if the signal is low.[6][7]

  • Incubate the yeast culture with the Flipper-TR® staining solution for 15-30 minutes at 30°C with gentle shaking.

• Cell Immobilization and Imaging:

  • Coat the glass bottom of the imaging dish with Concanavalin A (1 mg/mL in water) and allow it to air dry.

  • Add the stained yeast cell suspension to the ConA-coated dish and allow the cells to adhere for 10-15 minutes.

  • Gently wash the dish with fresh medium to remove non-adherent cells.

  • Image the cells using a FLIM microscope. Acquire images using a 488 nm pulsed laser for excitation and collect emission between 575 and 625 nm.[6]

  • Analyze the fluorescence decay curves to determine the fluorescence lifetime (τ1).

Protocol 2: Measuring Membrane Tension in Bacteria (E. coli and B. subtilis)

This protocol outlines the procedure for staining Gram-negative (E. coli) and Gram-positive (B. subtilis) bacteria with Flipper-TR® for membrane tension analysis.

Materials:

• E. coli or B. subtilis strain of interest

• Luria-Bertani (LB) or other suitable growth medium

• Flipper-TR® (Spirochrome, SC020)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Agarose (B213101)

• Microscope slides and coverslips

• FLIM microscope with a 488 nm pulsed laser and a 600/50 nm emission filter[6]

Procedure:

• Bacterial Culture Preparation:

  • Inoculate a single colony of E. coli or B. subtilis into 5 mL of LB medium.

  • Grow overnight at 37°C with shaking.

  • The following day, dilute the overnight culture 1:100 in fresh medium and grow to mid-log phase (OD600 ~0.4-0.6).

• Flipper-TR® Staining:

  • Prepare a 1 mM stock solution of Flipper-TR® in anhydrous DMSO.[6]

  • Add Flipper-TR® to the bacterial culture to a final concentration of 2 µM.[5]

  • Incubate for 5-10 minutes at room temperature.

• Sample Preparation for Imaging:

  • Prepare a 1% agarose pad using the appropriate growth medium on a microscope slide.

  • Spot 1-2 µL of the stained bacterial culture onto the agarose pad.

  • Cover with a coverslip and seal if necessary for long-term imaging.

• FLIM Imaging and Analysis:

  • Image the bacteria using a FLIM microscope with a 488 nm pulsed laser and a 600/50 nm emission filter.[6]

  • Acquire fluorescence lifetime data and fit the decay curves to a bi-exponential model to extract the longer lifetime component (τ1), which correlates with membrane tension.[2]

Visualizations

Flipper-TR® Mechanism of Action

Experimental Workflow for Flipper-TR® in Yeast/Bacteria

TORC2 Signaling Pathway and Membrane Tension in Yeast

References

• 1. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Automated Fluorescence Lifetime Imaging High-Content Analysis of Förster Resonance Energy Transfer between Endogenously Labeled Kinetochore Proteins in Live Budding Yeast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding TOR Complex 2 Signaling: Emerging Regulators and New Connections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. pnas.org [pnas.org]
• 6. spirochrome.com [spirochrome.com]
• 7. Toward measurements of absolute membrane potential in Bacillus subtilis using fluorescence lifetime - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flipper-TR FLIM Data Acquisition and Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flipper-TR is a fluorescent probe designed for the quantitative measurement of membrane tension in living cells.[1][2] It belongs to a family of mechanosensitive "Flipper" probes that report on the lipid packing of cellular membranes.[3][4] The core of Flipper-TR's mechanism lies in its two dithienothiophene (DTT) units, which are held in a twisted conformation in a relaxed state.[5][6] When the cell membrane is under tension, the probe planarizes, leading to a red-shift in its excitation spectrum and, crucially, an increase in its fluorescence lifetime.[7] This change in fluorescence lifetime can be precisely quantified using Fluorescence Lifetime Imaging Microscopy (FLIM), providing a direct readout of membrane tension.[1][4][8] Flipper-TR is cell-permeable and spontaneously inserts into the plasma membrane, where it becomes fluorescent.[1][2] It is a valuable tool for studying a variety of cellular processes involving changes in membrane mechanics, such as cell migration, division, and endocytosis.[5]

Principle of Flipper-TR for Membrane Tension Sensing

The fluorescence lifetime of Flipper-TR is sensitive to the local lipid environment. In a more disordered or relaxed membrane, the probe is in a twisted conformation, which has a shorter fluorescence lifetime. As membrane tension increases, the lipid packing becomes more ordered, forcing the Flipper-TR probe into a more planar conformation. This planarization extends the pi-electron system of the fluorophore, resulting in a longer fluorescence lifetime.

It is important to note that Flipper-TR is a lipid packing sensor, and while lipid packing is strongly influenced by membrane tension, other factors like lipid composition can also affect its lifetime.[5] Therefore, experiments should be designed to minimize changes in lipid composition when investigating membrane tension.[3]

Quantitative Data Summary

The following tables summarize typical fluorescence lifetime values and experimental parameters for Flipper-TR experiments. These values can vary depending on the cell type, experimental conditions, and FLIM setup.

Table 1: Typical Flipper-TR Fluorescence Lifetime Values in Mammalian Cells

Condition	Average Fluorescence Lifetime (τ_avg) (ns)	Notes
Adherent HeLa Cells (Isotonic)	~4.5 ns	Baseline membrane tension in cultured cells.[3]
Mitotic HeLa Cells	~4.15 ns	Mitotic cells exhibit lower membrane tension compared to adherent cells.[3]
RPE1 Cells (Non-confluent)	5.4 ± 0.2 ns	Cell confluency can affect membrane tension and its variability.[3]
RPE1 Cells (Confluent)	5.5 ± 0.1 ns	Confluent cells show a slightly higher and more consistent lifetime.[3]
Hypertonic Shock	Increased Lifetime	Osmotic stress increases membrane tension.[8]
Hypotonic Shock	Decreased Lifetime	Osmotic stress decreases membrane tension.[4]

Table 2: Recommended FLIM Acquisition Parameters for Flipper-TR

Parameter	Recommended Setting	Rationale
Excitation Wavelength	488 nm (pulsed laser)	Efficient excitation of Flipper-TR.[1][5]
Emission Filter	600/50 nm bandpass	Collects the peak emission of Flipper-TR while minimizing background.[1][5]
Laser Repetition Rate	20 MHz	Ideal for measuring the nanosecond-scale lifetimes of Flipper-TR.[5]
Photon Count per Pixel	>100 photons	Sufficient photon statistics are crucial for accurate lifetime fitting.[9]
Acquisition Time	Variable	Should be minimized to reduce phototoxicity while achieving sufficient photon counts.[5]

Experimental Protocols

Protocol 1: Staining Live Cells with Flipper-TR

Materials:

• Flipper-TR probe (e.g., from Spirochrome)

• Anhydrous DMSO

• Cell culture medium (phenol red-free recommended)

• Live cells cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Procedure:

• Prepare a stock solution of Flipper-TR: Dissolve the Flipper-TR probe in anhydrous DMSO to a concentration of 1 mM. Store the stock solution at -20°C, protected from light and moisture.

• Prepare the staining solution: Dilute the Flipper-TR stock solution in phenol (B47542) red-free cell culture medium to a final concentration of 50 nM to 1 µM.[1][5] The optimal concentration may vary depending on the cell type and should be determined empirically.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Add the Flipper-TR staining solution to the cells.

  • Incubate for at least 10-15 minutes at 37°C and 5% CO2.[5][9] No washing step is required as the probe is non-fluorescent in aqueous solution.[5]

• Imaging: Proceed immediately to FLIM imaging. It is recommended to maintain the cells at 37°C and 5% CO2 during imaging using a stage-top incubator.

Protocol 2: FLIM Data Acquisition

Instrumentation:

• A confocal or multiphoton microscope equipped with a FLIM system (e.g., Time-Correlated Single Photon Counting - TCSPC).

• Pulsed laser with an excitation wavelength of 488 nm.

• A high-sensitivity detector (e.g., hybrid photodetector - HyD or photomultiplier tube - PMT).

Procedure:

• Microscope Setup:

  • Turn on the microscope, laser, and FLIM electronics and allow them to warm up for at least 30 minutes for stable operation.[9]

  • Select the 488 nm pulsed laser for excitation.

  • Set the emission detection window to 575-625 nm or use a 600/50 nm bandpass filter.[1]

• Locate Cells: Using brightfield or differential interference contrast (DIC), locate the stained cells.

• FLIM Image Acquisition:

  • Switch to the FLIM imaging mode.

  • Adjust the laser power to a minimum to avoid phototoxicity and photobleaching, while ensuring a sufficient photon count rate.

  • Set the image acquisition parameters (e.g., scan speed, frame size) to achieve a pixel dwell time that allows for the collection of at least 100 photons per pixel in the region of interest (ROI).[9]

  • Acquire the FLIM data. The result is typically a histogram of photon arrival times for each pixel.[5]

Protocol 3: FLIM Data Analysis

Software:

• FLIM analysis software provided by the microscope manufacturer (e.g., PicoQuant SymPhoTime, Leica LAS X) or open-source software like FLIMJ.[6]

Procedure:

• Data Import: Load the acquired FLIM data into the analysis software.

• ROI Selection: Select a region of interest (ROI) corresponding to the plasma membrane of the cells.

• Lifetime Fitting:

  • The fluorescence decay of Flipper-TR is typically best described by a bi-exponential decay model.[3][5]

  • Fit the decay curve within the selected ROI to the following equation: I(t) = A1 * exp(-t/τ1) + A2 * exp(-t/τ2) where I(t) is the intensity at time t, A1 and A2 are the amplitudes, and τ1 and τ2 are the fluorescence lifetimes of the two components.[5]

  • The longer lifetime component (τ1) is typically more sensitive to changes in membrane tension.[3]

• Calculate Average Lifetime: The amplitude-weighted average fluorescence lifetime (τ_avg) can be calculated as: τ_avg = (A1τ1 + A2τ2) / (A1 + A2)

• Data Visualization: Generate a false-color lifetime map where the color of each pixel represents its average fluorescence lifetime. This provides a visual representation of the membrane tension distribution across the cell.

• Alternative Analysis Methods:

  • Phasor Analysis: A graphical method that transforms the fluorescence decay data into a polar plot, providing a fit-free analysis of the lifetime distribution.[5][10]

  • First Moment Analysis: Calculates the mean photon arrival time, which can be a robust estimator of the average lifetime, especially at low photon counts.[5][10]

Mandatory Visualizations

Caption: Mechanism of Flipper-TR in response to membrane tension.

Caption: Experimental workflow for Flipper-TR FLIM data acquisition and analysis.

Caption: Logical flow of Flipper-TR FLIM data analysis.

References

• 1. spirochrome.com [spirochrome.com]
• 2. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 3. biorxiv.org [biorxiv.org]
• 4. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Probing the Mechanobiology of Cellular Membranes: Combining Flipper-TR with Advanced Microscopy Techniques

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The cellular membrane is a dynamic interface that plays a critical role in a vast array of biological processes, from signal transduction to cell migration. The mechanical properties of the membrane, particularly membrane tension, are increasingly recognized as key regulators of these functions. Flipper-TR is a fluorescent membrane probe that reports on membrane tension through changes in its fluorescence lifetime, making it a powerful tool for studying mechanobiology.[1] By combining Flipper-TR with other advanced microscopy techniques, researchers can gain unprecedented insights into the complex interplay between membrane mechanics and cellular function.

This document provides detailed application notes and protocols for combining Flipper-TR with confocal, Stimulated Emission Depletion (STED), and Total Internal Reflection Fluorescence (TIRF) microscopy.

Principle of Flipper-TR

Flipper-TR is a mechanosensitive fluorescent probe that inserts into the lipid bilayer of cellular membranes.[1] Its fluorescence lifetime is sensitive to the local lipid packing and membrane tension.[2] In a relaxed membrane, the probe is in a twisted conformation with a shorter fluorescence lifetime. As membrane tension increases, the probe planarizes, leading to an increase in its fluorescence lifetime.[3] This relationship allows for the quantitative mapping of membrane tension across the cell membrane using Fluorescence Lifetime Imaging Microscopy (FLIM).[2]

Combining Flipper-TR FLIM with Confocal Microscopy

Application: Correlating membrane tension with the localization and dynamics of fluorescently-tagged proteins.

This combination allows for the simultaneous visualization of membrane tension and the spatial distribution of specific proteins, providing insights into how protein localization and function are influenced by or influence membrane mechanics. For example, one could study the recruitment of signaling proteins to areas of high membrane tension. A concrete example is the co-imaging of Flipper-TR with a far-red fluorescent protein like smURFP.[4]

Experimental Protocol: Simultaneous Flipper-TR FLIM and Confocal Imaging

This protocol is designed for a laser scanning confocal microscope equipped with a FLIM module.

Materials:

• Cells expressing a fluorescently-tagged protein of interest (e.g., GFP-tagged protein). For optimal spectral separation, far-red fluorescent proteins (e.g., mCherry, smURFP) are recommended.

• Flipper-TR probe (Spirochrome).

• Imaging medium (e.g., phenol (B47542) red-free DMEM).

• Glass-bottom imaging dishes.

Procedure:

• Cell Seeding: Seed cells expressing the fluorescently-tagged protein onto glass-bottom dishes and culture to the desired confluency.

• Flipper-TR Staining:

  • Prepare a 1 µM working solution of Flipper-TR in pre-warmed imaging medium.

  • Replace the culture medium with the Flipper-TR staining solution.

  • Incubate the cells for 15-30 minutes at 37°C.

• Microscope Setup:

  • Turn on the confocal microscope, lasers, and FLIM electronics and allow them to warm up.

  • Place the imaging dish on the microscope stage.

  • Use an appropriate objective (e.g., 60x or 100x oil immersion).

• Image Acquisition:

  • Sequential Acquisition is Recommended to Minimize Crosstalk:

    • Channel 1 (Confocal):

      • Set the excitation laser for your fluorescent protein (e.g., 488 nm for GFP, 561 nm for mCherry).

      • Set the emission detection window accordingly (e.g., 500-550 nm for GFP, 570-620 nm for mCherry).

      • Adjust laser power and detector gain to obtain a good signal-to-noise ratio, while minimizing phototoxicity.

      • Acquire the confocal image of your protein of interest.

    • Channel 2 (FLIM):

      • Switch to the FLIM acquisition mode.

      • Excite Flipper-TR with a pulsed laser at 488 nm.

      • Set the emission detection to 575-625 nm.[1]

      • Adjust the laser power to achieve a photon counting rate of approximately 10^4 to 10^6 photons per second to avoid pulse pile-up.

      • Acquire the FLIM data until sufficient photon statistics are collected for a reliable lifetime fit (typically 100-1000 photons per pixel).

• Data Analysis:

  • Analyze the FLIM data using appropriate software (e.g., SymPhoTime, LAS X) to generate a fluorescence lifetime map.

  • Overlay the confocal image of the fluorescent protein with the Flipper-TR lifetime map to correlate protein localization with membrane tension.

Quantitative Data Summary:

Parameter	Flipper-TR Lifetime (ns)	Fluorescent Protein Signal	Biological Interpretation
Example 1	Increased	Co-localized	Protein is recruited to or stabilizes regions of high membrane tension.
Example 2	Decreased	Co-localized	Protein activity leads to a local decrease in membrane tension.
Example 3	Unchanged	Not co-localized	Protein localization is independent of membrane tension in this context.

Combining Flipper-TR FLIM with STED Microscopy

Application: Investigating the role of membrane tension in the nanoscale organization of membrane-associated structures.

STED microscopy provides super-resolution images, allowing the visualization of cellular structures beyond the diffraction limit of light. Combining STED with Flipper-TR FLIM enables the correlation of membrane tension with the fine details of membrane organization, such as the structure of the cortical actin cytoskeleton or the clustering of membrane proteins.

Experimental Protocol: Sequential Flipper-TR FLIM and STED Imaging

This protocol is for a STED microscope equipped with a FLIM module. Sequential acquisition is necessary to avoid the STED depletion laser interfering with the FLIM measurement.

Materials:

• Cells with structures of interest labeled with a STED-compatible fluorophore (e.g., actin labeled with phalloidin-STAR RED, or immunolabeled proteins).

• Flipper-TR probe.

• Imaging medium.

• Glass-bottom imaging dishes.

Procedure:

• Sample Preparation: Prepare cells with STED-compatible labeling of the structure of interest according to standard protocols.

• Flipper-TR Staining: Stain the cells with 1 µM Flipper-TR in imaging medium for 15-30 minutes at 37°C.

• Microscope Setup:

  • Set up the microscope for sequential STED and FLIM imaging.

• Image Acquisition:

  • Frame 1 (FLIM):

    • Acquire the Flipper-TR FLIM data as described in the confocal protocol (488 nm pulsed excitation, 575-625 nm emission). Ensure the STED laser is off.

  • Frame 2 (STED):

    • Switch to the STED imaging mode.

    • Excite the STED fluorophore with the appropriate laser line (e.g., 640 nm for STAR RED).

    • Use the corresponding STED depletion laser (e.g., 775 nm).

    • Set the emission detection window for the STED dye.

    • Optimize STED laser power and other parameters to achieve the desired resolution while minimizing photobleaching.

    • Acquire the super-resolution STED image.

• Data Analysis:

  • Generate the Flipper-TR lifetime map.

  • Align and overlay the STED image with the FLIM map to analyze the relationship between membrane tension and the nanoscale organization of the labeled structure.

Quantitative Data Summary:

Parameter	Flipper-TR Lifetime (ns)	STED Image Feature	Biological Interpretation
Example 1	High	Dense actin network	High membrane tension is associated with a dense cortical actin meshwork.
Example 2	Low	Clustered membrane proteins	Protein clustering occurs in regions of lower membrane tension.

Combining Flipper-TR FLIM with TIRF Microscopy

Application: Studying membrane tension at sites of cell-substrate adhesion.

TIRF microscopy selectively excites fluorophores in a thin layer near the coverslip, making it ideal for imaging processes at the basal membrane of adherent cells, such as focal adhesions. Combining TIRF with FLIM allows for the specific measurement of membrane tension at these adhesion sites.

Experimental Protocol: Correlative Flipper-TR FLIM and TIRF Imaging

This protocol requires a microscope capable of both TIRF and epifluorescence FLIM imaging.

Materials:

• Cells expressing a fluorescently-tagged focal adhesion protein (e.g., paxillin-GFP).

• Flipper-TR probe.

• Imaging medium.

• Glass-bottom imaging dishes.

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes and allow them to adhere and form focal adhesions.

• Flipper-TR Staining: Stain with 1 µM Flipper-TR for 15-30 minutes.

• Microscope Setup:

  • Set up the microscope for TIRF imaging of the focal adhesion protein.

  • Ensure the system can be switched to epifluorescence mode for FLIM acquisition.

• Image Acquisition:

  • TIRF Image:

    • Using the TIRF illumination, acquire an image of the focal adhesions.

  • FLIM Image:

    • Switch to epifluorescence illumination.

    • Acquire the Flipper-TR FLIM data as previously described.

• Data Analysis:

  • Generate the Flipper-TR lifetime map.

  • Use the TIRF image to create regions of interest (ROIs) corresponding to focal adhesions on the FLIM map.

  • Quantify the Flipper-TR lifetime specifically within the focal adhesion ROIs and compare it to the lifetime in adjacent non-adhesion areas of the basal membrane.

Quantitative Data Summary:

Cellular Region	Average Flipper-TR Lifetime (ns)	Biological Interpretation
Focal Adhesions	e.g., 4.5 ± 0.3	Membrane tension is elevated at sites of cell-substrate adhesion.
Non-adherent Basal Membrane	e.g., 4.0 ± 0.2	Membrane tension is lower in areas not directly involved in adhesion.

General Considerations and Best Practices

• Spectral Crosstalk: When combining Flipper-TR with other fluorophores, it is crucial to select dyes with minimal spectral overlap. Far-red emitting dyes are generally a good choice. Always perform control experiments with single-labeled samples to check for bleed-through.

• Phototoxicity: Both FLIM and STED microscopy can be phototoxic. Use the lowest possible laser powers and shortest acquisition times that still provide a good signal-to-noise ratio.

• Data Analysis: The fluorescence decay of Flipper-TR is often best fit with a bi-exponential function. The longer lifetime component (τ1) is typically used to report on membrane tension.

By thoughtfully combining Flipper-TR with other advanced microscopy techniques, researchers can unlock a deeper understanding of the role of membrane mechanics in regulating a wide range of cellular processes, with significant implications for basic research and drug development.

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Flipper-TR probe not staining plasma membrane effectively

Welcome to the technical support center for the Flipper-TR® probe. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot common issues encountered during experiments, ensuring effective plasma membrane staining and accurate membrane tension measurements.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing weak or no fluorescent signal from the plasma membrane after staining with Flipper-TR®?

A1: Weak or absent staining is a common issue that can arise from several factors. Below is a troubleshooting guide to help you identify and resolve the problem.

Troubleshooting Steps for Weak or No Signal:

• Probe Concentration: The optimal concentration of Flipper-TR® can vary between cell types. If the initial concentration (typically 1 µM) yields a low signal, you can increase it up to 2 µM.[1][2]

• Staining Solution Preparation: Ensure the Flipper-TR® stock solution is prepared correctly. Dissolve the probe in anhydrous DMSO to a concentration of 1 mM.[1][2] Using old or wet DMSO can reduce the probe's shelf life and efficacy.[1][2]

• Presence of Serum: The efficiency of plasma membrane labeling may be reduced in the presence of Fetal Calf Serum (FCS) or other sera in the cell culture medium.[1][2] Consider staining in a serum-free medium if you observe a low signal.

• Incorrect Probe Variant: Verify that you are using the plasma membrane-specific Flipper-TR® and not an organelle-specific variant such as ER Flipper-TR®, Mito Flipper-TR®, or Lyso Flipper-TR®.[3][4][5] These probes are designed to target specific intracellular membranes.[3][4][5]

• Cell Health: Ensure that the cells are healthy and viable before and during the staining procedure. Unhealthy cells may not maintain their plasma membrane integrity, leading to poor staining.

• Residual Contaminants: In some applications, such as dissecting tissues, residual substances like halocarbon oil on instruments can interfere with staining by sequestering the lipophilic probe, thereby reducing its effective concentration in the staining medium.[6] Ensure all equipment is thoroughly cleaned.

Q2: The fluorescent signal appears to be localized inside the cell rather than at the plasma membrane. What is causing this?

A2: Internalization of the Flipper-TR® probe can occur, especially during prolonged incubation or imaging times.[6][7]

Key Points Regarding Probe Internalization:

• Incubation Time: While staining is often visible within a minute, prolonged incubation (e.g., over 2 hours) can lead to the appearance of bright intracellular spots, likely corresponding to endosomes.[7]

• Long-Term Imaging: For imaging experiments lasting over 24 hours, some internalization is expected.[1] However, since the probe is primarily fluorescent in a lipid membrane, this may not always interfere with plasma membrane measurements if the signal from the plasma membrane is sufficiently strong.

• Minimizing Internalization: To minimize endocytosis, it is recommended to complete imaging within 45 minutes of staining for sensitive applications.[6] If longer imaging times are necessary, be aware of potential signals from intracellular membranes.

Q3: I am not using Fluorescence Lifetime Imaging Microscopy (FLIM). Can I still measure membrane tension with Flipper-TR®?

A3: No, measuring membrane tension with Flipper-TR® requires FLIM.[1][8] Changes in membrane tension are reported through changes in the fluorescence lifetime of the probe, not its intensity or emission wavelength.[1] The probe's fluorescence lifetime increases as membrane tension rises.[1][7]

Experimental Protocols

Standard Staining Protocol for Mammalian Cells:

• Prepare Stock Solution: Dissolve the Flipper-TR® probe in anhydrous DMSO to create a 1 mM stock solution. Store this solution at -20°C or below. The stock solution is stable for about three months when stored properly.[1][2]

• Prepare Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final concentration of 1 µM in your cell culture medium. If using a medium containing serum and observing low signal, consider using a serum-free medium or increasing the probe concentration up to 2 µM.[1][2]

• Cell Staining: Add the staining solution to your cells and incubate. Staining of the plasma membrane should be visible in less than a minute.[7] For most cell lines, a 15-minute incubation at 37°C is sufficient.[9]

• Imaging: Image the cells using a standard FLIM microscope. Excitation is typically performed with a 488 nm pulsed laser, and emission is collected through a 600/50 nm bandpass filter.[1][2] A wash step is generally not required as the probe is non-fluorescent in an aqueous solution.[1][10]

Data Presentation: Recommended Staining Parameters

Parameter	Recommended Starting Condition	Troubleshooting Adjustment	Reference(s)
Probe Concentration	1 µM	Increase up to 2 µM for low signal	[1][2]
Solvent for Stock	Anhydrous DMSO	Use fresh, high-quality DMSO	[1][2]
Incubation Time	15 minutes	Minimize for long-term imaging to reduce internalization	[6][9]
Culture Medium	Serum-containing or serum-free	Use serum-free medium if labeling is inefficient	[1][2]

Visual Guides

Experimental Workflow for Flipper-TR® Staining

Caption: Workflow for Flipper-TR® staining and imaging.

Troubleshooting Logic for Ineffective Staining

References

• 1. spirochrome.com [spirochrome.com]
• 2. lubio.ch [lubio.ch]
• 3. ER Flipper-TR® - ER specific membrane tension probe - spirochrome [spirochrome.com]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]

Low fluorescence signal with Flipper-TR probe

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using the Flipper-TR probe, with a focus on resolving issues related to low fluorescence signals.

Frequently Asked Questions (FAQs)

Q1: Why is my Flipper-TR fluorescence signal weak or undetectable?

A low or absent signal can stem from several factors, from probe preparation to imaging settings. Flipper-TR is designed to be fluorescent only when inserted into a lipid membrane; it is effectively non-fluorescent in aqueous solutions.[1][2] If you are experiencing a weak signal, consider the following potential causes:

• Improper Probe Preparation: The probe's quality is critical. Ensure the 1 mM stock solution is prepared with fresh, anhydrous DMSO, as moisture can significantly reduce its shelf life.[2] Store the stock solution at -20°C or below and allow it to warm to room temperature before opening to prevent condensation.[2]

• Suboptimal Probe Concentration: The recommended starting concentration for staining is 1 µM. If the signal is low, you can increase the concentration up to 2 µM.[2] However, it's best to determine the optimal concentration for your specific cell type empirically.

• Reduced Labeling Efficiency: The presence of Fetal Calf Serum (FCS) or other sera in the culture medium can decrease labeling efficiency.[2] Consider staining in a serum-free medium if you encounter issues.

• Incorrect Imaging Settings: Ensure your microscope is configured correctly. Flipper-TR is typically excited with a 488 nm pulsed laser, and emission is collected through a bandpass filter around 575-625 nm (e.g., 600/50 nm).[2][3]

• Poor Cell Health: Unhealthy or dying cells may not maintain the plasma membrane integrity required for probe insertion and retention. Ensure your cells are healthy and at an appropriate confluency before and during staining.[4]

• Insufficient Photon Count for FLIM: Fluorescence Lifetime Imaging (FLIM) requires a sufficient number of photons to accurately calculate the lifetime. A low signal will result in poor data quality. You may need to optimize acquisition parameters, such as summing multiple frames, to increase the photon count per pixel.[5][6]

Q2: What is the recommended protocol for staining cells with Flipper-TR?

A standard protocol involves preparing a staining solution from a DMSO stock and incubating it with your cells. No wash step is required, as the probe is non-fluorescent in the medium.[1]

Detailed Staining Protocol:

• Prepare Stock Solution: Dissolve the vial contents in anhydrous DMSO to create a 1 mM stock solution. For the 50 nmol vial, this means adding 50 µL of DMSO.[2] Store this solution at -20°C.[2]

• Prepare Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final concentration of 1 µM in your desired cell culture medium (phenol-red-free medium is recommended).[1][2] For example, add 1 µL of 1 mM stock to 1 mL of medium.

• Cell Staining: Replace the culture medium on your cells (grown on coverslips or glass-bottom dishes) with the staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a humidified atmosphere with 5% CO2.[2]

• Imaging: Proceed directly to FLIM imaging. The probe can remain in the medium during the experiment.

Parameter	Recommendation	Notes
Stock Solution Solvent	Anhydrous DMSO	Old or wet DMSO can degrade the probe.[2]
Stock Concentration	1 mM	Store at -20°C or below for up to 3 months.[2]
Working Concentration	1 µM (can be increased to 2 µM)	Titrate for optimal signal in your specific cell line.[2]
Incubation Time	15-30 minutes	After 2 hours, endocytosis may lead to internal spots.[7]
Incubation Medium	Phenol-red-free medium	Serum in media may reduce labeling efficiency.[1][2]
Wash Step	Not required	The probe is non-fluorescent in aqueous solution.[1]

Q3: Is Flipper-TR photostable? My signal seems to fade during imaging.

Flipper-TR is reported to have high photostability.[7][8] However, all fluorescent probes are susceptible to photodamage and phototoxicity under prolonged or high-intensity illumination.

• Minimize Excitation Light: Use the lowest possible laser power that still provides enough photons for accurate lifetime calculation.[2]

• Photo-oxidation Effects: Be aware that excitation of Flipper-TR, particularly with blue light (488 nm), can photosensitize the production of singlet oxygen, which may lead to the oxidation of unsaturated lipids in the membrane.[9] This process can itself alter membrane tension, potentially affecting your results.[9]

• Balance Signal and Phototoxicity: It is crucial to find a balance between acquiring enough photons for a good FLIM measurement and minimizing phototoxicity.[6] This may involve adjusting laser power, pixel dwell time, and the number of scanned frames.

Q4: I need to use a second fluorescent label. Can this interfere with the Flipper-TR signal?

Yes, spectral overlap can interfere with FLIM measurements. Flipper-TR has broad absorption and emission spectra, so careful selection of a second fluorophore is necessary.[4][6]

• Recommended Fluorophores: To avoid spectral bleed-through that could alter the measured fluorescence lifetime, use fluorophores that are spectrally distant from Flipper-TR. Blue-emitting dyes (e.g., Alexa Fluor 405) or far-red dyes (e.g., Alexa Fluor 647) and corresponding fluorescent proteins (e.g., smURFP, E2-Crimson) are generally compatible.[6]

• Avoid Green/Yellow/Orange Fluorophores: Dyes and proteins that excite or emit in the green-to-orange range (e.g., GFP, YFP, RFP) are likely to interfere with Flipper-TR's signal and should be avoided.

Spectral Region	Compatibility with Flipper-TR	Example Fluorophores
Blue / UV	High	Alexa Fluor 405, BFP
Green / Yellow	Low (Avoid)	GFP, YFP, Alexa Fluor 488, FITC
Orange / Red	Low (Avoid)	RFP, Alexa Fluor 568, TRITC
Far-Red	High	Alexa Fluor 647, Cy5, smURFP

Q5: Does a brighter fluorescence intensity mean higher membrane tension?

No, this is a critical point. For Flipper-TR, fluorescence lifetime , not intensity, is the reliable measure of membrane tension.[2][8]

The probe's mechanism is based on the planarization of its molecular structure under pressure.[10][11] In a low-tension (more fluid) membrane, the probe is in a twisted conformation with a shorter fluorescence lifetime. As membrane tension increases, the surrounding lipids exert more pressure, forcing the probe into a more planar conformation. This planar state has a higher quantum yield and a significantly longer fluorescence lifetime.[5][9][11]

Fluorescence intensity can be influenced by many factors unrelated to tension, such as local probe concentration, cell thickness, and excitation light fluctuations, making it an unreliable readout.[9]

Visual Guides and Workflows

Caption: Mechanism of Flipper-TR fluorescence lifetime change with membrane tension.

Caption: Troubleshooting workflow for low Flipper-TR fluorescence signal.

References

• 1. biorxiv.org [biorxiv.org]
• 2. spirochrome.com [spirochrome.com]
• 3. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research progress on the regulatory role of cell membrane surface tension in cell behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Optimizing Flipper-TR concentration for different cell types

Welcome to the technical support center for Flipper-TR® probes. This guide provides troubleshooting information and frequently asked questions to help you optimize Flipper-TR concentration and experimental conditions for various cell types.

Frequently Asked Questions (FAQs)

What is Flipper-TR and how does it measure membrane tension?

Flipper-TR® is a fluorescent probe designed to specifically insert into the plasma membrane of living cells.[1][2][3] It reports changes in membrane tension through alterations in its fluorescence lifetime.[1][2][3] The probe consists of two dithienothiophene moieties that can rotate.[4][5] In a relaxed membrane, the probe is in a twisted conformation. As membrane tension increases, the probe becomes more planar, leading to a red-shift in its excitation spectrum and an increase in its fluorescence lifetime.[6] This change in fluorescence lifetime is measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[2][3][7]

What are the different types of Flipper probes available?

There are several commercially available Flipper probes designed to target specific cellular membranes:[8][9]

• Flipper-TR®: Targets the plasma membrane.[1]

• ER Flipper-TR®: Specifically labels the endoplasmic reticulum membrane.[10][11]

• Mito Flipper-TR®: Targets the mitochondrial membrane.[8][9]

• Lyso Flipper-TR®: Targets the membranes of late endosomes and lysosomes.[8][9]

What is the recommended starting concentration for Flipper-TR?

For most cell lines, a starting concentration of 1 µM Flipper-TR in the imaging medium is recommended.[2][8] Depending on the cell type and experimental conditions, the concentration can be adjusted. For tissues, a higher concentration of 2 µM may be necessary to ensure penetration.[12][13]

How long should I incubate the cells with Flipper-TR?

A typical incubation time is 15-30 minutes at 37°C.[8][14] For some cell types like MDCK and HeLa, a shorter incubation of 5 minutes may be sufficient.[14] For tissues such as the Drosophila germarium, a longer incubation of 30 minutes with a higher concentration is recommended.[13]

Can I use Flipper-TR in media containing serum?

Yes, but the presence of Fetal Bovine Serum (FBS) or other sera may reduce the labeling efficiency.[2][15][16] If you observe low signal, you can try increasing the probe concentration or using a serum-free medium for the staining procedure.[2][15]

Is it necessary to wash the cells after incubation with Flipper-TR?

Washing is optional.[2][16] Since Flipper-TR is fluorogenic and only becomes highly fluorescent upon insertion into a lipid membrane, the background fluorescence from the probe in the medium is low.[3] However, washing with a medium containing BSA or FBS can decrease the staining.[8][14]

How should I store the Flipper-TR stock solution?

The 1 mM stock solution in anhydrous DMSO should be stored at -20°C or below.[2][16] It is recommended not to aliquot the stock solution into smaller volumes as this may reduce its stability.[2] The stock solution is stable for about 3 months when stored properly.[2][11]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low fluorescence signal	- Insufficient probe concentration. - Reduced labeling efficiency due to serum in the media. - Short incubation time.	- Increase the Flipper-TR concentration up to 2 µM.[2] - Use serum-free media during the incubation step.[15] - Increase the incubation time.
High background fluorescence	- This is generally not an issue as Flipper-TR is fluorogenic.	- If necessary, you can wash the cells once with fresh media after incubation.[16]
Phototoxicity	- Flipper-TR can induce phototoxicity under standard fluorescence imaging conditions, especially with prolonged exposure to excitation light.[7]	- Minimize the exposure time to the excitation laser. - Reduce the laser power. - Use a co-stain with a different excitation wavelength to limit Flipper-TR excitation.[8]
Loss of staining over time	- Dynamic exchange of the probe between the membrane and the medium.[8]	- For long-term imaging (>24h), it is recommended to keep the probe in the medium, especially if it contains serum.[2][16]
Inconsistent fluorescence lifetime readings	- Changes in lipid composition of the membrane.[2][17] - Insufficient number of photons collected for accurate FLIM analysis.	- Calibrate the Flipper-TR response for each specific cell type and experimental condition.[17] - Ensure sufficient photon counts are acquired for a reliable fit of the decay curve. A minimum of 10^4 photons per field of view and at least 200 photons for the brightest pixel is recommended.[8]

Quantitative Data Summary

The optimal Flipper-TR concentration and incubation time can vary depending on the cell type and experimental setup. The following table summarizes recommended starting conditions for different cell types based on published data.

Cell/Tissue Type	Recommended Concentration	Incubation Time	Incubation Temperature	Notes
Most cultured cell lines (e.g., HeLa)	1 µM	15 min	37°C	Start with these conditions and optimize as needed.[2][8]
MDCK-II cells	1 mM	1 hour	37°C	To allow penetration through the cell monolayer.[8]
Drosophila ovary	2 µM	30 min	25°C	Higher concentration and longer incubation are needed for tissue penetration.[12][13]
Bacteria (Gram-positive and -negative)	2 µM	N/A	N/A	Staining is suitable for both types of bacteria.[4]
Lyso Flipper-TR (HeLa)	1 µM	20 min	37°C	Best results obtained in serum-free Fluorobrite medium.[8][15]

Experimental Protocols

Standard Staining Protocol for Cultured Cells

• Prepare Stock Solution: Dissolve the Flipper-TR® vial content in 50 µL of anhydrous DMSO to create a 1 mM stock solution. Store at -20°C.[2]

• Prepare Staining Solution: Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1 µM in your cell culture medium. If low signal is observed, consider using serum-free medium or increasing the concentration up to 2 µM.[2][16]

• Cell Staining: Remove the existing cell culture medium and add the staining solution to your cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C.[8]

• Imaging: Proceed with FLIM imaging. Washing is not typically required.[2] For long-term imaging, it is recommended to leave the probe in the medium.[16]

FLIM Imaging and Data Analysis

• Microscope Setup: Use a FLIM microscope equipped with a pulsed laser for excitation (typically 488 nm).[2]

• Emission Collection: Collect the fluorescence emission through a bandpass filter, for example, 600/50 nm.[2][8]

• Data Acquisition: Acquire FLIM data, ensuring a sufficient number of photons per pixel for accurate lifetime analysis.

• Data Fitting: Fit the fluorescence decay curves with a bi-exponential model to extract two lifetime components, τ1 and τ2. The longer lifetime component (τ1) is typically the one that reports on membrane tension.[4][8]

Visualizations

Flipper-TR Mechanism of Action

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. spirochrome.com [spirochrome.com]
• 3. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. ER Flipper-TR® - ER specific membrane tension probe - spirochrome [spirochrome.com]
• 11. spirochrome.com [spirochrome.com]
• 12. researchgate.net [researchgate.net]
• 13. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. biorxiv.org [biorxiv.org]
• 16. lubio.ch [lubio.ch]
• 17. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]

Common artifacts in Flipper-TR imaging and how to avoid them

Welcome to the technical support center for Flipper-TR imaging. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot common artifacts and provide answers to frequently asked questions during their experiments.

Troubleshooting Guides & FAQs

This section provides answers to frequently asked questions regarding artifacts encountered during Flipper-TR imaging experiments.

Staining and Probe Handling

Question: Why is my Flipper-TR signal weak or non-existent?

Answer: A weak or absent signal can be due to several factors related to probe handling and staining procedures.[1]

• Improper Probe Preparation: Ensure the Flipper-TR stock solution is prepared in anhydrous DMSO. Old or wet DMSO can degrade the probe.[1] The stock solution should be stored at -20°C and is generally stable for about three months.[1]

• Suboptimal Staining Conditions: The recommended starting concentration for Flipper-TR is 1 µM in cell culture medium.[1] If the signal is low, you can increase the concentration up to 2 µM.[1] Incubation time is also critical; for many cell lines, 15 minutes at 37°C is sufficient.[2]

• Presence of Serum: Cell culture media containing Fetal Calf Serum (FCS) or other sera can reduce labeling efficiency.[1] Consider reducing the serum concentration or washing the cells with a serum-free medium before staining.

• Probe Hydrophobicity: Flipper-TR is a hydrophobic probe that is fluorescent only when inserted into a lipid membrane.[2][3] In aqueous solutions, it forms non-fluorescent micelles.[2][3]

Question: I am observing bright intracellular spots with low lifetime values. What are these and how can I avoid them?

Answer: These spots are likely endosomes or other intracellular membrane structures resulting from the internalization of Flipper-TR.[4][5]

• Prolonged Incubation: Internalization can occur with prolonged imaging times.[4][6] It is recommended to finish imaging within 45 minutes of staining for some samples.[4][6] In MDCK cells, endocytosis has been observed after 12 hours of incubation.[2]

• Cell Type Dependence: The rate of endocytosis can vary between cell types.[4]

• Mitigation Strategy: For long-term imaging experiments, it is advisable to perform sample labeling for each time point. This involves incubating with Flipper-TR, imaging, washing the probe away with medium containing BSA or FBS, and then re-staining for the next time point to prevent accumulation in endosomes.[2]

Image Acquisition

Question: My Flipper-TR lifetime values seem artificially short. What could be the cause?

Answer: Artificially shortened lifetimes can be a result of the imaging setup.

• High Laser Pulse Rate: Increasing the laser pulse rate can lead to artificially shortened lifetimes. For instance, a dynamic range reduction was observed at 80 MHz compared to 20 MHz in GUVs.[7]

Question: How can I minimize phototoxicity and photobleaching?

Answer: Phototoxicity and photobleaching are critical concerns in live-cell imaging.

• Optimize Acquisition Settings: It is crucial to find a balance between the number of photons collected for accurate lifetime measurement and the potential for photodamage.[7]

• Minimize Exposure: Use the lowest possible laser power and exposure time that still provides a sufficient signal-to-noise ratio.

• Co-staining Considerations: When using other fluorescent probes with Flipper-TR, choose probes with distinct excitation and emission spectra to avoid spectral overlap and unnecessary excitation of Flipper-TR. Blue or far-red fluorescent probes are recommended.[2]

Question: What is the recommended photon count for accurate lifetime measurements?

Answer: The precision of lifetime estimates is dependent on the photon statistics.

• Per-Pixel Analysis: For pixel-wise mapping, a minimum of 1000 photons per pixel is recommended to reduce noise.[8]

• Aggregate Analysis: For population-level comparisons, aggregating ≥10^5 photons per field of view can yield high precision without inducing photodamage.[8] In some cases, accumulating >100 photons/pixel through repetitive scanning can improve quantitative accuracy, especially when signals are weak.[4][6]

Data Analysis and Interpretation

Question: Why are my Flipper-TR lifetime values not correlating with expected membrane tension changes?

Answer: The interpretation of Flipper-TR lifetime data requires careful consideration of several factors.

• Changes in Lipid Composition: Flipper-TR lifetime is sensitive to both membrane tension and lipid packing.[1][5][8] Changes in lipid composition over time can also induce a change in the probe's lifetime, which may not be related to tension.[1] It is crucial to have proper controls to understand the primary driver of lifetime changes.[8]

• Data Fitting Models: The choice of lifetime estimator can influence the results. Different methods like bi-exponential fitting, fast lifetime calculation, and phasor analysis have different sensitivities and should be chosen based on the experimental needs.[8][9][10] For reproducibility, it is important to report the fitting model and parameters used.[8]

• Segmentation of Plasma Membrane: When endocytosis occurs, it is important to segment the plasma membrane to extract lifetime values specifically from this region and exclude the contribution from intracellular vesicles, which typically have a lower lifetime.[7]

Question: How should I report my Flipper-TR FLIM data?

Answer: To ensure reproducibility, Flipper-TR FLIM reports should include the following details[8]:

• Probe concentration and incubation conditions.

• Microscope configuration (manufacturer, detector, laser repetition rate).

• Photon budget per analysis unit (e.g., per pixel or per field of view).

• Fitting model used (e.g., tail vs. reconvolution, number of exponents).

• Treatment of the Instrument Response Function (IRF).

• The specific lifetime estimator(s) reported (e.g., τ1, intensity-weighted average lifetime).

• Normalization procedures, if any.

• Statistical tests performed.

Data Presentation

Table 1: Recommended Flipper-TR Staining Parameters

Parameter	Cultured Cells	Tissue (Drosophila Ovary)
Probe Concentration	1 µM (up to 2 µM if signal is low)[1]	2 µM[4][6]
Incubation Time	15 minutes[4][6]	30 minutes[4][6]
Incubation Temperature	37°C[2]	Not specified, likely room temp

Table 2: Photon Budget Recommendations for FLIM Analysis

Analysis Level	Recommended Photon Count	Benefit
Pixel-wise Mapping	Minimum 1000 photons/pixel[8]	Reduced noise in spatial maps
Population-level Comparison	≥10^5 photons/field of view[8]	High precision (sub-0.01 ns) without photodamage
Weak Signal Conditions	>100 photons/pixel[4][6]	Improved quantitative accuracy

Experimental Protocols & Workflows

Standard Flipper-TR Staining Protocol for Cultured Cells

• Prepare Staining Solution: Dilute the Flipper-TR stock solution (1 mM in anhydrous DMSO) to a final concentration of 1 µM in pre-warmed cell culture medium.[1]

• Cell Staining: Replace the culture medium of the cells with the staining solution.

• Incubation: Incubate the cells for 15 minutes at 37°C.[2]

• Imaging: Proceed with FLIM imaging. The probe does not need to be washed out, especially if the medium contains serum.[1]

Flipper-TR FLIM Imaging Workflow

References

• 1. spirochrome.com [spirochrome.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]

Flipper-TR probe bleaching and prevention strategies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Flipper-TR probe. The focus is on addressing issues related to photobleaching and offering effective prevention strategies to ensure robust and reproducible experimental outcomes.

Troubleshooting Guide: Flipper-TR Probe Bleaching and Signal Loss

Users may experience a decrease in Flipper-TR fluorescence signal during imaging, which can be attributed to photobleaching or phototoxicity-induced changes in the cell membrane. This guide provides a step-by-step approach to identify and resolve these issues.

Problem: Rapid decrease in Flipper-TR fluorescence intensity during time-lapse imaging.

Possible Cause 1: Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.

Solutions:

• Reduce Excitation Laser Power: Use the lowest laser power that provides a sufficient signal-to-noise ratio.[1][2][3]

• Minimize Exposure Time: Limit the duration of light exposure for each time point.[1][2]

• Optimize Image Acquisition Settings: Adjust gain and offset settings to enhance signal detection without increasing laser power.

• Use Neutral Density Filters: These filters can reduce the intensity of the excitation light.[1][3]

Possible Cause 2: Phototoxicity

Excitation of Flipper-TR can generate reactive oxygen species (ROS), which can lead to lipid peroxidation and alter membrane properties. This change in the lipid environment can affect the probe's fluorescence lifetime and intensity, mimicking the effects of bleaching.[4]

Solutions:

• Implement a Gentle Imaging Protocol: Combine low laser power with minimal exposure times.

• Consider Using Antifade Reagents: While specific data on Flipper-TR is limited, general-purpose live-cell antifade reagents may help mitigate phototoxicity.

• Monitor Cell Health: Observe cells for any morphological changes that might indicate phototoxic stress.

Possible Cause 3: Probe Endocytosis or Removal

For long-term imaging, Flipper-TR can be internalized by the cell through endocytosis, leading to a decrease in the plasma membrane signal.[5] Washing with media containing serum albumin can also extract the probe from the membrane.[6]

Solutions:

• Maintain Probe Concentration: For continuous imaging, it is recommended to keep a constant concentration of Flipper-TR in the imaging medium.[6][7]

• Re-incubation: For time-point experiments, re-incubating the cells with the probe may be necessary to prevent signal loss due to endocytosis.[6]

• Avoid Washing with Serum-Containing Media: If washing is necessary, use a serum-free medium.[6]

Frequently Asked Questions (FAQs)

Q1: What is the difference between photobleaching and phototoxicity with the Flipper-TR probe?

A1: Photobleaching is the direct photodestruction of the Flipper-TR molecule, leading to a loss of fluorescence. Phototoxicity, on the other hand, is a broader term where the excited probe induces damage to cellular components, particularly through the generation of reactive oxygen species (ROS).[4] This can alter the lipid membrane's organization, which in turn affects the Flipper-TR probe's fluorescence lifetime and intensity, even if the probe itself is not bleached.

Q2: Are there any specific antifade reagents recommended for use with Flipper-TR?

A2: The literature does not specify antifade reagents that have been validated for use with Flipper-TR. However, general-purpose live-cell antifade reagents like ProLong™ Live Antifade Reagent or those containing Trolox (a vitamin E analog) may be tested for their efficacy in reducing phototoxicity.[8][9] It is crucial to first test these reagents for any potential interference with the Flipper-TR probe's fluorescence lifetime or cell physiology in your specific experimental setup.

Q3: How can I minimize photobleaching/phototoxicity when performing Fluorescence Lifetime Imaging Microscopy (FLIM)?

A3: FLIM often requires sufficient photon counts for accurate lifetime measurements, which can increase the risk of photobleaching and phototoxicity.[4] To mitigate this, you should:

• Optimize Photon Budget: Acquire the minimum number of photons per pixel necessary for a reliable lifetime fit.

• Use Sensitive Detectors: Highly sensitive detectors can reduce the required excitation power.

• Employ Two-Photon Excitation: If available, two-photon microscopy can reduce phototoxicity in the focal plane.[6]

Q4: Can changes in the imaging medium affect Flipper-TR signal stability?

A4: Yes. Changes in the medium's pH or composition can affect cell health and membrane properties, which can indirectly influence the Flipper-TR signal.[6] For instance, phototoxicity can lead to acidification of the medium, potentially affecting organelle-specific Flipper probes like Lyso Flipper-TR.[6] It is advisable to use a buffered imaging medium like Fluorobrite™ to maintain stable physiological conditions.

Q5: My Flipper-TR signal is weak even at the beginning of the experiment. What could be the issue?

A5: Weak initial staining can be due to several factors:

• Suboptimal Probe Concentration: The recommended starting concentration is typically 1 µM, but this may need to be optimized for your specific cell type.[7]

• Insufficient Incubation Time: While some cell lines stain within 5-15 minutes, others, especially at high density or in tissues, may require longer incubation periods.[7]

• Improper Probe Storage and Handling: Flipper-TR should be stored at -20°C and dissolved in anhydrous DMSO to prevent degradation.[10]

Data Presentation

Table 1: Recommended Imaging Parameters to Minimize Photobleaching

Parameter	Recommendation	Rationale
Excitation Laser	488 nm pulsed laser	Optimal excitation wavelength for Flipper-TR.[10]
Laser Power	As low as possible	Reduces the rate of photobleaching and phototoxicity.[1][2][3]
Exposure Time	Minimal	Decreases the total light dose delivered to the sample.[1][2]
Emission Filter	575-625 nm bandpass	Collects the peak emission of the Flipper-TR probe.[10]
Detector	High-sensitivity (e.g., hybrid detector)	Allows for lower excitation power by efficiently detecting emitted photons.
Photon Count (FLIM)	100-1000 photons per pixel	A general range for obtaining reliable lifetime fits, but should be minimized.

Experimental Protocols

Protocol 1: Standard Flipper-TR Staining and Imaging

• Prepare Stock Solution: Dissolve Flipper-TR in anhydrous DMSO to a final concentration of 1 mM. Store at -20°C.[10]

• Cell Preparation: Culture cells on a glass-bottom dish suitable for microscopy.

• Staining: Dilute the 1 mM Flipper-TR stock solution in your imaging medium (e.g., Fluorobrite™) to a final working concentration of 1 µM.

• Incubation: Incubate the cells with the staining solution for 15-30 minutes at 37°C.[7]

• Imaging: Proceed with imaging on a FLIM-capable microscope using the recommended gentle imaging parameters. The probe does not need to be washed out.[10]

Protocol 2: Time-Lapse Imaging with Minimized Photobleaching

• Staining: Follow steps 1-4 of the standard protocol.

• Maintain Probe Concentration: For long-term imaging, keep the cells in the medium containing 1 µM Flipper-TR to counteract probe internalization.[6][7]

• Set Imaging Parameters:

  • Set the 488 nm laser to the lowest power setting that provides a usable signal.

  • Use the shortest possible pixel dwell time or camera exposure time.

  • Set the time interval between acquisitions to be as long as your experimental question allows.

• Focusing: Use transmitted light or a low-magnification, low-power fluorescence scan to find the region of interest before starting the time-lapse acquisition.

• Acquisition: Acquire the time-lapse series.

• Data Analysis: Quantify the fluorescence intensity or lifetime over time. A gradual decrease may indicate photobleaching or phototoxicity.

Visualizations

Caption: Workflow for Flipper-TR experiments to minimize photobleaching.

References

• 1. biocompare.com [biocompare.com]
• 2. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 4. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. ProLong™ Live Antifade Reagent, for live cell imaging 1 x 1 mL | Buy Online [thermofisher.com]
• 9. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. biorxiv.org [biorxiv.org]

Improving the signal-to-noise ratio in Flipper-TR experiments

Welcome to the technical support center for Flipper-TR experiments. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues to improve the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is Flipper-TR and how does it measure membrane tension?

A1: Flipper-TR® is a fluorescent probe that specifically inserts into the plasma membrane of cells.[1][2][3] It reports changes in membrane tension through alterations in its fluorescence lifetime. The probe consists of two twisted dithienothiophenes. In a more ordered or tense membrane, these "flippers" become more planar, leading to a longer fluorescence lifetime.[4][5][6] Conversely, in a less ordered or relaxed membrane, they are more twisted, resulting in a shorter fluorescence lifetime. This change in fluorescence lifetime is measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][4]

Q2: My Flipper-TR signal is very low. What are the possible causes and solutions?

A2: Low signal in Flipper-TR experiments can stem from several factors. Here are some common causes and troubleshooting steps:

• Suboptimal Probe Concentration: The recommended starting concentration is 1 µM. If the signal is low, you can increase the concentration up to 2 µM.[1][7]

• Presence of Serum: Cell culture media containing Fetal Calf Serum (FCS) or other sera can reduce labeling efficiency.[1][7] Consider using a serum-free medium for the staining procedure.

• Incorrect Probe Preparation and Storage: Flipper-TR® stock solutions should be prepared in anhydrous DMSO to a concentration of 1 mM and stored at -20°C or below.[1] Old or wet DMSO can significantly reduce the probe's shelf life.[1]

• Insufficient Incubation Time: While a 15-minute incubation at 37°C is often sufficient for cultured cells, denser cultures or tissues may require longer incubation times to ensure adequate penetration of the probe.[8][9]

• Poor Cell Health: Unhealthy cells may not label efficiently. Ensure your cells are healthy and at an appropriate confluency before staining.

Q3: I am observing high background fluorescence. How can I reduce it?

A3: High background can interfere with accurate lifetime measurements. Here are some strategies to minimize it:

• Washing Steps: Although Flipper-TR® is fluorogenic (only fluorescent in a lipid membrane), an optional wash step with fresh media after incubation can sometimes help reduce background.[1]

• Use of Serum-Free Media: As mentioned, serum components can contribute to background fluorescence. Staining in serum-free media can mitigate this.[10]

• Image Analysis Thresholding: During data analysis, apply an intensity threshold to exclude photons from the background and include only the signal from the labeled membranes.[8]

Q4: How can I minimize phototoxicity and photobleaching in my live-cell Flipper-TR experiments?

A4: Phototoxicity is a critical concern in live-cell imaging as it can alter cell physiology and lead to artifacts.[11][12] Flipper-TR is excited by a 488 nm laser, which can induce photodamage.[1][13]

• Optimize Laser Power and Exposure Time: Use the lowest possible laser power and the shortest exposure time that still provides a sufficient signal-to-noise ratio.

• Frame Averaging: Instead of a single long exposure, acquiring multiple short exposures and averaging them can help reduce phototoxicity while improving the signal.[10]

• Reduce Oxygen: Culturing cells at a lower oxygen concentration (~3%) or adding reducing agents like Trolox to the imaging medium can help alleviate oxidative stress caused by illumination.[13]

• Use Antifade Reagents: For fixed-cell imaging, using a mounting medium with an antifade reagent can help reduce photobleaching.[14]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during Flipper-TR experiments.

Issue	Possible Cause	Recommended Solution
Low Signal Intensity	Inadequate probe concentration.	Increase Flipper-TR concentration from 1 µM up to 2 µM.[1][7]
Interference from serum in the media.	Use serum-free media for the staining and imaging steps.[1][7][10]
Insufficient incubation time.	For dense cultures or tissues, increase the incubation time to allow for better probe penetration.[8][9]
Degraded probe due to improper storage.	Prepare fresh 1 mM stock solution in anhydrous DMSO and store at -20°C.[1]
High Background Noise	Non-specific binding or excess probe.	Perform an optional wash step with fresh media after staining.[1]
Autofluorescence from cells or media.	Image an unstained control sample to assess autofluorescence. Consider using a quencher for tissue autofluorescence.[14]
Suboptimal image acquisition settings.	Adjust detector gain and offset to minimize background signal.
Inaccurate or Variable Fluorescence Lifetime	Insufficient photon counts for fitting.	Increase acquisition time or use pixel binning to accumulate more photons per pixel (a value > 2 is not recommended for binning). A minimum of 100 counts per pixel is recommended.[8][10]
Changes in lipid composition over time.	Be aware that changes in membrane lipid composition can also affect the Flipper-TR lifetime, independent of tension.[1][7]
Incorrect data analysis model.	Flipper-TR fluorescence decay is typically fitted with a double-exponential model. The longer lifetime component (τ1) is used to report membrane tension.[1]
Phototoxicity or Cell Death	Excessive laser power or exposure.	Minimize laser power and exposure time. Use neutral density filters if necessary.
Oxidative stress from illumination.	Use an imaging medium with antioxidants or culture cells in a low-oxygen environment.[13]
Probe-induced photosensitization.	Flipper probes can photosensitize the production of singlet oxygen, which can damage lipids. Minimize light exposure.[11]

Experimental Protocols

Standard Flipper-TR Staining Protocol for Cultured Cells

This protocol is optimized for HeLa cells and can be adapted for other common cell lines.[1]

• Prepare 1 mM Flipper-TR Stock Solution: Dissolve the contents of one vial of Flipper-TR® in 50 µL of anhydrous DMSO. Store this stock solution at -20°C or below.[1]

• Prepare Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final concentration of 1 µM in cell culture medium. If low signal is an issue, the concentration can be increased up to 2 µM. It is recommended to use serum-free medium to improve labeling efficiency.[1][7]

• Cell Staining:

  • Grow cells on coverslips or glass-bottom dishes to the desired confluency.

  • Replace the culture medium with the staining solution.

  • Incubate the cells for 15 minutes at 37°C in a humidified atmosphere with 5% CO2.[1]

• Imaging:

  • (Optional) The staining solution can be replaced with fresh culture medium before imaging.

  • Proceed with FLIM imaging.

FLIM Data Acquisition and Analysis

• Microscope Setup: Use a standard FLIM microscope equipped with a pulsed laser for excitation (e.g., 485 nm or 488 nm) and a bandpass filter for emission collection (e.g., 600/50 nm).[1]

• Image Acquisition:

  • Optimize acquisition settings to minimize phototoxicity while ensuring sufficient photon counts for accurate lifetime fitting.[1]

  • Accumulate enough photons in the region of interest (ROI) or per pixel to ensure good statistics. A minimum of 100 photons per pixel is recommended.[8]

• Data Analysis:

  • Fit the photon histograms from the ROI or single pixels with a double-exponential decay model.[1]

  • The longer lifetime component (τ1), which typically ranges from 2.8 to 7.0 ns, is used to report membrane tension. A longer lifetime corresponds to higher membrane tension.[1] The shorter lifetime (τ2) is less suitable for tension measurements.[1]

Visualizations

Flipper-TR Experimental Workflow

Caption: A streamlined workflow for Flipper-TR experiments.

Troubleshooting Logic for Low Signal-to-Noise Ratio

Caption: A decision tree for troubleshooting low SNR in Flipper-TR experiments.

Signaling Pathway Illustration: Membrane Tension and Cellular Response

Caption: The role of membrane tension in cellular signaling pathways.

References

• 1. spirochrome.com [spirochrome.com]
• 2. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 3. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 4. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spirochrome.com [spirochrome.com]
• 8. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Live Cell Imaging: Assessing the Phototoxicity of 488 and 546 nm Light and Methods to Alleviate it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biotium.com [biotium.com]

Flipper-TR probe stability and storage issues

Welcome to the technical support center for Flipper-TR® probes. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing Flipper-TR® probes for measuring membrane tension. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Probe Storage and Handling

Q1: How should I store the Flipper-TR® probe upon receipt?

A1: Upon receipt, the Flipper-TR® probe should be stored at -20°C.[1][2]

Q2: What is the best way to prepare and store the Flipper-TR® stock solution?

A2: To prepare a 1 mM stock solution, dissolve the contents of the vial in anhydrous dimethyl sulfoxide (B87167) (DMSO).[1] It is crucial to use new and anhydrous DMSO, as moisture can significantly reduce the shelf life of the probe.[1][3] The stock solution should be stored at -20°C or below and is stable for approximately three months when stored correctly.[1][3] It is recommended to allow the vial to warm to room temperature before opening to prevent condensation.[1][3] While the compound is not altered by multiple freeze-thaw cycles, it is advised not to divide the stock solution into small aliquots as they may decay faster.[1]

Q3: My Flipper-TR® stock solution has been stored for longer than 3 months. Is it still usable?

A3: The recommended stable storage period for the DMSO stock solution is up to three months.[1][3] Using the probe beyond this period may lead to decreased performance. For optimal and reliable results, it is recommended to use a freshly prepared stock solution.

Experimental Protocol

Q4: I am observing a low fluorescence signal. What could be the cause and how can I improve it?

A4: A low fluorescence signal can be attributed to several factors:

• Presence of Serum: Cell culture media containing Fetal Calf Serum (FCS) or other sera can reduce labeling efficiency.[1] If a low signal is observed, consider increasing the probe concentration up to 2 µM or performing the staining in a serum-free medium.[1]

• Probe Internalization: Over time, Flipper-TR® can be internalized by cells through endocytosis, leading to a decreased signal at the plasma membrane and an increased intracellular background.[4] It is recommended to perform imaging within 45 minutes of staining to minimize this effect.[4]

• Incorrect Filter Sets: Ensure you are using the appropriate excitation and emission filters for Flipper-TR®. The probe is typically excited with a 488 nm laser, and emission is collected between 575 and 625 nm.[1][5]

Q5: The cells are moving during FLIM imaging. How can I prevent this?

A5: This issue is often caused by an excessive amount of imaging medium on the coverslip, causing the ovarioles or cells to float.[4] To resolve this, carefully remove the excess medium, leaving only a thin layer that is deep enough to immerse the sample without allowing it to float.[4]

Q6: I am observing a significant signal from intracellular structures, not just the plasma membrane. Why is this happening?

A6: Flipper-TR® is designed to specifically target the plasma membrane.[1] However, prolonged incubation or extended imaging times can lead to the internalization of the probe via endocytosis, resulting in staining of internal membrane structures.[4] To mitigate this, it is advisable to minimize the duration of the experiment and acquire images as soon as a stable plasma membrane signal is achieved.[4]

Data Interpretation and Stability

Q7: My fluorescence lifetime measurements are inconsistent. What could be affecting the stability of the Flipper-TR® lifetime?

A7: Several factors can influence the fluorescence lifetime of Flipper-TR®, leading to inconsistencies:

• Changes in Lipid Composition: The fluorescence lifetime of Flipper-TR® is sensitive to the lipid composition of the membrane.[6][7] If your experimental conditions alter the lipid makeup of the plasma membrane, the observed changes in lifetime may not solely be due to membrane tension.[4]

• Temperature Fluctuations: Changes in temperature can affect the mechanical properties of the plasma membrane and introduce systematic errors in lifetime measurements.[4] It is important to allow the imaging chamber to equilibrate to the desired temperature for at least 10 minutes before starting the imaging process.[4]

• Phototoxicity and Photo-oxidation: Although Flipper-TR® has high photostability, prolonged exposure to excitation light can induce phototoxicity and lead to photo-oxidation of lipids in the membrane.[6][8] This can alter membrane properties and consequently affect the probe's fluorescence lifetime.[8] It is recommended to use the lowest possible laser power and minimize exposure time to reduce these effects.

Q8: Can I use fluorescence intensity to measure membrane tension?

A8: No, fluorescence intensity is not a reliable indicator of membrane tension when using Flipper-TR® probes.[1] Membrane tension measurements can only be accurately performed using Fluorescence Lifetime Imaging Microscopy (FLIM).[1]

Quantitative Data Summary

Parameter	Recommended Value/Condition	Source
Storage Temperature (Probe)	-20°C	[1][2]
Storage Temperature (Stock Solution)	-20°C or below	[1][3]
Stock Solution Stability	Approx. 3 months	[1][3]
Excitation Wavelength	488 nm	[1][5]
Emission Collection Range	575 - 625 nm	[1][5]
Typical Staining Concentration	1 µM (can be increased to 2 µM)	[1]
Fluorescence Lifetime Range	2.8 - 7.0 ns	[1][5]

Experimental Protocols & Workflows

Standard Flipper-TR® Staining Protocol

A detailed protocol for staining cells with Flipper-TR® is provided below. Note that optimal conditions may vary depending on the cell type and experimental setup.

• Prepare Stock Solution: Dissolve the Flipper-TR® probe in anhydrous DMSO to a final concentration of 1 mM.

• Prepare Staining Solution: Shortly before use, dilute the 1 mM Flipper-TR® stock solution to the desired final concentration (typically 1 µM) in your cell culture medium. Do not store the staining solution for extended periods.[1]

• Cell Staining:

  • For adherent cells, replace the existing culture medium with the staining solution.

  • Incubate the cells for the desired amount of time (typically 15-30 minutes).

• Imaging:

  • Optionally, the staining solution can be removed and replaced with fresh medium.[1] However, since the probe is only fluorescent in the membrane, this step is not always necessary, especially for long-term imaging.[1]

  • Proceed with FLIM imaging using a 488 nm pulsed laser for excitation and collecting emission between 575 and 625 nm.[1]

Troubleshooting Workflow for Low Signal

Caption: Troubleshooting workflow for low Flipper-TR® signal.

Logical Diagram for Stable Lifetime Measurements

References

• 1. spirochrome.com [spirochrome.com]
• 2. Flipper-TR probe - Nordic Biosite [nordicbiosite.com]
• 3. spirochrome.com [spirochrome.com]
• 4. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 6. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Calibrating Flipper-TR Fluorescence Lifetime to Membrane Tension: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Flipper-TR, a fluorescent probe for measuring membrane tension. Here, you will find troubleshooting advice and frequently asked questions to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Flipper-TR and how does it measure membrane tension?

A1: Flipper-TR is a fluorescent probe specifically designed to measure membrane tension in living cells.[1][2] It spontaneously inserts into the plasma membrane.[1][2] The probe consists of two dithienothiophene molecules that can twist relative to each other.[1] When membrane tension increases, the lipid bilayer becomes more ordered, causing the Flipper-TR probe to adopt a more planar conformation. This planarization leads to a red-shift in its excitation spectrum and, most importantly, an increase in its fluorescence lifetime.[3] This change in fluorescence lifetime is measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2]

Q2: Why is FLIM necessary for measuring membrane tension with Flipper-TR?

A2: Membrane tension measurements with Flipper-TR rely on detecting changes in its fluorescence lifetime, not its intensity.[2][4] Fluorescence intensity can be affected by various factors such as probe concentration, photobleaching, and fluctuations in excitation laser power, making it an unreliable indicator of membrane tension.[5] Fluorescence lifetime, however, is an intrinsic property of the fluorophore in its specific environment and is largely independent of these factors, providing a more robust and quantifiable measure of membrane tension.[5]

Q3: How do changes in lipid composition affect Flipper-TR lifetime measurements?

A3: The fluorescence lifetime of Flipper-TR is sensitive to both membrane tension and the local lipid environment.[6][7] Changes in lipid packing and membrane order, which can be influenced by lipid composition (e.g., cholesterol content), will also alter the probe's lifetime.[8][9] Therefore, it is crucial to consider that a change in Flipper-TR lifetime can only be directly attributed to a change in membrane tension if the lipid composition of the membrane is not changing simultaneously.[6][7][10]

Q4: What is the typical range of Flipper-TR fluorescence lifetimes?

A4: The fluorescence lifetime of Flipper-TR can vary significantly depending on the membrane's order and tension. In its twisted state, which corresponds to highly disordered lipid membranes, the lifetime can be as short as 2.3 ns.[6][11] In highly ordered membranes where the probe is fully planar, the lifetime can reach up to 7.0 ns.[2][4][6][11] The longer lifetime component (τ1) extracted from a double-exponential fit is typically used to report on membrane tension.[2][4]

Troubleshooting Guide

Problem 1: Low fluorescence signal or poor staining of the plasma membrane.

• Potential Cause: Insufficient probe concentration or inefficient labeling.

• Solution:

  • Ensure the Flipper-TR stock solution is prepared in anhydrous DMSO to prevent degradation.[2]

  • The recommended starting concentration for staining is 1 μM in serum-free medium for 15-20 minutes at 37°C.[4][6]

  • If the signal is low, especially in the presence of serum, the probe concentration can be increased up to 2 μM.[4]

  • For tissues, a higher concentration (e.g., 2 μM) and longer incubation time (e.g., 30 minutes) may be necessary to ensure penetration.[10][12]

Problem 2: High background signal or staining of internal organelles.

• Potential Cause: Prolonged incubation leading to endocytosis of the probe.

• Solution:

  • Limit the imaging window to within 45 minutes after staining to minimize internalization of Flipper-TR.[10][12] After about 30 minutes, labeling of endosomal structures may become visible.[4]

  • While Flipper-TR is designed to specifically target the plasma membrane, some internalization is expected over time due to membrane turnover.[4]

  • Optionally, the probe-containing medium can be washed out and replaced with fresh medium before imaging.[4]

Problem 3: Variability in fluorescence lifetime measurements between experiments or cells.

• Potential Cause 1: Changes in experimental temperature.

• Solution 1: The mechanical properties of the plasma membrane are sensitive to temperature.[10][12] Use a stage-top incubator to maintain a constant temperature during imaging and allow the sample to equilibrate for at least 10 minutes before starting measurements.[10]

• Potential Cause 2: Cell confluency affecting membrane tension.

• Solution 2: Cell confluency can influence Flipper-TR lifetime. For instance, confluent RPE1 cells have shown a higher lifetime compared to non-confluent cells.[6][7] It is important to maintain consistent cell confluency across experiments or to account for this variability in the analysis.

• Potential Cause 3: Changes in lipid composition.

• Solution 3: If your experimental treatment could alter the lipid composition of the plasma membrane, any observed changes in Flipper-TR lifetime cannot be solely attributed to membrane tension.[10] Consider control experiments to assess the effect of the treatment on lipid composition.

Problem 4: Difficulty in obtaining a good fit for the fluorescence lifetime decay.

• Potential Cause: Low photon counts.

• Solution:

  • Ensure sufficient photon counts are accumulated for each region of interest (ROI) to allow for accurate fitting of the decay curve. A minimum of 100 photons per pixel is recommended, and competitive scanning can be used to achieve this.[12]

  • Pixel binning can be used to increase the photon count per "superpixel" at the expense of spatial resolution. A binning value greater than 2 is generally not recommended.[10]

  • The decay data for Flipper-TR is typically fitted with a double-exponential model, with the longer lifetime component (τ1) being the reporter for membrane tension.[2][4][13]

Experimental Protocols

Protocol 1: Staining Live Cells with Flipper-TR

• Prepare Stock Solution: Dissolve the Flipper-TR vial contents in anhydrous DMSO to make a 1 mM stock solution. Store at -20°C.[2]

• Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution in serum-free cell culture medium (e.g., Fluorobrite) to a final concentration of 1 μM.[4][6]

• Cell Staining:

  • Grow cells on glass-bottom dishes or coverslips to the desired confluency.

  • Replace the culture medium with the staining solution.

  • Incubate the cells for 15-20 minutes at 37°C in a humidified atmosphere with 5% CO2.[4][6]

• Imaging:

  • After incubation, cells can be imaged directly in the staining solution, or the solution can be replaced with fresh medium.

  • Proceed with FLIM imaging.

Protocol 2: Calibration of Flipper-TR Lifetime to Membrane Tension using Osmotic Shock

• Cell Preparation and Staining: Prepare and stain cells with Flipper-TR as described in Protocol 1.

• Induce Osmotic Shock:

  • Hypotonic Shock (Increased Tension): Replace the imaging medium with a medium of lower osmolarity (e.g., by adding distilled water). This will cause water to enter the cells, increasing their volume and plasma membrane tension.[5]

  • Hypertonic Shock (Decreased Tension): Replace the imaging medium with a medium of higher osmolarity (e.g., by adding sucrose (B13894) or sorbitol). This will cause water to leave the cells, decreasing their volume and plasma membrane tension.[5]

• FLIM Measurement: Acquire FLIM images of the cells under isotonic, hypotonic, and hypertonic conditions.

• Data Analysis:

  • Measure the average fluorescence lifetime (τ1) for a significant number of cells under each osmotic condition.

  • This will generate a calibration curve that correlates Flipper-TR fluorescence lifetime to relative changes in membrane tension. For absolute calibration, a separate technique to measure membrane tension (e.g., micropipette aspiration) would be required in parallel.[5]

Quantitative Data Summary

Parameter	Value/Range	Cell Type/Condition	Reference
Excitation Wavelength	488 nm (pulsed laser)	General	[2][4]
Emission Collection	575 - 625 nm (or 600/50 nm bandpass)	General	[2][4]
Fluorescence Lifetime (τ1)	2.8 - 7.0 ns	General Range	[2][4]
~5.4 ns (non-confluent)	RPE1 cells	[6][7]
~5.5 ns (confluent)	RPE1 cells	[6][7]
5.0 - 5.7 ns	Various mammalian cells (HeLa, MDCK, etc.)	[6]
< 5 ns	Bacillus subtilis	[14]
Staining Concentration	1 - 2 µM	Cultured cells	[4]
Staining Time	15 - 30 minutes	Cultured cells/Tissues	[4][10]

Visual Diagrams

Caption: Mechanism of Flipper-TR in response to membrane tension.

Caption: Workflow for Flipper-TR calibration using osmotic shock.

Caption: Troubleshooting flowchart for Flipper-TR experiments.

References

• 1. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 2. lubio.ch [lubio.ch]
• 3. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spirochrome.com [spirochrome.com]
• 5. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pnas.org [pnas.org]

Reference Data & Comparative Studies

Flipper-TR probe vs other membrane tension probes

A Comprehensive Guide to Fluorescent Membrane Tension Probes: Flipper-TR vs. Alternatives

For researchers, scientists, and drug development professionals investigating the intricate role of membrane mechanics in cellular processes, the ability to accurately measure membrane tension is paramount. The advent of fluorescent molecular probes has revolutionized this field by enabling real-time, quantitative analysis of membrane biophysics in living cells. This guide provides an objective comparison of the Flipper-TR probe with other prominent classes of membrane-sensitive dyes, namely Laurdan and BODIPY-based molecular rotors. We will delve into their respective mechanisms of action, present key performance data, and provide detailed experimental protocols to assist in the selection of the most appropriate tool for your research needs.

Introduction to Fluorescent Membrane Probes

Cellular membranes are dynamic structures that are constantly remodeled during essential processes such as cell motility, division, and endocytosis.[1] Membrane tension is a critical regulator of these events, influencing membrane shape and the function of embedded proteins.[1] Fluorescent probes offer a non-invasive method to study these dynamics with high spatiotemporal resolution.[2] This guide focuses on three types of probes that report on different, yet related, biophysical properties of the membrane:

• Flipper-TR: A mechanosensitive probe that directly reports on membrane tension through changes in its fluorescence lifetime.[3][4]

• Laurdan: A solvatochromic dye that senses the polarity of its environment, providing information on membrane fluidity and lipid order.[5]

• BODIPY-based Molecular Rotors: Probes whose fluorescence lifetime is dependent on the viscosity of their surroundings, offering insights into the microviscosity of the lipid bilayer.[6][7]

Mechanism of Action and Sensing Principle

The utility of each probe is dictated by its unique mechanism for sensing the biophysical state of the membrane.

Flipper-TR: A Planarizable Push-Pull Probe

Flipper-TR is a sophisticated mechanosensitive probe specifically designed to measure membrane tension.[3][4] Its structure consists of two dithienothiophene "flippers" that can twist relative to each other.[8] When inserted into a lipid bilayer, the lateral pressure exerted by the lipids influences the degree of twisting.

• Low Tension (Relaxed Membrane): The probe adopts a more twisted conformation.[2]

• High Tension (Stretched Membrane): Increased lateral pressure from the lipids forces the probe into a more planar conformation. This planarization leads to a red-shift in its excitation spectrum and, most importantly, a significant increase in its fluorescence lifetime.[2]

This direct relationship between membrane tension and fluorescence lifetime allows for quantitative measurements using Fluorescence Lifetime Imaging Microscopy (FLIM).[1]

Flipper-TR Sensing Mechanism.

Laurdan: Sensing Membrane Polarity and Fluidity

Laurdan is a polarity-sensitive fluorescent probe that provides insights into the hydration level and lipid packing of the membrane, which are related to membrane fluidity.[5] Its fluorescence emission spectrum is sensitive to the polarity of its local environment.[9]

• Ordered Membranes (Gel Phase): In tightly packed, ordered membranes, there is less water penetration. In this less polar environment, Laurdan exhibits a blue-shifted emission maximum (around 440 nm).[10]

• Disordered Membranes (Liquid Crystalline Phase): In more fluid, disordered membranes, water molecules can penetrate more deeply into the bilayer. This more polar environment causes a red-shift in Laurdan's emission maximum (to around 490 nm).[10]

This spectral shift is quantified by calculating the Generalized Polarization (GP) value, which provides a ratiometric measure of membrane fluidity.[11]

References

• 1. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lubio.ch [lubio.ch]
• 4. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 5. Laurdan | Fluorescent Lipid Probes and Cell Membrane Stains | Tocris Bioscience [tocris.com]
• 6. Homodimeric BODIPY Rotor as a Fluorescent Viscosity Sensor for Membrane-Mimicking and Cellular Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring viscosity, polarity and temperature sensitivity of BODIPY-based molecular rotors - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C7CP03571C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Imaging lipid lateral organization in membranes with C-laurdan in a confocal microscope - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Laurdan - Wikipedia [en.wikipedia.org]
• 11. Visualizing Tension and Growth in Model Membranes Using Optical Dyes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Flipper-TR and Mechanosensitive Ion Channels for Studying Mechanobiology

In the expanding field of mechanobiology, understanding how cells sense and respond to physical forces is paramount. Two powerful, yet fundamentally different, tools available to researchers are the fluorescent membrane tension probe, Flipper-TR, and the diverse family of mechanosensitive ion channels (MSCs). This guide provides an objective comparison of their operational principles, the experimental data they generate, and their respective applications, enabling researchers to select the most appropriate method for their scientific inquiries.

Core Principles: A Fluorescent Reporter vs. a Biological Transducer

Flipper-TR is a synthetic, small-molecule fluorescent probe designed to specifically insert into the lipid bilayer of cellular membranes.[1] Its mechanism relies on a change in its molecular conformation in response to variations in lipid packing and membrane tension.[2] The molecule features two "flipper" moieties that can twist relative to each other. In a relaxed, low-tension membrane, the probe adopts a twisted conformation. As membrane tension increases, the surrounding lipids become more ordered and exert lateral pressure, causing the probe to planarize.[3][4] This conformational change directly affects its fluorescence properties, most notably its fluorescence lifetime, which can be precisely measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[5][6]

Mechanosensitive ion channels (MSCs) , in contrast, are transmembrane proteins that function as biological mechanotransducers.[7][8] They convert mechanical stimuli—such as pressure, stretch, or shear stress—into electrochemical signals.[9][10] Upon sensing a mechanical force, these channels undergo a conformational change that opens a pore, allowing ions (e.g., Ca²⁺, K⁺, Na⁺) to flow across the membrane.[11][12] This ion flux alters the cell's membrane potential and can initiate a variety of downstream signaling cascades.[13] Prominent families of MSCs include Piezo channels (critical for touch and blood pressure regulation), MscL and MscS (osmotic relief valves in bacteria), and certain members of the K2P and TRP channel families.[8][14][15]

Quantitative Data Comparison

The quantitative outputs from Flipper-TR and mechanosensitive ion channel experiments are distinct, reflecting their different natures. Flipper-TR provides an optical readout of a physical property of the membrane, while MSCs provide an electrophysiological measure of a discrete biological event.

Feature	Flipper-TR	Mechanosensitive Ion Channels (MSCs)
Nature	Synthetic small-molecule fluorescent probe	Transmembrane protein complex
Stimulus	Changes in lipid packing and lateral pressure within the membrane	Direct mechanical forces (e.g., stretch, pressure, shear stress, indentation)[7][10]
Primary Output	Change in fluorescence lifetime (τ)	Ion current (picoamperes, pA) or change in membrane potential (millivolts, mV)
Measurement Technique	Fluorescence Lifetime Imaging Microscopy (FLIM)[5]	Patch-clamp electrophysiology, Calcium imaging (using dyes like Fura-2 or GECIs)[9]
Key Quantitative Metrics	Mean fluorescence lifetime (nanoseconds, ns)	Single-channel conductance, Open probability (P_open), Pressure for half-maximal activation (P₅₀)[16][17]
Signal Type	Analog and spatially resolved map of membrane tension	Digital (all-or-none channel opening) and localized to the channel's position
Cellular Localization	Plasma membrane; targeted versions available for ER, mitochondria, and lysosomes[4][18]	Primarily plasma membrane, but also found in some organellar membranes
Typical Applications	Visualizing global and local changes in membrane tension during cell migration, division, adhesion, and osmotic stress[2][19][20]	Studying mechanotransduction in sensory processes (touch, hearing), cell volume regulation, and cardiovascular physiology[9][10][14]
Advantages	Non-invasive, provides high-resolution spatial maps of membrane tension, can be used in intact tissues[21]	Direct measurement of a physiological response, high temporal resolution, allows detailed biophysical characterization
Limitations	Indirect measure of force, fluorescence lifetime can be sensitive to local lipid composition and phototoxicity[19][22]	Overexpression can cause artifacts, requires specialized equipment, physical patching can alter local membrane mechanics

Visualizing the Mechanisms and Workflows

To better understand the distinct processes involved, the following diagrams illustrate the signaling pathways and experimental workflows for both Flipper-TR and mechanosensitive ion channels.

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. Research progress on the regulatory role of cell membrane surface tension in cell behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanosensitive channels - Wikipedia [en.wikipedia.org]
• 8. Mechanosensitive ion channels in apoptosis and ferroptosis: focusing on the role of Piezo1 [bmbreports.org]
• 9. Mechanically Activated Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanosensitive ion channels [aimspress.com]
• 11. researchgate.net [researchgate.net]
• 12. Mechanosensitive ion channels and their mode of activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.biologists.com [journals.biologists.com]
• 14. Mechanosensitive ion channels: An evolutionary and scientific tour de force in mechanobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanosensitive ion channels - Nanion Technologies [nanion.de]
• 16. researchgate.net [researchgate.net]
• 17. rupress.org [rupress.org]
• 18. biorxiv.org [biorxiv.org]
• 19. pnas.org [pnas.org]
• 20. researchgate.net [researchgate.net]
• 21. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Validating Flipper-TR Membrane Tension Measurements with Atomic Force Microscopy

This guide provides a comprehensive comparison of Flipper-TR, a fluorescent probe for measuring membrane tension, with its validation using Atomic Force Microscopy (AFM) and other alternative techniques. It is intended for researchers, scientists, and professionals in drug development who are investigating the role of cellular mechanics in biological processes.

Introduction to Membrane Tension Probes

Cellular membranes are dynamic structures where mechanical forces, particularly membrane tension, play a critical role in processes like cell motility, division, and endocytosis.[1][2] Accurately measuring these forces in live cells is a significant challenge.[3] Flipper-TR is a mechanosensitive fluorescent probe designed to address this challenge.[4][5] It inserts into the plasma membrane and reports on the local lipid packing and membrane tension through changes in its fluorescence lifetime, which can be measured by Fluorescence Lifetime Imaging Microscopy (FLIM).[1][6][7] An increase in membrane tension compresses the probe, leading to a more planar conformation and a corresponding increase in its fluorescence lifetime.[4][8][9]

To ensure the quantitative accuracy of Flipper-TR, its fluorescence lifetime changes must be calibrated against a physical measure of force. Atomic Force Microscopy (AFM) is a powerful technique for measuring the mechanical properties of living cells with high resolution.[10] By combining AFM-based force application with FLIM imaging of Flipper-TR, a direct validation and calibration of the probe's response can be achieved.[10]

Comparison of Methodologies

The measurement of membrane tension can be broadly categorized into probe-based optical methods and direct mechanical methods.

Technique	Principle of Operation	Advantages	Limitations
Flipper-TR + FLIM	A fluorescent probe (Flipper-TR) inserts into the lipid bilayer. Increased membrane tension planarizes the probe, causing a measurable increase in its fluorescence lifetime.[1][4][9]	High spatial resolution imaging of tension across the entire cell membrane[2]; can be targeted to specific organelles[4][6][11]; less invasive than direct mechanical methods.[3]	Lifetime is also sensitive to lipid composition and cholesterol content, not just tension[12][13][14]; requires careful calibration for absolute tension values[7]; requires specialized FLIM microscopy setup.[7]
Atomic Force Microscopy (AFM)	A sharp tip on a cantilever indents the cell or pulls tethers from the membrane. The force required for these actions is measured and used to calculate mechanical properties, including tension.[10]	Provides direct, quantitative physical force measurements; high spatial resolution; can be combined with fluorescence microscopy.[10]	Can be invasive and may induce cellular responses; technically complex; lower throughput than imaging-based methods.
Optical Tweezers	A focused laser beam traps a bead attached to the cell membrane. A membrane tether is pulled from the cell, and the force required to hold the tether is measured to determine membrane tension.[1][2]	High-precision force measurements; well-established calibration method for probes like Flipper-TR.[1][10]	Limited to the outer plasma membrane[2]; measures tension at a single point; technically demanding setup.
Micropipette Aspiration	A small patch of the cell membrane is aspirated into a glass micropipette with a controlled negative pressure. The length of the membrane projection into the pipette is used to calculate membrane tension.	A classic and well-understood technique for measuring global membrane tension.	Measures average tension over a larger membrane area; invasive and can damage cells; limited to suspended cells.
Molecular Rotors	These are alternative fluorescent probes that report on membrane viscosity or order. Their fluorescence is sensitive to the rate of intramolecular rotation, which is hindered in more ordered or viscous membranes.[12]	Provide information on membrane fluidity, which is related to tension.	The relationship between fluorescence and absolute tension is often less direct than with Flipper-TR.[12]

Quantitative Data Overview

The fluorescence lifetime of Flipper-TR is sensitive to its environment. The following table summarizes typical lifetime values observed in various systems. Calibration is necessary to correlate these lifetime values to absolute tension in mN/m.

System	Probe	Observed Fluorescence Lifetime (τ) / Response	Reference
HeLa Cells	Flipper-TR	~4.5 ns (plasma membrane)	[6]
RPE1 Cells	Flipper-TR	~5.5 ns (confluent), ~5.4 ns (non-confluent)	[6]
HeLa Cells	ER Flipper-TR	~3.5 ns (endoplasmic reticulum)	[6]
HeLa Cells	Mito Flipper-TR	~3.2 ns (mitochondria)	[6]
HeLa Cells	Lyso Flipper-TR	~4.0 ns (lysosomes)	[3][6]
Giant Unilamellar Vesicles (GUVs)	SR-Flipper-TR	~5.0 ns (SM/Chol), ~4.2 ns (DOPC/Chol)	[6]
HeLa & MDCK Cells	Flipper-TR	Linear increase in lifetime with tension applied by optical tweezers. For HeLa cells, the slope was ~0.26 ns·m·mN⁻¹ under hypotonic conditions.	[1]
HFF-1 Cells	Flipper-TR	Linear correlation between lifetime and tension measured by optical tweezers under varying osmotic pressure.	[10]

Experimental Protocols & Workflows

Protocol 1: Flipper-TR Staining and FLIM Imaging

This protocol is adapted for cultured mammalian cells.[3][7][13]

• Preparation: Culture cells on glass-bottom dishes suitable for high-resolution microscopy.

• Stock Solution: Prepare a 1 mM stock solution of Flipper-TR by dissolving the vial contents in anhydrous DMSO. Store at -20°C.

• Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final concentration of 1-2 µM in the appropriate cell culture medium (serum-free medium may improve labeling efficiency).

• Cell Labeling: Replace the culture medium with the staining solution and incubate the cells for 15-30 minutes at 37°C. For tissues, longer incubation times may be necessary to allow for probe penetration.[13]

• Washing: Rinse the cells three times with fresh culture medium to remove excess probe.

• FLIM Acquisition: Image the cells on a confocal microscope equipped for FLIM (e.g., with a pulsed white-light laser and time-correlated single photon counting, TCSPC, hardware).

  • Excitation: Use a 488 nm pulsed laser.[7]

  • Emission: Collect fluorescence using a band-pass filter, typically between 575 and 625 nm.[7]

  • Data Analysis: Fit the fluorescence decay curves with a double exponential model. The longer lifetime component (τ₁) is the mechanosensitive one and is used to report membrane tension.[1][8]

Protocol 2: AFM-Based Force Application and Tension Measurement

This protocol describes a general workflow for combining AFM (specifically FluidFM) with FLIM to validate Flipper-TR.[10]

• Cell Preparation: Plate and stain cells with Flipper-TR as described in Protocol 1.

• System Setup: Mount the AFM head on an inverted confocal microscope equipped for FLIM. This allows for simultaneous force application and fluorescence imaging.

• Cantilever Approach: Use a force-controlled nanopipette (FluidFM cantilever) to approach and indent the surface of a target cell with a defined force (e.g., 25 nN).

• Simultaneous Acquisition: Acquire FLIM images of the Flipper-TR-stained cell before, during, and after the AFM indentation or aspiration.

• Data Correlation:

  • From the FLIM images, calculate the average Flipper-TR lifetime in the membrane area affected by the AFM tip.

  • From the AFM data, calculate the applied force or pressure.

  • Plot the change in Flipper-TR lifetime against the applied force to generate a calibration curve, directly correlating the optical signal with a physical force.

Visualizations

Flipper-TR Mechanism of Action

Caption: Mechanism of Flipper-TR. Increased membrane tension planarizes the probe, increasing fluorescence lifetime.

Experimental Workflow for AFM Validation

Caption: Workflow for validating Flipper-TR fluorescence lifetime measurements with AFM-applied force.

References

• 1. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. physicsworld.com [physicsworld.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HydroFlipper membrane tension probes: imaging membrane hydration and mechanical compression simultaneously in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. spirochrome.com [spirochrome.com]
• 8. pnas.org [pnas.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]

Flipper-TR Probe: A Comparative Guide to Plasma Membrane Specificity

The study of mechanobiology, particularly the intricate forces at play within cellular membranes, has been significantly advanced by the development of sophisticated molecular tools. Among these, the Flipper-TR probe has emerged as a key fluorescent reporter for measuring membrane tension specifically at the plasma membrane. This guide provides a comprehensive comparison of Flipper-TR with alternative probes, supported by experimental data and detailed protocols, to assist researchers in making informed decisions for their experimental designs.

Mechanism of Action: How Flipper-TR Senses Membrane Tension

Flipper-TR is a mechanosensitive fluorescent probe designed to report changes in the physical state of lipid bilayers.[1][2][3] Its core structure consists of two dithienothiophene units that can twist relative to each other.[4][5][6] In a relaxed or low-tension membrane, the probe adopts a twisted conformation. As membrane tension increases, the lateral pressure from surrounding lipids forces the probe into a more planar conformation. This planarization leads to a red-shift in its excitation spectrum and, most importantly, an increase in its fluorescence lifetime.[4][7] This change in fluorescence lifetime is the primary readout for membrane tension and is typically measured using Fluorescence Lifetime Imaging Microscopy (FLIM).[2][8]

The probe is fluorogenic, meaning it is non-fluorescent in aqueous solutions and only becomes fluorescent upon insertion into a lipid membrane, which minimizes background signal.[2][3][6]

Caption: Mechanism of Flipper-TR in response to membrane tension.

Specificity for the Plasma Membrane

Flipper-TR's specificity for the plasma membrane is a key feature for researchers studying processes like cell migration, endocytosis, and cell division.[5] This specificity is primarily attributed to its spontaneous insertion into the outer leaflet of the plasma membrane when added to the cell culture medium.[1][2][3] The carboxylic acid headgroup of Flipper-TR is thought to play a role in orienting the probe within the membrane and contributing to its plasma membrane preference.[9] While Flipper-TR predominantly localizes to the plasma membrane, prolonged incubation (e.g., over 2 hours) can lead to its appearance in endosomes.[5]

Comparison with Alternative Probes

While Flipper-TR is a powerful tool, several alternatives exist for probing membrane properties. These can be broadly categorized as other Flipper derivatives targeted to different organelles and probes with different mechanisms of action.

Probe Name	Target Membrane	Mechanism of Action	Typical Fluorescence Lifetime (in cells)	Key Features
Flipper-TR	Plasma Membrane	Ground-state planarization	~4.5 ns (in HeLa cells)[10]	Specifically targets plasma membrane; fluorogenic.
ER Flipper-TR	Endoplasmic Reticulum	Ground-state planarization	~3.5 ns (in HeLa cells)[10]	Covalently labels ER via a pentafluorophenyl group.[10]
Mito Flipper-TR	Mitochondria	Ground-state planarization	Varies by cell type	Targets mitochondria.[6][10]
Lyso Flipper-TR	Late Endosomes/Lysosomes	Ground-state planarization	Varies by cell type	Accumulates in acidic organelles.[6][10]
HaloFlipper	Any membrane of interest	Ground-state planarization	Varies by target	Requires genetic expression of HaloTag fusion protein for specific targeting.[4][9]
Molecular Rotors	General membrane (reports viscosity)	Excited-state deplanarization	Varies by probe and environment	Senses membrane viscosity rather than tension.[5][11]
Solvatochromic Probes (e.g., Laurdan)	General membrane (reports lipid order/hydration)	Solvatochromism	Varies by probe and environment	Reports on changes in hydration and lipid packing.[5][11]

Experimental Protocols

General Staining Protocol for Flipper-TR

This protocol is a generalized procedure based on common practices and should be optimized for specific cell types and experimental conditions.[12][13]

• Prepare Stock Solution: Dissolve Flipper-TR in anhydrous DMSO to a final concentration of 1 mM. Store the stock solution at -20°C or below.[12][13]

• Prepare Staining Solution: On the day of the experiment, dilute the 1 mM Flipper-TR stock solution in pre-warmed cell culture medium to a final working concentration of 0.5-2 µM. A starting concentration of 1 µM is recommended.[12] The presence of serum in the media may reduce labeling efficiency, requiring a higher probe concentration.[12]

• Cell Staining: Replace the culture medium of your cells with the Flipper-TR staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C. For cultured cells, 15 minutes is often sufficient.[13]

• Imaging: The cells can be imaged directly in the staining solution as the probe is only fluorescent in the membrane.[12]

• FLIM Imaging: Acquire fluorescence lifetime images using a FLIM microscope. A pulsed laser at 488 nm is typically used for excitation, and emission is collected through a bandpass filter (e.g., 600/50 nm).[8][12]

Caption: A typical experimental workflow for Flipper-TR staining and imaging.

Concluding Remarks

Flipper-TR is a highly specific and sensitive probe for measuring membrane tension in the plasma membrane of living cells. Its unique ground-state planarization mechanism and fluorogenic properties make it a valuable tool in mechanobiology. While alternatives exist, they often report on different membrane properties (like viscosity) or require genetic modification for specific targeting. For researchers focused on the dynamics of the plasma membrane, Flipper-TR offers a direct and reliable method to visualize and quantify mechanical forces, providing crucial insights into a wide range of cellular processes. However, it is important to note that changes in lipid composition can also affect the fluorescence lifetime of Flipper probes, a factor that should be considered when interpreting results.[4][9][10]

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. Probe for measuring plasma-membrane tension. [gentaur.be]
• 3. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 4. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Photocleavable Fluorescent Membrane Tension Probes: Fast Release with Spatiotemporal Control in Inner Leaflets of Plasma Membrane, Nuclear Envelope, and Secretory Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. spirochrome.com [spirochrome.com]
• 13. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Laurdan vs. Flipper-TR for Measuring Lipid Order

For researchers, scientists, and drug development professionals investigating cellular membranes and their role in health and disease, the choice of fluorescent probes to measure lipid order is critical. Lipid order, a measure of the alignment and packing of lipid acyl chains, governs fundamental membrane properties such as fluidity, permeability, and the formation of functional microdomains like lipid rafts. Two of the most prominent probes in this field are Laurdan and Flipper-TR. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate tool for your research needs.

At a Glance: Key Differences

Feature	Laurdan	Flipper-TR
Reporting Mechanism	Solvatochromic shift	Mechanosensitive twisting
Primary Measurement	Ratiometric intensity (Generalized Polarization - GP)	Fluorescence Lifetime (FLIM)
Sensitivity	Primarily sensitive to water penetration in the bilayer	Primarily sensitive to lipid packing and membrane tension
Excitation	Typically ~340-405 nm (one- or two-photon)	Typically ~488 nm
Emission	Dual emission peaks (~440 nm in ordered phase, ~490 nm in disordered phase)	Broad emission, typically collected between 575-625 nm
Key Advantage	Well-established, ratiometric nature corrects for concentration differences	High sensitivity to mechanical changes in the membrane
Key Limitation	Interpretation can be confounded by hydration effects distinct from lipid order	Requires specialized and often more complex FLIM instrumentation and analysis

Mechanism of Action: A Tale of Two Probes

The fundamental difference between Laurdan and Flipper-TR lies in how they sense and report on the lipid environment.

Laurdan: This probe's fluorescence is highly sensitive to the polarity of its environment. In a disordered membrane, water molecules can penetrate the lipid bilayer more easily. This increased local polarity causes a dipolar relaxation around the excited Laurdan molecule, resulting in a red-shift of its emission spectrum.[1][2] Conversely, in a more ordered, tightly packed membrane, water penetration is limited, and the emission is blue-shifted.[1][3] This spectral shift is quantified using the Generalized Polarization (GP) index, which provides a ratiometric measure of lipid order.[3][4][5][6]

Flipper-TR: This probe operates on a different principle. It consists of two "flipper" units connected by a bond that allows them to twist relative to each other.[7] In a loosely packed, disordered membrane, the flippers are more twisted. In a tightly packed, ordered membrane, the lateral pressure of the lipids planarizes the probe. This change in conformation directly affects the probe's fluorescence lifetime.[7][8] Flipper-TR is therefore considered a direct reporter of membrane tension and lipid packing.[9][10]

Caption: Mechanisms of action for Laurdan and Flipper-TR.

Performance and Quantitative Data

The choice between Laurdan and Flipper-TR often comes down to the specific experimental question and available equipment. Below is a summary of their key performance characteristics.

Parameter	Laurdan	Flipper-TR
Typical GP Range	-0.6 to +0.6[1]	N/A
Typical Lifetime Range	N/A	2.8 to 7 ns[11]
Excitation Max	~340-405 nm	~480 nm[11]
Emission Max	~440 nm (ordered), ~490 nm (disordered)[3]	~600 nm[11]
Photostability	Prone to photobleaching, two-photon excitation can mitigate this[12]	High photostability reported[7]
Partitioning	Partitions almost equally between liquid-ordered and liquid-disordered phases[13]	Partitions almost equally between different membrane phases[7]
Potential Artifacts	Spectral shifts can be influenced by factors other than lipid order, such as membrane hydration.[14][15]	Can produce singlet oxygen upon illumination, potentially inducing lipid peroxidation and altering membrane properties.[16]

Experimental Protocols

Accurate and reproducible measurements with either probe require careful adherence to established protocols.

Laurdan Staining and Generalized Polarization (GP) Imaging

• Probe Preparation: Prepare a stock solution of Laurdan in a suitable organic solvent (e.g., DMSO or ethanol).

• Cell/Vesicle Staining: Add the Laurdan stock solution to the cell culture medium or vesicle suspension to a final concentration that results in a probe-to-lipid ratio of approximately 1:300 to 1:500.[4] Incubate for a specified time (e.g., 30 minutes) at the desired temperature.

• Imaging: Acquire two simultaneous fluorescence images using an excitation wavelength of around 405 nm.[17] Use two emission channels centered at approximately 440 nm (for the ordered phase) and 490 nm (for the disordered phase).[3][6]

• GP Calculation: Calculate the GP value for each pixel using the following formula: GP = (I440 - I490) / (I440 + I490)[3][4][6] The resulting GP image provides a map of lipid order, with higher GP values indicating a more ordered membrane.[1]

Caption: Experimental workflow for Laurdan GP imaging.

Flipper-TR Staining and Fluorescence Lifetime Imaging (FLIM)

• Probe Preparation: Dissolve Flipper-TR in DMSO to create a stock solution (e.g., 1 mM).[18]

• Cell Staining: Dilute the Flipper-TR stock solution in the appropriate medium to a final concentration of 0.5-2 µM.[18] Incubate the cells for 15-30 minutes.[18]

• Imaging (FLIM): Use a fluorescence lifetime imaging microscope. Excite the sample with a pulsed laser at approximately 488 nm.[19] Collect the emission between 575 and 625 nm.[19]

• Data Analysis: Fit the fluorescence decay curve for each pixel to a multi-exponential model to extract the fluorescence lifetime (τ).[7] The resulting lifetime map corresponds to the lipid order, with longer lifetimes indicating a more ordered membrane.

Caption: Experimental workflow for Flipper-TR FLIM.

Conclusion: Which Probe is Right for You?

Both Laurdan and Flipper-TR are powerful tools for investigating membrane lipid order, but they offer different perspectives.

Choose Laurdan if:

• You are interested in changes in membrane polarity and hydration.

• You have access to a standard confocal or two-photon microscope with the appropriate filter sets.

• You are performing established assays where GP values are the standard metric.

Choose Flipper-TR if:

• Your primary interest is in the mechanical properties of the membrane, such as lipid packing and tension.[9][10]

• You have access to a FLIM system and the expertise for lifetime data analysis.

• You require high photostability for long-term imaging experiments.

Ultimately, the ideal choice depends on the specific biological question, the available instrumentation, and the potential artifacts that might influence the interpretation of the results. In some cases, using both probes in parallel could provide a more comprehensive understanding of the complex biophysical state of the cell membrane.

References

• 1. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laurdan Discerns Lipid Membrane Hydration and Cholesterol Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Imaging lipid lateral organization in membranes with C-laurdan in a confocal microscope - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laurdan - Wikipedia [en.wikipedia.org]
• 6. Laurdan and Di-4-ANEPPDHQ probe different properties of the membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Twisting and tilting of a mechanosensitive molecular probe detects order in membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytoskeleton, Inc. Flipper-TR Membrane Sensor, Real-Time Measurement, Non-Invasive | Fisher Scientific [fishersci.com]
• 10. biorxiv.org [biorxiv.org]
• 11. sciencewerke.com [sciencewerke.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Dynamics of lipid domain formation: Fluctuation analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. C-Laurdan: Membrane Order Visualization of HEK293t Cells by Confocal Microscopy | Springer Nature Experiments [experiments.springernature.com]
• 18. A protocol for measuring plasma membrane tension in the Drosophila ovary using fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]

Correlative Imaging with Flipper-TR and Electron Microscopy: A Comparative Guide

In the advancing field of mechanobiology, understanding the role of membrane tension in cellular processes is paramount. Correlative Light and Electron Microscopy (CLEM) provides a powerful approach to link functional dynamics with ultrastructural context. This guide offers a comparative analysis of Flipper-TR, a fluorescent probe for membrane tension, within a CLEM workflow, providing researchers, scientists, and drug development professionals with objective data and detailed protocols.

Introduction to Membrane Tension and Flipper-TR

Membrane tension is a critical physical regulator of numerous cellular events, including endocytosis, cell migration, and division. Measuring this force in living cells with high spatiotemporal resolution has been a significant challenge. Flipper-TR (Fluorescent Lipid Tension Reporter) is a mechanosensitive fluorescent probe designed to address this need.[1][2][3] It spontaneously inserts into the plasma membrane and reports on the packing of lipid bilayers.[1][4]

The probe's mechanism relies on the planarization of its molecular structure. In membranes with high tension and tightly packed lipids, the probe is more planar, resulting in a longer fluorescence lifetime. Conversely, in low-tension membranes with disordered lipids, the probe adopts a more twisted conformation, leading to a shorter fluorescence lifetime.[2][5][6] This relationship allows for the quantitative measurement of membrane tension using Fluorescence Lifetime Imaging Microscopy (FLIM).[2][3][7]

Comparison of Membrane Tension Probes for CLEM

While Flipper-TR is a state-of-the-art tool, other probes can also report on membrane properties. However, their suitability for quantitative tension measurement in a CLEM workflow varies. This section compares Flipper-TR with other potential alternatives.

Feature	Flipper-TR	Merocyanine 540 (MC540)	Laurdan
Sensing Mechanism	Ground-state planarization dependent on lipid packing/tension.[2][6]	Solvatochromism; sensitive to membrane polarity and lipid packing.	Solvatochromism; sensitive to the polarity of the lipid environment (phase state).
Quantitative Readout	Fluorescence Lifetime (linearly proportional to tension).[2][3]	Fluorescence Intensity / Ratio.	Generalized Polarization (GP) value from emission shift.
Excitation / Emission	Excitation ~488 nm; Emission ~600 nm.[1][8]	Excitation ~540 nm; Emission ~590 nm.	Excitation ~340-360 nm; Emission ~440 nm (ordered) / ~490 nm (disordered).
Reported Lifetime Range	2.8 ns (low tension) to 7.0 ns (high tension).[1][8]	Not typically used for lifetime-based tension measurements.	Varies significantly with phase, not a direct tension reporter.
Suitability for CLEM	High: Good photostability, clear lifetime-tension correlation, and successful use in CLEM workflows have been reported. Compatible with both chemical fixation and cryo-fixation protocols.	Moderate: Can be used for CLEM, but its intensity-based readout is less quantitative for tension and more susceptible to artifacts than FLIM.	Low: UV excitation can cause significant photodamage. Its primary use for lipid phase imaging is less direct for tension, and its compatibility with EM processing is less established.
Targeting	Plasma membrane specific; versions for ER, mitochondria, and lysosomes are available.[1][9][10]	Intercalates into the outer leaflet of the plasma membrane.	Partitions non-specifically into all cellular membranes.

Diagrams: Mechanism and Workflow

To visualize the principles and processes involved, the following diagrams illustrate the Flipper-TR sensing mechanism and a standard CLEM workflow.

Caption: Flipper-TR mechanism of action.

Caption: Experimental workflow for Flipper-TR CLEM.

Experimental Protocols

A successful CLEM experiment requires meticulous sample preparation that preserves both the fluorescence signal and the cellular ultrastructure.

Protocol 1: Flipper-TR Staining and Live-Cell FLIM

This protocol is optimized for cultured mammalian cells.[8][11]

• Cell Preparation: Culture cells on a substrate suitable for both light and electron microscopy, such as a gridded glass-bottom dish or a sapphire disk.[12][13]

• Stock Solution: Prepare a 1 mM stock solution of Flipper-TR by dissolving 50 nmol of the probe in 50 µL of anhydrous DMSO. Store at -20°C.[8]

• Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final concentration of 0.5 - 1 µM in pre-warmed, serum-free cell culture medium.

• Labeling: Replace the culture medium with the Flipper-TR staining solution and incubate the cells for 15-30 minutes at 37°C in a humidified atmosphere with 5% CO2.[8]

• Imaging: Mount the sample on a FLIM-equipped confocal microscope.

  • Excitation: Use a pulsed laser at 488 nm.[8]

  • Emission: Collect fluorescence signal through a 575-625 nm bandpass filter.[1][8]

  • Acquisition: Acquire photon counts until sufficient statistics are achieved for a reliable lifetime fit (typically >100 photons per pixel in the region of interest).[11]

  • Analysis: Fit the fluorescence decay data using a bi-exponential model. The longer lifetime component (τ1) reports on membrane tension.[8]

Protocol 2: Sample Preparation for CLEM via High-Pressure Freezing

Cryo-fixation is often the gold standard for preserving ultrastructure.[12]

• Live-Imaging: Perform live-cell FLIM imaging as described in Protocol 1. Quickly identify and record the coordinates of the cell(s) of interest using the grid on the substrate.

• Cryo-Fixation: Immediately after imaging (ideally within seconds to minutes), rapidly freeze the sample using a high-pressure freezer (HPF).[12] This vitrifies the sample, preventing ice crystal damage.

• Freeze Substitution: Transfer the frozen sample under liquid nitrogen to a freeze-substitution unit. The substitution medium typically contains a fixative (e.g., osmium tetroxide, uranyl acetate) in a solvent (e.g., acetone) to simultaneously fix, stain, and dehydrate the sample at low temperatures (e.g., -90°C to -20°C) over several days.

• Resin Infiltration: Gradually bring the sample to room temperature and infiltrate with an epoxy resin (e.g., Epon, Araldite) through a series of increasing resin concentrations in the solvent.

• Embedding and Polymerization: Place the sample in a mold with pure resin and polymerize at ~60°C for 48 hours.

• Relocation and Sectioning: Once embedded, relocate the cell of interest using the imprinted grid. Trim the block and cut ultrathin sections (60-80 nm) using an ultramicrotome.

• Post-staining: Collect sections on an EM grid and post-stain with heavy metal salts (e.g., uranyl acetate, lead citrate) to enhance contrast for EM imaging.

• Correlation: The fluorescence map from the LM stage is overlaid with the high-resolution EM image using fiducial markers or the grid pattern for precise alignment.[14][15]

This guide provides a framework for utilizing Flipper-TR in a correlative workflow. Researchers should note that optimal conditions for labeling, fixation, and embedding may need to be determined empirically for specific cell types and experimental questions.[16]

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A fluorescent membrane tension probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Probe for measuring plasma-membrane tension. [gentaur.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spirochrome.com [spirochrome.com]
• 9. Mechanosensitive Fluorescent Probes to Image Membrane Tension in Mitochondria, Endoplasmic Reticulum, and Lysosomes. [sonar.ch]
• 10. [PDF] Mechanosensitive Fluorescent Probes to Image Membrane Tension in Mitochondria, Endoplasmic Reticulum, and Lysosomes. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. CLEM workflow options | Wolfson Bioimaging Facility | University of Bristol [bristol.ac.uk]
• 13. Some tips and tricks for a Correlative Light Electron Microscopy workflow using stable expression of fluorescent proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Step-By-Step Protocol for Correlative Light and Electron Microscopy Imaging of Proteinaceous Deposits in Cultured Cells and Human Brain Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biophysics-reports.org [biophysics-reports.org]
• 16. asset-downloads.zeiss.com [asset-downloads.zeiss.com]

Cross-Validation of Flipper-TR Data with Computational Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of cell membrane tension is crucial for understanding a wide range of cellular processes, from migration and division to signaling and trafficking. The development of the fluorescent membrane tension probe, Flipper-TR, has provided a powerful tool for real-time, quantitative analysis of membrane mechanics in living cells. Concurrently, computational models have emerged as invaluable instruments for simulating and predicting membrane behavior. This guide provides a comprehensive comparison of Flipper-TR experimental data with various computational models, offering insights into their cross-validation, respective strengths, and applications.

Flipper-TR: A Fluorescent Reporter of Membrane Tension

Flipper-TR is a mechanosensitive fluorescent probe that reports on the lipid packing of cell membranes.[1] Its fluorescence lifetime is directly correlated with the mechanical stress within the membrane. In membranes near a phase transition, an increase in membrane tension leads to increased lipid order, which in turn causes a longer fluorescence lifetime of the Flipper-TR probe.[2][3] This relationship allows for the quantification of membrane tension using Fluorescence Lifetime Imaging Microscopy (FLIM).

Key Performance Characteristics of Flipper-TR

Parameter	Value/Range	Reference
Fluorescence Lifetime Range	2.8 - 7.0 ns	[4]
Excitation Wavelength	~488 nm	[1]
Emission Wavelength	575 - 625 nm	[1]
Correlation with Tension	Linear (in phase-separating membranes)	[2]

Computational Models of Cell Membranes

A variety of computational models are employed to simulate the complex behavior of cell membranes. These models can be broadly categorized by their level of resolution and the phenomena they aim to capture.

• Atomistic Models (e.g., Molecular Dynamics - MD): These simulations provide a highly detailed, atom-by-atom view of the membrane, capturing the intricate interactions between lipids, proteins, and the surrounding solvent. They are computationally intensive but offer unparalleled resolution.

• Coarse-Grained (CG) Models: To simulate larger systems and longer timescales, CG models group atoms into larger "beads," reducing the computational cost while retaining essential physical properties.

• Continuum Models: These models treat the membrane as a continuous surface, described by macroscopic properties like tension, bending rigidity, and viscosity. They are well-suited for studying large-scale membrane deformations.

Cross-Validation of Flipper-TR Data and Computational Models

Direct and quantitative cross-validation between Flipper-TR data and computational models is an emerging area of research. While comprehensive, side-by-side comparative studies are still developing, existing research provides valuable points of correlation.

Flipper-TR and Molecular Dynamics (MD) Simulations

MD simulations have been used to validate the fundamental mechanism of Flipper-TR. Simulations have shown that increased lateral pressure on a lipid bilayer containing a Flipper-TR molecule leads to a planarization of the probe, which is consistent with the experimentally observed increase in fluorescence lifetime.[5] Although direct quantitative comparisons of tension values are not yet widely published, the qualitative agreement between experimental observations and simulation results provides confidence in both approaches.

Finding	Experimental Evidence (Flipper-TR)	Computational Evidence (MD)	Reference
Probe Planarization with Pressure	Increased fluorescence lifetime with increased tension.	Increased planarity of the Flipper-TR molecule under lateral compression.	[5]
Influence of Lipid Composition	Fluorescence lifetime is sensitive to lipid packing and phase.[2]	Simulations can model the behavior of Flipper-TR in different lipid environments.[6]	[2][6]

The following diagram illustrates the workflow for cross-validating Flipper-TR data with MD simulations.

Cross-validation workflow between Flipper-TR experiments and MD simulations.

Alternative Experimental Methods for Measuring Membrane Tension

While Flipper-TR offers a powerful and non-invasive method for measuring membrane tension, other techniques provide complementary information and serve as important benchmarks.

Method	Principle	Advantages	Disadvantages
Micropipette Aspiration	A small patch of the cell membrane is aspirated into a micropipette with a known suction pressure. The resulting deformation is used to calculate membrane tension.[7]	Provides a direct measure of membrane tension and other mechanical properties.[7]	Invasive, limited to single cells, and has lower temporal resolution.[7]
Optical Tweezers	A laser trap is used to hold a bead attached to the cell membrane. The force required to pull a membrane tether from the cell is measured to determine membrane tension.[8]	High precision force and displacement measurements.[9] Can be used to study receptor-ligand interactions.[8]	Requires specialized equipment, can be technically challenging.
Other Fluorescent Probes	Solvatochromic probes and molecular rotors also report on membrane properties, such as polarity and viscosity, which can be related to membrane tension.[10]	Provide complementary information about the membrane environment.[10]	The relationship to membrane tension can be less direct than with Flipper-TR.[2]

The logical relationship between these experimental techniques and their application in understanding membrane mechanics is depicted below.

Relationship between experimental methods and measured membrane properties.

Experimental Protocols

Flipper-TR Staining and FLIM Imaging

A general protocol for Flipper-TR staining and imaging is as follows:

• Cell Culture: Plate cells on glass-bottom dishes suitable for high-resolution microscopy.

• Staining: Prepare a 1 µM working solution of Flipper-TR in cell culture medium. Incubate the cells with the staining solution for 15-30 minutes at 37°C.

• Washing (Optional): Gently wash the cells with fresh culture medium to remove excess probe.

• FLIM Imaging: Acquire fluorescence lifetime images using a confocal microscope equipped with a pulsed laser (e.g., 488 nm) and a sensitive detector for time-correlated single photon counting (TCSPC).[11] Collect emission between 575 and 625 nm.[4]

• Data Analysis: Fit the fluorescence decay curves from regions of interest (e.g., the plasma membrane) with a bi-exponential function. The longer lifetime component (τ1) is typically used to report on membrane tension.[12]

Micropipette Aspiration

• Micropipette Preparation: Pull glass capillaries to create micropipettes with a desired inner diameter (typically a few micrometers).

• Cell Preparation: Place cells in a chamber on the microscope stage.

• Aspiration: Bring the micropipette into contact with a cell and apply a controlled negative pressure.

• Imaging: Record the protrusion of the cell membrane into the micropipette using bright-field or fluorescence microscopy.

• Calculation: Use the applied pressure and the geometry of the protrusion to calculate the membrane tension based on the law of Laplace.[13]

Molecular Dynamics Simulation of a Lipid Bilayer

• System Building: Construct an atomistic or coarse-grained model of a lipid bilayer (e.g., POPC) with embedded Flipper-TR molecules using software like GROMACS or CHARMM.[14]

• Solvation: Solvate the system with water and add ions to neutralize the charge.

• Equilibration: Perform a series of energy minimization and equilibration steps to relax the system and bring it to the desired temperature and pressure.

• Production Run: Run the simulation for a sufficient length of time (nanoseconds to microseconds) to sample the conformational space of the Flipper-TR probe and the dynamics of the membrane.

• Analysis: Analyze the simulation trajectory to determine the dihedral angle of the Flipper-TR probe, the area per lipid, and other membrane properties as a function of applied lateral pressure.[15]

Conclusion

The cross-validation of Flipper-TR data with computational models represents a powerful synergy in the field of mechanobiology. While Flipper-TR provides real-time, quantitative measurements of membrane tension in living systems, computational models offer a detailed, mechanistic understanding of the underlying molecular processes. The existing correlations between Flipper-TR fluorescence lifetime and MD simulations of probe conformation lend strong support to the validity of both approaches. Future research focusing on more direct and quantitative comparisons across a wider range of computational models and experimental conditions will further enhance our ability to accurately probe and predict the intricate mechanics of cell membranes, with significant implications for basic research and drug development.

References

• 1. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. spirochrome.com [spirochrome.com]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. intra.engr.ucr.edu [intra.engr.ucr.edu]
• 8. impetux.com [impetux.com]
• 9. Probing force in living cells with optical tweezers: from single-molecule mechanics to cell mechanotransduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. biorxiv.org [biorxiv.org]
• 13. biomechanics.stanford.edu [biomechanics.stanford.edu]
• 14. Molecular Dynamics Simulations of Lipid Bilayers: Simple Recipe of How to Do It | Springer Nature Experiments [experiments.springernature.com]
• 15. Molecular Dynamics Simulations of the Lipid Bilayer Edge - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Taut World of Membranes: A Guide to the Flipper-TR Probe and its Alternatives

For researchers, scientists, and drug development professionals delving into the intricate mechanics of cellular membranes, understanding membrane tension is paramount. The Flipper-TR probe has emerged as a popular tool for these investigations. However, a nuanced understanding of its limitations is crucial for accurate data interpretation and the selection of the most appropriate method for a given research question. This guide provides a critical comparison of the Flipper-TR probe with alternative techniques for measuring membrane tension, supported by experimental data and detailed protocols.

The Double-Edged Sword: Unpacking the Limitations of Flipper-TR

The Flipper-TR probe is a fluorescent molecule that reports on the lipid packing of cellular membranes. Its fluorescence lifetime increases as the membrane becomes more ordered or "tense." This property has been harnessed to infer changes in membrane tension in various biological processes. However, the primary limitation of Flipper-TR lies in its dual sensitivity: its fluorescence lifetime is modulated by both membrane tension and the local lipid composition.[1] This confounding factor can make it challenging to unequivocally attribute changes in fluorescence lifetime solely to alterations in membrane tension, particularly in dynamic cellular environments where lipid composition can fluctuate.

Another important consideration is that the response of Flipper-TR to tension can be inverted in simple, single-phase lipid bilayers compared to the complex, multi-phase environment of a cell's plasma membrane.[2] In model membranes composed of a single lipid type, an increase in tension can lead to a decrease in the Flipper-TR lifetime, as the lipids are pulled apart, creating a more disordered environment.[2] Conversely, in cellular membranes, increased tension is often associated with an increase in lifetime, a phenomenon thought to be related to tension-induced lipid phase separation.[2][3]

Furthermore, the use of Flipper-TR necessitates specialized and often complex fluorescence lifetime imaging microscopy (FLIM) instrumentation and data analysis software. This can present a practical barrier for some research groups.

A Comparative Look: Flipper-TR vs. The Alternatives

To provide a clearer picture of the available tools, the following table summarizes the key performance characteristics of Flipper-TR and several alternative methods for measuring membrane tension.

Method	Principle	Typical Quantitative Readout	Advantages	Disadvantages
Flipper-TR	Solvatochromic probe; fluorescence lifetime changes with lipid packing.	Fluorescence Lifetime (τ): ~2.8 ns (low tension) to ~7.0 ns (high tension)[4]	High sensitivity to lipid packing; suitable for live-cell imaging.	Sensitive to both tension and lipid composition; complex FLIM setup required; inverse response in model vs. cellular membranes.[1][2]
Laurdan	Solvatochromic probe; spectral shift in response to membrane polarity/hydration.	Generalized Polarization (GP): -0.3 to +0.2 (disordered) to +0.5 to +0.6 (ordered)[5][6]	Ratiometric imaging is simpler than FLIM; sensitive to lipid order.	Indirect measure of tension; also sensitive to lipid composition and hydration.[7]
Molecular Rotors	Fluorescence quantum yield and lifetime depend on the viscosity of the local environment.	Fluorescence Lifetime (τ) or intensity; viscosity in centipoise (cP).	Direct measurement of microviscosity, which is related to membrane tension.	Relationship between viscosity and tension can be complex and lipid-dependent.[8]
FRET-based Sensors	Förster Resonance Energy Transfer between two fluorophores on a flexible linker.	FRET Efficiency or Donor Lifetime.	Genetically encodable for targeted measurements; can provide a more direct readout of molecular-scale tension.	Can be bulky and may perturb the membrane; requires genetic manipulation.[9][10][11]
Micropipette Aspiration	Direct mechanical measurement of membrane tension by applying suction to a cell.	Membrane Tension (dyn/cm or mN/m).	Direct, quantitative measurement of cortical tension.	Invasive; low throughput; measures global, not local, tension.

In-Depth Experimental Protocols

For researchers considering these techniques, the following sections provide detailed experimental protocols for Flipper-TR and a key alternative, Laurdan.

Flipper-TR Staining and FLIM Imaging for Membrane Tension Analysis

This protocol is adapted for cultured mammalian cells.

Materials:

• Flipper-TR probe (e.g., from a commercial supplier)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Coverslips

• Fluorescence Lifetime Imaging Microscope (FLIM) system equipped with a pulsed laser (e.g., 488 nm) and time-correlated single photon counting (TCSPC) electronics.

Procedure:

• Probe Preparation: Prepare a 1 mM stock solution of Flipper-TR in anhydrous DMSO. Store at -20°C.

• Cell Culture: Plate cells on coverslips at an appropriate density to allow for imaging of individual cells.

• Staining:

  • Dilute the Flipper-TR stock solution to a final concentration of 1-5 µM in pre-warmed cell culture medium.

  • Remove the culture medium from the cells and wash once with PBS.

  • Add the Flipper-TR staining solution to the cells and incubate for 15-30 minutes at 37°C.

• Imaging:

  • After incubation, wash the cells twice with pre-warmed PBS or imaging medium.

  • Mount the coverslip on the FLIM microscope.

  • Acquire fluorescence lifetime images using the 488 nm pulsed laser for excitation and collect emission, for example, between 580 and 640 nm.

  • Acquire data until sufficient photon counts are collected for accurate lifetime fitting (typically 1000-5000 photons per pixel).

• Data Analysis:

  • Fit the fluorescence decay curves for each pixel or region of interest (ROI) to a bi-exponential decay model.

  • The longer lifetime component (τ₁) is typically used to report on membrane tension.

  • Analyze the changes in τ₁ under different experimental conditions (e.g., before and after osmotic shock to manipulate membrane tension).

Laurdan Staining and Ratiometric Imaging for Membrane Order Analysis

This protocol is adapted for cultured mammalian cells.

Materials:

• Laurdan (6-dodecanoyl-2-dimethylaminonaphthalene)

• Ethanol (B145695) or DMSO

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Coverslips

• Fluorescence microscope equipped with a UV excitation source (e.g., 350-400 nm) and two emission channels (e.g., 420-460 nm for the ordered phase and 470-510 nm for the disordered phase).

Procedure:

• Probe Preparation: Prepare a 1-5 mM stock solution of Laurdan in ethanol or DMSO. Store protected from light at -20°C.

• Cell Culture: Plate cells on coverslips as described for the Flipper-TR protocol.

• Staining:

  • Dilute the Laurdan stock solution to a final concentration of 5-10 µM in pre-warmed cell culture medium.

  • Remove the culture medium from the cells and wash once with PBS.

  • Add the Laurdan staining solution to the cells and incubate for 30-60 minutes at 37°C.

• Imaging:

  • After incubation, wash the cells twice with pre-warmed PBS or imaging medium.

  • Mount the coverslip on the fluorescence microscope.

  • Acquire images in both the "ordered" (e.g., 440 nm) and "disordered" (e.g., 490 nm) emission channels using UV excitation.

• Data Analysis:

  • For each pixel, calculate the Generalized Polarization (GP) value using the following formula: GP = (I₄₄₀ - I₄₉₀) / (I₄₄₀ + I₄₉₀) where I₄₄₀ and I₄₉₀ are the fluorescence intensities in the ordered and disordered channels, respectively.

  • GP values range from -1 to +1, with higher values indicating a more ordered membrane environment.[5] Analyze the changes in GP values across the cell or in response to experimental perturbations.

Visualizing the Concepts

To further clarify the concepts discussed, the following diagrams illustrate the underlying principles and workflows.

Flipper-TR's response to membrane tension.

A generalized experimental workflow.

References

• 1. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
• 5. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Visualizing Tension and Growth in Model Membranes Using Optical Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imaging non-classical mechanical responses of lipid membranes using molecular rotors - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05874B [pubs.rsc.org]
• 9. A FRET-based Sensor of Steric Pressure on Membrane Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. FRET Based Biosensor: Principle Applications Recent Advances and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Flipper-TR and Alternative Probes for Measuring Membrane Tension

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Flipper-TR probe with alternative methods for measuring cell membrane tension. We present experimental data, detailed protocols, and visual workflows to assist researchers in selecting the most appropriate tools for their specific needs in the field of mechanobiology.

Introduction to Membrane Tension and its Measurement

Cell membranes are not merely passive barriers; they are dynamic structures subject to mechanical forces that influence a wide range of cellular processes, including cell migration, division, and signal transduction. Membrane tension, a key physical parameter, arises from the in-plane stress within the lipid bilayer. The ability to accurately measure membrane tension in living cells is crucial for understanding its regulatory roles in health and disease.

The Flipper-TR probe has emerged as a powerful tool for this purpose. It is a fluorescent molecule that directly reports on membrane tension through changes in its fluorescence lifetime. This guide will compare the Flipper-TR probe with established alternative methods, focusing on their mechanisms, experimental validation, and practical applications.

Comparison of Membrane Tension Probes

The following table summarizes the key characteristics of Flipper-TR and its main alternatives.

Feature	Flipper-TR	Laurdan	Molecular Rotors
Sensing Mechanism	Ground-state planarization of two dithienothiophene moieties in response to lateral pressure in the membrane.[1][2][3]	Solvatochromic shift based on the degree of water penetration into the lipid bilayer, which is influenced by lipid packing.	Torsional motion of a fluorescent molecule is sensitive to the viscosity of its environment.
Reported Parameter	Fluorescence Lifetime (τ)	Generalized Polarization (GP) value, derived from the ratio of fluorescence intensity at two emission wavelengths.[4][5]	Fluorescence Lifetime (τ) or quantum yield.
Primary Measurement	Membrane Tension and Lipid Order	Membrane Fluidity and Lipid Order	Membrane Viscosity
Dynamic Range (Typical)	~2.8 ns (low tension) to ~7.0 ns (high tension)[6]	GP values typically range from -1 to +1.	Varies depending on the specific rotor.
Advantages	- Direct sensitivity to membrane tension.[7] - High photostability.[8] - Fluorescence lifetime measurement is independent of probe concentration. - Organelle-specific versions are available (Mito, ER, Lyso Flipper-TR).[9][10]	- Well-established and widely used. - Ratiometric measurement can correct for some artifacts.	- High sensitivity to changes in viscosity.
Limitations	- Requires Fluorescence Lifetime Imaging Microscopy (FLIM). - Lifetime can also be influenced by lipid composition, which can be a confounding factor.[11]	- Indirectly reports on tension through changes in lipid packing and hydration.[4] - Can be sensitive to photoselection effects with polarized light.[6][12]	- Primarily measures viscosity, which is related to but distinct from tension. - Can be sensitive to temperature.
Typical Excitation/Emission	Excitation: ~488 nm Emission: ~600 nm[2]	Excitation: ~350-405 nm Emission collected at two wavelengths, e.g., 440 nm and 490 nm.[4][5]	Varies by probe.

Experimental Validation and Controls for Flipper-TR

Accurate measurement of membrane tension using Flipper-TR relies on rigorous experimental design and the use of appropriate controls.

Positive and Negative Controls

• Osmotic Shock (Positive Control): Applying a hypo-osmotic shock (transferring cells to a lower osmolarity medium) increases cell volume and stretches the plasma membrane, leading to an increase in membrane tension and a longer Flipper-TR fluorescence lifetime.[7] Conversely, a hyper-osmotic shock decreases cell volume and membrane tension, resulting in a shorter lifetime.[9][10]

• Pharmacological Agents:

  • Cytochalasin D (Negative Control for tension decrease): This drug disrupts the actin cytoskeleton, leading to a decrease in cortical tension and subsequently membrane tension, which is observed as a decrease in Flipper-TR lifetime.[13][14]

  • Jasplakinolide (Positive Control for tension increase): This agent stabilizes actin filaments, which can lead to increased cellular contractility and membrane tension.[15]

  • Methyl-β-cyclodextrin (MβCD) (Positive Control): This chemical depletes cholesterol from the membrane, which has been shown to increase membrane tension.[16][17]

• Genetic Manipulations:

  • Knockdown of cytoskeletal regulatory proteins: Depletion of proteins involved in maintaining cortical actin integrity (e.g., components of the ERM family) can lead to decreased membrane tension.

  • Overexpression of proteins that increase contractility: Expressing constitutively active forms of small GTPases like RhoA can increase actomyosin (B1167339) contractility and membrane tension.

Experimental Workflow for Flipper-TR

The following diagram illustrates a typical experimental workflow for measuring membrane tension using Flipper-TR.

A typical experimental workflow for Flipper-TR.

Signaling Pathway: How Flipper-TR Reports Membrane Tension

The following diagram illustrates the mechanism of action of the Flipper-TR probe.

Mechanism of Flipper-TR in response to membrane tension.

Experimental Protocols

Flipper-TR Staining and FLIM Imaging

Materials:

• Flipper-TR probe (e.g., from a commercial supplier)

• Anhydrous DMSO

• Cell culture medium (serum-free medium may improve staining efficiency)

• Live-cell imaging chamber

• FLIM microscope with a pulsed laser (e.g., 488 nm) and appropriate emission filters (e.g., 575-625 nm bandpass)

Protocol:

• Prepare a 1 mM stock solution of Flipper-TR in anhydrous DMSO. Store at -20°C.

• Culture cells to the desired confluency in a live-cell imaging chamber.

• Prepare the staining solution by diluting the Flipper-TR stock solution to a final concentration of 1 µM in cell culture medium.

• Replace the culture medium with the staining solution and incubate the cells for 15-30 minutes at 37°C.

• Image the cells using a FLIM microscope. Acquire fluorescence lifetime data before (baseline) and after experimental manipulation.

• Analyze the FLIM data by fitting the fluorescence decay curves to a bi-exponential function. The longer lifetime component (τ1) is typically used to report on membrane tension.

Laurdan Staining and GP Imaging

Materials:

• Laurdan powder

• Ethanol (B145695) or DMF

• Cell culture medium

• Fluorescence microscope with excitation at ~350-405 nm and two emission channels (e.g., 420-460 nm and 470-510 nm).

Protocol:

• Prepare a stock solution of Laurdan (e.g., 10 mM in ethanol or DMF).

• Culture cells on coverslips or in an imaging dish.

• Prepare the staining solution by diluting the Laurdan stock solution to a final concentration of 5-10 µM in cell culture medium.

• Incubate the cells with the staining solution for 30-60 minutes at 37°C.

• Wash the cells with fresh medium to remove excess probe.

• Acquire images in the two emission channels simultaneously.

• Calculate the GP value for each pixel using the formula: GP = (I_blue - I_green) / (I_blue + I_green), where I_blue and I_green are the intensities in the shorter and longer wavelength channels, respectively.

Logical Comparison of Probes

The choice between Flipper-TR and its alternatives depends on the specific research question and available equipment. The following diagram provides a logical framework for this decision.

Decision tree for selecting a membrane tension probe.

Conclusion

The Flipper-TR probe offers a sensitive and direct method for measuring membrane tension in living cells, with the key advantage of reporting changes through fluorescence lifetime, a parameter that is independent of probe concentration. While it requires access to FLIM instrumentation, its high photostability and the availability of organelle-specific variants make it a versatile tool for mechanobiology research.

Alternatives such as Laurdan remain valuable for assessing membrane fluidity and lipid order, providing complementary information about the biophysical state of the membrane. The choice of probe should be guided by the specific biological question, the available equipment, and a thorough understanding of the advantages and limitations of each method. By employing appropriate experimental controls and rigorous data analysis, researchers can confidently investigate the critical role of membrane tension in cellular function.

References

• 1. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Visualizing Tension and Growth in Model Membranes Using Optical Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 6. biorxiv.org [biorxiv.org]
• 7. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research progress on the regulatory role of cell membrane surface tension in cell behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanosensitive Fluorescent Probes to Image Membrane Tension in Mitochondria, Endoplasmic Reticulum, and Lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Hybrid Fluorescent Probes for Imaging Membrane Tension Inside Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. A Decrease in Membrane Tension Precedes Successful Cell-Membrane Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. The Role of Membrane Stiffness and Actin Turnover on the Force Exerted by DRG Lamellipodia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pnas.org [pnas.org]
• 17. Cholesterol Depletion by MβCD Enhances Cell Membrane Tension and Its Variations-Reducing Integrity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Flipper-TR Probe: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals utilizing the Flipper-TR probe must adhere to proper disposal procedures to ensure laboratory safety and environmental compliance. While the Flipper-TR probe is not classified as hazardous, it is imperative to handle all chemicals with caution and follow established protocols for waste management.[1] This guide provides essential information on the safe disposal of the Flipper-TR probe, in both solid form and in solution.

Key Chemical and Safety Data

The following table summarizes the key safety and handling information for the Flipper-TR probe.

Parameter	Value	Source
Signal Word	Not hazardous	[1]
Health Hazards	Not hazardous. May cause eye and skin irritation. May be harmful if inhaled or ingested.	[1]
Physical Hazards	Not hazardous	[1]
Storage Temperature	-20°C	[2][3][4][5]
Solvent for Stock Solution	Anhydrous DMSO	[2][4][5]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the recommended steps for the proper disposal of Flipper-TR probe waste.

1. Personal Protective Equipment (PPE):

• Wear standard laboratory PPE, including safety goggles with side-shields, a lab coat, and compatible chemical-resistant gloves.[1]

2. Waste Segregation:

• Establish a designated and clearly labeled waste container for Flipper-TR probe waste. This container should be separate from general laboratory trash.

3. Disposal of Solid Flipper-TR Probe:

• If you have unused or expired solid Flipper-TR probe, it should be collected in a suitable, sealed container for chemical waste.[1]

• Take up the material mechanically, avoiding the creation of dust.[1]

4. Disposal of Flipper-TR Probe Solutions (e.g., in DMSO):

• Collect all solutions containing the Flipper-TR probe, including stock solutions and working solutions, in a sealed, leak-proof container made of a material compatible with the solvent (e.g., a designated container for non-halogenated organic waste if dissolved in DMSO).

• Do not pour Flipper-TR probe solutions down the drain.[3]

5. Disposal of Contaminated Materials:

• Any materials that have come into contact with the Flipper-TR probe, such as pipette tips, tubes, and gloves, should be placed in the designated Flipper-TR probe waste container.

6. Final Disposal:

• The sealed container of Flipper-TR probe waste must be disposed of in accordance with all local, state, and federal regulations for chemical waste.[2][4][5] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste pickup and disposal procedures.

Logical Workflow for Flipper-TR Probe Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal of the Flipper-TR probe.

Caption: Flipper-TR Probe Disposal Workflow.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of the Flipper-TR probe, contributing to a secure and environmentally responsible research environment. Always consult your institution's specific safety and disposal guidelines.

References

• 1. spirochrome.com [spirochrome.com]
• 2. lubio.ch [lubio.ch]
• 3. spirochrome.com [spirochrome.com]
• 4. spirochrome.com [spirochrome.com]
• 5. spirochrome.com [spirochrome.com]

Essential Guide to Handling Flipper-TR® Probe for Membrane Tension Analysis

For Researchers, Scientists, and Drug Development Professionals, this document provides immediate and essential safety and logistical information for the use of the Flipper-TR® probe. It includes detailed operational protocols and disposal plans to ensure safe and effective experimentation.

The Flipper-TR® probe is a sophisticated fluorescent tool for investigating membrane tension in living cells.[1][2][3] Proper handling and disposal are paramount to ensure user safety and experimental integrity. This guide offers a comprehensive overview of the necessary procedures.

Immediate Safety and Handling Precautions

Flipper-TR® is sold for research purposes only and should be handled by technically qualified individuals experienced with potentially hazardous chemicals.[4] While the Safety Data Sheet (SDS) does not classify the compound as hazardous, it is recommended to handle all chemicals with caution.[4] The probe is dissolved in Dimethyl Sulfoxide (DMSO), which can facilitate the entry of organic molecules into tissues.[5] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., butyl rubber) are essential. Nitrile gloves may not offer sufficient protection against DMSO.

• Eye Protection: Safety glasses or goggles must be worn at all times.

• Lab Coat: A fully buttoned lab coat is required to protect from splashes.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes and remove contaminated clothing.

• Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air.

• Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Quantitative Data and Photophysical Properties

For ease of reference, the key quantitative data for the Flipper-TR® probe are summarized in the table below.

Property	Value	Notes
Excitation Maximum (λAbs)	480 nm	Can be excited with a 488 nm laser.
Emission Maximum (λEm)	600 nm	Emission is typically collected between 575 and 625 nm.
Molar Extinction Coefficient (εmax)	1.66 x 10⁴ M⁻¹cm⁻¹	In DMSO.
Fluorescence Lifetime (τ)	2.8 - 7 ns	Varies with membrane tension.
Quantum Yield (QY)	30%	In Ethyl Acetate (AcOEt).
Recommended Storage	-20°C	Both powder and DMSO stock solutions.
Stock Solution Stability	Approximately 3 months	When stored properly at -20°C.
Working Concentration	1 µM (can be increased up to 2 µM)	In cell culture medium.

Experimental Protocols

Preparation of Flipper-TR® Stock Solution (1 mM)

• Allow the vial of Flipper-TR® to warm to room temperature before opening to prevent moisture condensation.

• Add 50 µL of anhydrous DMSO to the vial containing 50 nmol of Flipper-TR® to create a 1 mM stock solution.[4]

• Mix thoroughly by vortexing.

• Store the stock solution at -20°C. The solution is stable for approximately three months and is not sensitive to multiple freeze-thaw cycles.[5]

General Staining Protocol for Live Cells (e.g., HeLa Cells)

This protocol is a general guideline and should be optimized for specific cell types and experimental conditions.

• Culture cells on a suitable imaging dish or coverslip.

• Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1 µM in your regular cell culture medium.

• Remove the existing medium from the cells and replace it with the Flipper-TR® containing medium.

• Incubate the cells for 15-30 minutes at 37°C.[6] For some cell lines like HeLa, a 5-minute incubation may be sufficient.[6]

• The probe does not need to be washed out, especially for long-term imaging, as it is only fluorescent in the membrane.[4][5] However, if a high background is observed, the cells can be washed once with fresh medium.[5]

Inducing Membrane Tension Changes with Osmotic Shock

This protocol describes how to induce hyper- or hypo-osmotic shock to alter membrane tension, which can be visualized by changes in the Flipper-TR® fluorescence lifetime.

• Baseline Imaging:

  • Stain the cells with Flipper-TR® as described in the general staining protocol.

  • Image the cells using a Fluorescence Lifetime Imaging Microscopy (FLIM) system.

  • Acquire baseline fluorescence lifetime measurements in an isotonic medium.

• Inducing Hyperosmotic Shock (Decreased Tension):

  • Prepare a hyperosmotic solution by adding a non-permeable solute (e.g., 0.33 M sucrose) to the imaging medium.

  • Carefully replace the isotonic medium with the hyperosmotic medium.

  • Immediately begin acquiring FLIM images to observe the decrease in fluorescence lifetime, indicating a decrease in membrane tension.

• Inducing Hypo-osmotic Shock (Increased Tension):

  • Prepare a hypo-osmotic solution by diluting the imaging medium with deionized water (e.g., a 1:1 dilution for a 50% hypo-osmotic shock).

  • Replace the isotonic or hyperosmotic medium with the hypo-osmotic medium.

  • Immediately begin acquiring FLIM images to observe the increase in fluorescence lifetime, indicating an increase in membrane tension.

Operational and Disposal Plans

A systematic workflow for handling Flipper-TR® from receipt to disposal is crucial for safety and regulatory compliance.

Workflow for Handling Flipper-TR®

Caption: Workflow for the safe handling and disposal of Flipper-TR® probe.

Disposal Plan

All waste contaminated with Flipper-TR® and DMSO must be treated as hazardous chemical waste.

• Liquid Waste:

  • Collect all solutions containing Flipper-TR®, including unused staining solutions and contaminated cell culture media, in a designated, leak-proof, and chemically compatible waste container.

  • The container should be clearly labeled as "Hazardous Waste" and should list all chemical constituents, including "Flipper-TR®" and "Dimethyl Sulfoxide," with their approximate concentrations.

• Solid Waste:

  • All solid materials that have come into contact with Flipper-TR® or its DMSO stock solution, such as pipette tips, vials, and gloves, must be collected in a separate, clearly labeled hazardous waste container for solids.

• Disposal Procedure:

  • Store waste containers in a designated satellite accumulation area, ensuring they are sealed and within secondary containment.

  • Do not dispose of any Flipper-TR® waste down the drain.

  • Arrange for waste pickup through your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste contractor. Always follow your local and institutional regulations for hazardous waste disposal.

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. quora.com [quora.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]